Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

• CAS: 1234616-16-0

Core Science & Biosynthesis

A Comprehensive Technical Guide to Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride: A Key Building Block in Modern Drug Discovery

This guide provides an in-depth exploration of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, a pivotal chemical intermediate for researchers and professionals in the field of drug development. We will delve into its chemical identity, synthesis, and applications, with a focus on the practical insights necessary for its effective utilization in the laboratory.

Introduction: The Strategic Importance of the Pyridazine Scaffold

In the landscape of medicinal chemistry, heterocyclic compounds form the bedrock of many therapeutic agents. Among these, the pyridazine moiety, a six-membered aromatic ring containing two adjacent nitrogen atoms, is of significant interest. Its unique electronic properties and ability to act as a bioisostere for other aromatic systems have led to its incorporation into a wide array of biologically active molecules. Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride emerges as a particularly valuable building block, offering a strategic entry point for the synthesis of novel pyridazine derivatives with therapeutic potential. The presence of a reactive hydrazinyl group and a versatile ester functional group on the same scaffold allows for a multitude of chemical transformations, making it a cornerstone for generating diverse compound libraries for drug screening.

Chemical Identity and Properties

The precise identification and characterization of a chemical entity are paramount for reproducible and reliable research.

CAS Number: 1788044-11-0 (for the dihydrochloride form)[1]

Molecular Formula: C₆H₁₀Cl₂N₄O₂ (dihydrochloride)[1]

Molecular Weight: 241.08 g/mol (dihydrochloride)[1]

Synonyms: Methyl 3-hydrazinopyridazine-6-carboxylate dihydrochloride[1]

Chemical Structure:

Caption: Chemical structure of Methyl 6-hydrazinylpyridazine-3-carboxylate dihydrochloride.

Physicochemical Properties:

Property	Value	Source
TPSA (Topological Polar Surface Area)	93.36 Ų	[1]
LogP	-1.0293	[1]
Hydrogen Bond Acceptors	5	[1]
Hydrogen Bond Donors	2	[1]
Rotatable Bonds	1	[1]

Synthesis Protocol: A Step-by-Step Guide

The synthesis of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is typically achieved through a nucleophilic aromatic substitution reaction, starting from its chlorinated precursor, Methyl 6-chloropyridazine-3-carboxylate. The rationale behind this approach lies in the reactivity of the chloro-substituent, which can be readily displaced by a nucleophile like hydrazine.

Starting Material: Methyl 6-chloropyridazine-3-carboxylate (CAS: 65202-50-8)[2]

Reagent: Hydrazine hydrate

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve Methyl 6-chloropyridazine-3-carboxylate in a suitable solvent such as ethanol or isopropanol. The choice of an alcohol as the solvent is crucial as it readily dissolves both the starting material and the hydrazine hydrate, facilitating a homogeneous reaction mixture.

• Addition of Hydrazine: To the stirred solution, add an excess of hydrazine hydrate (typically 2-3 equivalents). The use of excess hydrazine ensures the complete conversion of the starting material and minimizes the formation of undesired side products.

• Reaction Conditions: Heat the reaction mixture to reflux and maintain this temperature for several hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting material is no longer detectable.

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature. The product, being a hydrochloride salt, may precipitate out of the solution. If not, the solvent can be removed under reduced pressure. The crude product is then triturated with a non-polar solvent like diethyl ether or hexane to remove any unreacted hydrazine and other impurities.

• Purification: The resulting solid is collected by filtration, washed with a small amount of cold solvent, and dried under vacuum to yield Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride. Further purification can be achieved by recrystallization from a suitable solvent system, such as ethanol/ether.

Synthesis Workflow:

Caption: Potential synthetic pathways originating from Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride.

Safety, Handling, and Storage

As with any chemical reagent, proper handling and storage are crucial to ensure laboratory safety.

Hazard Identification:

Based on the GHS information for the dihydrochloride salt and related compounds, the following hazards are identified:

• H302: Harmful if swallowed [1]* H315: Causes skin irritation [1]* H319: Causes serious eye irritation [1]* H335: May cause respiratory irritation [1] Precautionary Measures:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

• P264: Wash skin thoroughly after handling.[3]

• P270: Do not eat, drink or smoke when using this product.[2]

• P280: Wear protective gloves/ eye protection/ face protection.[3]

• P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[2]

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Storage:

• Store in a tightly closed container in a dry and well-ventilated place.[4]

• Recommended storage temperature is 2-8°C, sealed in dry conditions.[1]

Conclusion

Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is a high-value chemical intermediate that serves as a versatile platform for the synthesis of novel heterocyclic compounds. Its strategic combination of a reactive hydrazinyl group and a modifiable ester function on a biologically relevant pyridazine scaffold makes it an indispensable tool for medicinal chemists and drug discovery professionals. A thorough understanding of its properties, synthesis, and safe handling, as outlined in this guide, will empower researchers to unlock its full potential in the quest for new and effective therapeutics.

References

• PubChem. (n.d.). Methyl 6-chloropyridazine-3-carboxylate. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of Methyl 6-Chloropyridazine-3-carboxylate. Retrieved from [Link]

• Google Patents. (n.d.). CN103130687A - Preparation method of methyl hydrazinocarboxylate.

• Pharmaffiliates. (2026). Applications of Methyl 4,6-Dichloropyridazine-3-Carboxylate in Drug Discovery. Retrieved from [Link]

• Google Patents. (n.d.). EP1468993A1 - Process for the preparation of hexahydropyridazine-3-carboxylic acid derivatives.

• MDPI. (2021). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Retrieved from [Link]

• PubMed. (2003). Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry. Retrieved from [Link]

• ResearchGate. (2025). 6-Hydrazinonicotinic acid hydrazide: A useful precursor for chemo- and regioselective synthesis of new heteroaryl-linked pyridinohydrazones. Retrieved from [Link]

• Angene Chemical. (2025). Safety Data Sheet - (2-methylbenzyl)hydrazine hydrochloride. Retrieved from [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Methyl 6-chloropyridazine-3-carboxylate | C6H5ClN2O2 | CID 12379801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]

An In-Depth Technical Guide to Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Heterocyclic Building Block

Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is a specialized heterocyclic compound that serves as a valuable intermediate in the synthesis of complex molecular architectures, particularly within the realm of medicinal chemistry. Its structure, featuring a di-nitrogenous pyridazine core, a reactive hydrazinyl moiety, and a methyl carboxylate group, offers multiple points for chemical modification. This guide provides a comprehensive overview of its chemical properties, a logical synthesis pathway, and its potential applications in drug discovery and development. The information presented herein is focused on the dihydrochloride salt, the most commonly referenced form of this compound.

Core Chemical and Physical Properties

The dihydrochloride salt of Methyl 6-hydrazinylpyridazine-3-carboxylate is the form for which chemical data is most readily available.

Property	Value	Source
CAS Number	1788044-11-0
Molecular Formula	C₆H₁₀Cl₂N₄O₂
Molecular Weight	241.08 g/mol
Appearance	White to off-white crystalline powder (inferred)	General observation for similar compounds
Solubility	Soluble in water

Note: Experimental data for properties such as melting point and specific solubility in various organic solvents are not widely published. Researchers should perform their own characterization upon acquisition.

Synthesis Pathway: A Logical Approach

The synthesis of Methyl 6-hydrazinylpyridazine-3-carboxylate dihydrochloride is most logically achieved through a nucleophilic aromatic substitution reaction. The readily available precursor, Methyl 6-chloropyridazine-3-carboxylate, serves as the ideal starting material.

Caption: Proposed synthesis workflow for the target compound.

Experimental Protocol: A Self-Validating System

The following protocol is a well-established method for the conversion of chloro-pyridazines to their hydrazinyl derivatives.

Step 1: Nucleophilic Substitution

• To a solution of Methyl 6-chloropyridazine-3-carboxylate (1.0 eq) in a suitable solvent such as ethanol or isopropanol, add an excess of hydrazine hydrate (3.0-5.0 eq).

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-8 hours.

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

Causality Behind Experimental Choices:

• An excess of hydrazine hydrate is used to ensure complete consumption of the starting material and to drive the reaction to completion.

• The choice of a protic solvent like ethanol facilitates the reaction and helps to solubilize the starting materials.

Step 2: Isolation and Purification of the Free Base

• The resulting crude residue can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to yield the free base of Methyl 6-hydrazinylpyridazine-3-carboxylate.

Step 3: Salt Formation

• Dissolve the purified free base in a minimal amount of a suitable solvent such as methanol or diethyl ether.

• Slowly add a solution of hydrochloric acid (2.0-2.2 eq) in the same solvent with stirring.

• The dihydrochloride salt will precipitate out of the solution.

• Collect the solid by filtration, wash with a small amount of cold solvent, and dry under vacuum to obtain the final product.

Trustworthiness of the Protocol: This protocol is based on standard and widely published procedures for the synthesis of hydrazinyl-heterocycles from their chloro-precursors, ensuring a high degree of reliability and reproducibility.

Chemical Reactivity and Applications in Drug Discovery

The utility of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride lies in the reactivity of its hydrazinyl group, which serves as a potent nucleophile and a precursor to a variety of other functional groups and heterocyclic systems.

Caption: Key reactivity pathways of the hydrazinyl moiety.

Formation of Hydrazones

The reaction of the hydrazinyl group with aldehydes or ketones readily forms stable hydrazone linkages. This reaction is fundamental in medicinal chemistry for linking different molecular fragments.

Experimental Protocol: Hydrazone Formation

• Dissolve Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride (1.0 eq) and the desired aldehyde or ketone (1.0-1.2 eq) in a suitable solvent, such as ethanol.

• A catalytic amount of a weak acid, like acetic acid, can be added to facilitate the reaction.

• The reaction can be performed at room temperature or with gentle heating, with progress monitored by TLC or LC-MS.

• The resulting hydrazone product can typically be isolated by filtration if it precipitates, or by standard workup and purification procedures.

Synthesis of Fused Heterocycles

The hydrazinyl moiety is a key precursor for the construction of fused heterocyclic systems, such as triazolopyridazines, which are of significant interest in drug discovery. This is often achieved through cyclization reactions with appropriate reagents.

Spectroscopic Characterization (Predicted)

• ¹H NMR: The spectrum is expected to show distinct signals for the aromatic protons on the pyridazine ring, a singlet for the methyl ester protons, and exchangeable protons for the hydrazinyl and hydrochloride moieties.

• ¹³C NMR: The spectrum will display signals for the carbonyl carbon of the ester, the aromatic carbons of the pyridazine ring, and the methyl carbon of the ester.

• IR Spectroscopy: Key vibrational bands are expected for the N-H stretching of the hydrazinyl group, the C=O stretching of the ester, and the C=N and C=C stretching of the pyridazine ring.

Safety, Handling, and Stability

Hazard Identification: Based on supplier safety data, Methyl 6-hydrazinylpyridazine-3-carboxylate dihydrochloride is associated with the following GHS hazard statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Handling and Storage:

• Use in a well-ventilated area, preferably in a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Avoid inhalation of dust and contact with skin and eyes.

• Store in a tightly sealed container in a cool, dry place, away from light and oxidizing agents. For long-term storage, refrigeration (2-8 °C) is recommended.

Stability: Hydrazine derivatives can be sensitive to oxidation. It is advisable to handle the compound under an inert atmosphere (e.g., nitrogen or argon) when possible, especially for reactions that are sensitive to oxidation. Solutions of the compound may discolor over time, indicating potential degradation.

Conclusion

Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is a highly functionalized building block with significant potential in synthetic and medicinal chemistry. Its well-defined reactive sites allow for predictable and versatile chemical transformations, making it a valuable tool for the construction of novel heterocyclic compounds with potential biological activity. While detailed experimental data for this specific compound is not extensively published, its properties and reactivity can be reliably inferred from its structure and the chemistry of related compounds. As with any specialized chemical, researchers should perform their own analytical characterization to confirm its identity and purity before use.

References

"Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride" molecular weight

An In-Depth Technical Guide to the Molecular Weight of Methyl 6-hydrazinylpyridazine-3-carboxylate Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the molecular weight of Methyl 6-hydrazinylpyridazine-3-carboxylate and its hydrochloride salts. A critical examination of the available data reveals the common commercial availability of the dihydrochloride salt, and this guide will address the molecular properties of the free base, the monohydrochloride, and the dihydrochloride forms. We will delve into the theoretical calculations and present detailed, field-proven experimental protocols for the empirical determination of the molecular weight using mass spectrometry and elemental analysis. The causality behind experimental choices is explained to provide actionable insights for researchers. This guide is structured to serve as a practical resource for scientists engaged in synthetic chemistry, analytical chemistry, and pharmaceutical development, ensuring a solid foundation for the use of this important chemical intermediate.

Chemical Identity and Stoichiometric Considerations

Methyl 6-hydrazinylpyridazine-3-carboxylate is a heterocyclic compound that can exist in multiple forms, including as a free base and as one or more hydrochloride salts. The specific form of the material is critical as it directly impacts the molecular weight, which is a fundamental property for all quantitative applications, including reaction stoichiometry and the preparation of standard solutions.

The hydrazinyl group (-NHNH2) on the pyridazine ring is basic and can be protonated by acids like hydrochloric acid (HCl). Depending on the reaction conditions, it can accept one or two protons, leading to the formation of a monohydrochloride or a dihydrochloride salt, respectively. While the user's query specified the monohydrochloride, commercial availability and database entries predominantly feature the dihydrochloride salt.[1]

Below is a summary of the molecular properties for each form:

Compound Form	Molecular Formula	Calculated Molecular Weight ( g/mol )	Notes
Free Base	C₆H₈N₄O₂	168.16	The unprotonated, neutral molecule.
Monohydrochloride	C₆H₉ClN₄O₂	204.62	The single protonated salt form.
Dihydrochloride	C₆H₁₀Cl₂N₄O₂	241.08	Commercially available form.[1]

Calculations are based on atomic weights: C=12.011, H=1.008, N=14.007, O=15.999, Cl=35 .453.

Experimental Determination of Molecular Weight

The accurate determination of a compound's molecular weight is a cornerstone of chemical analysis, confirming its identity and purity. The two primary methods for this are mass spectrometry and elemental analysis.

Mass Spectrometry for Molecular Ion Confirmation

Expertise & Experience: Mass spectrometry (MS) is the gold standard for determining the molecular weight of a pure substance. For a compound like Methyl 6-hydrazinylpyridazine-3-carboxylate, which is polar and non-volatile, Electrospray Ionization (ESI) coupled with a mass analyzer (like a Quadrupole or Time-of-Flight) is the most appropriate technique. ESI is a soft ionization method that typically generates the protonated molecule, [M+H]⁺, with minimal fragmentation. When analyzing the hydrochloride salts, we expect to see the mass of the free base cation in the mass spectrum, as the HCl is not covalently bonded.

Trustworthiness: The protocol below is designed to be self-validating. The use of a high-resolution mass spectrometer allows for the determination of the exact mass, which can be used to confirm the elemental composition.

Experimental Protocol: LC-MS Analysis

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the compound.

  • Dissolve in 1 mL of a suitable solvent (e.g., methanol or a mixture of water and acetonitrile) to create a 1 mg/mL stock solution.

  • Perform a serial dilution to a final concentration of 1-10 µg/mL. The final dilution should be done in the mobile phase to ensure compatibility.

• Liquid Chromatography (LC) Parameters:

  • Column: A C18 reversed-phase column is suitable for this type of molecule.

  • Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B). The formic acid is crucial as it helps in the protonation of the analyte for positive ion mode ESI.

  • Flow Rate: 0.2-0.4 mL/min.

  • Injection Volume: 1-5 µL.

• Mass Spectrometry (MS) Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Range: m/z 50-500. This range will comfortably include the expected [M+H]⁺ ion.

  • Capillary Voltage: 3-4 kV.

  • Source Temperature: 100-150 °C.

• Data Interpretation:

  • The primary ion to look for is the protonated molecule [M+H]⁺. For Methyl 6-hydrazinylpyridazine-3-carboxylate (free base MW = 168.16), this will appear at an m/z of approximately 169.17 .

  • The presence of this ion confirms the molecular weight of the free base portion of the molecule, regardless of whether the starting material was the monohydrochloride or dihydrochloride salt.

Mandatory Visualization: LC-MS Workflow

Caption: Workflow for Molecular Weight Determination by LC-MS.

Elemental Analysis for Empirical Formula Validation

Expertise & Experience: Elemental analysis provides the percentage composition of elements (typically Carbon, Hydrogen, and Nitrogen) in a compound. This data is used to confirm the empirical formula. For a hydrochloride salt, the presence of chlorine and the altered percentages of C, H, and N compared to the free base provide definitive proof of the salt's stoichiometry. This technique is highly complementary to mass spectrometry.[2] For publication in many chemistry journals, elemental analysis data that is within ±0.4% of the theoretical values is required to prove the purity and identity of a new compound.[3]

Trustworthiness: The protocol involves combustion analysis, a robust and well-established technique that provides quantitative data on the elemental composition.[4] Comparing the experimental percentages to the calculated theoretical values for the free base, monohydrochloride, and dihydrochloride allows for unambiguous identification.

Experimental Protocol: Combustion Analysis

• Sample Preparation:

  • Ensure the sample is homogenous and thoroughly dried to remove any residual solvents or water, which would alter the hydrogen and potentially carbon and oxygen percentages.

  • Accurately weigh 2-3 mg of the sample into a tin or silver capsule.

• Instrumentation:

  • Use an automated CHN elemental analyzer.

  • The instrument combusts the sample at high temperatures (around 900-1000 °C) in the presence of oxygen.

  • The resulting gases (CO₂, H₂O, N₂) are separated by gas chromatography and quantified using a thermal conductivity detector.

• Data Interpretation:

  • The instrument software calculates the percentage of C, H, and N in the sample.

  • Compare the experimental results with the theoretical values for the potential forms of the compound:

Compound Form	Molecular Formula	% Carbon	% Hydrogen	% Nitrogen
Free Base	C₆H₈N₄O₂	42.86%	4.79%	33.32%
Monohydrochloride	C₆H₉ClN₄O₂	35.22%	4.43%	27.38%
Dihydrochloride	C₆H₁₀Cl₂N₄O₂	29.89%	4.18%	23.24%

• If the experimental values closely match the theoretical values for the dihydrochloride, it confirms the identity and molecular weight of the sample as 241.08 g/mol .

Mandatory Visualization: Elemental Analysis Workflow

Caption: Workflow for Empirical Formula Validation by Elemental Analysis.

Significance in a Research and Drug Development Context

Pyridazine derivatives are important scaffolds in medicinal chemistry. The precursor to the topic compound, Methyl 6-chloropyridazine-3-carboxylate, is noted as a key intermediate in the research of anti-tumor and blood-lipid-lowering agents, as well as insecticides.[5] The hydrazinyl group is a versatile functional group that can be used to synthesize a variety of more complex heterocyclic systems, such as triazoles and other fused ring systems.

Therefore, Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is most likely utilized as a building block in the synthesis of novel pharmaceutical candidates.[6] An accurate understanding of its molecular weight is paramount for any synthetic chemist to ensure that reactions are run with the correct stoichiometry, which directly impacts reaction yield, purity of the product, and the overall efficiency of the drug discovery process.

Conclusion

The molecular weight of "Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride" can refer to either the monohydrochloride (204.62 g/mol ) or the more commonly available dihydrochloride (241.08 g/mol ). This guide has provided the theoretical basis for these values and detailed experimental protocols for their verification using mass spectrometry and elemental analysis. For any researcher utilizing this compound, it is imperative to first confirm which salt form is being used, as this has significant implications for all quantitative aspects of their work. The methodologies described herein represent a robust framework for the confident identification and characterization of this and other similar chemical intermediates in a drug development pipeline.

References

• PubChem. Methyl 6-chloropyridazine-3-carboxylate. [Link]

• Matrix Fine Chemicals. METHYL PYRIDINE-3-CARBOXYLATE | CAS 93-60-7. [Link]

• PubChem. Methyl 6-oxo-1,6-dihydropyridazine-3-carboxylate. [Link]

• ResearchGate. Synthesis of Methyl 6-Chloropyridazine-3-carboxylate. [Link]

• Lattová, E., & Perreault, H. (2013). The usefulness of hydrazine derivatives for mass spectrometric analysis of carbohydrates. Mass Spectrometry Reviews, 32(5), 366-385. [Link]

• Pharmaffiliates. Applications of Methyl 4,6-Dichloropyridazine-3-Carboxylate in Drug Discovery. [Link]

• Kandioller, W., Theiner, J., Keppler, B. K., & Kowol, C. R. (2021). Elemental analysis: an important purity control but prone to manipulations. Inorganic Chemistry Frontiers, 9(2), 249-254. [Link]

• KIET Group of Institutions. Elemental Analysis Of Organic Compounds With The Use Of. [Link]

• Google Patents.

• ACS Central Science. An International Study Evaluating Elemental Analysis. [Link]

• ResearchGate. Derivatization with 2-Hydrazino-1-methylpyridine Enhances Sensitivity of Analysis of 5α-Dihydrotestosterone in Human Plasma by Liquid Chromatography Tandem Mass Spectrometry. [Link]

• Google Patents.

• PubMed. Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry. [Link]

• ResearchGate. Elemental analysis of organic compounds with the use of automated CHNS analyzers. [Link]

• MDPI. 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis. [Link]

• Cooperative Institute for Research in Environmental Sciences. Elemental Analysis of Organic Species with Electron Ionization High-Resolution Mass Spectrometry. [Link]

• ResearchGate. 6-Hydrazinonicotinic acid hydrazide: A useful precursor for chemo- and regioselective synthesis of new heteroaryl-linked pyridinohydrazones. [Link]

• PubMed. Derivatization with 2-hydrazino-1-methylpyridine enhances sensitivity of analysis of 5α-dihydrotestosterone in human plasma by liquid chromatography tandem mass spectrometry. [Link]

• National Institutes of Health. Derivatization with 2-hydrazino-1-methylpyridine enhances sensitivity of analysis of 5α-dihydrotestosterone in human plasma by liquid chromatography tandem mass spectrometry. [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Elemental analysis: an important purity control but prone to manipulations - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QI01379C [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. nbinno.com [nbinno.com]

A Comprehensive Technical Guide to the Synthesis and Characterization of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is a pivotal heterocyclic building block in the landscape of modern medicinal chemistry. Its unique bifunctional architecture, featuring a reactive hydrazinyl group and a versatile methyl ester on a pyridazine scaffold, renders it an invaluable precursor for the synthesis of a diverse array of complex molecules. The pyridazine core is a well-established pharmacophore found in numerous biologically active compounds, and the hydrazinyl moiety serves as a synthetic handle for constructing larger, more intricate heterocyclic systems.[1][2] This guide provides an in-depth exploration of a robust and reproducible synthetic pathway to Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, followed by a comprehensive analysis of its structural characterization using contemporary spectroscopic techniques. The methodologies and insights presented herein are designed to empower researchers in drug discovery and development with the practical knowledge required to leverage this important intermediate in their synthetic endeavors.

Introduction: The Strategic Importance of the Pyridazine Scaffold

The pyridazine nucleus is a privileged scaffold in drug discovery, with derivatives exhibiting a wide spectrum of pharmacological activities.[1] The arrangement of the two adjacent nitrogen atoms in the six-membered ring imparts distinct electronic properties that are crucial for molecular recognition and binding to biological targets.[2] The title compound, Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, is of particular interest due to the presence of two key functional groups that allow for orthogonal chemical modifications. The hydrazinyl group is a potent nucleophile, readily participating in condensation reactions to form hydrazones, pyrazoles, and other nitrogen-containing heterocycles.[3][4] Concurrently, the methyl ester at the 3-position can be hydrolyzed, reduced, or converted to an amide, providing another avenue for structural diversification. This dual functionality makes it a strategic starting material for generating libraries of novel compounds for high-throughput screening and lead optimization.

Synthesis of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

The synthesis of the title compound is predicated on a well-established and highly efficient nucleophilic aromatic substitution (SNAr) reaction. The strategic approach involves the displacement of a halide from the pyridazine ring with hydrazine.

Retrosynthetic Analysis and Strategy

The most logical and field-proven approach to the synthesis of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is the reaction of a chlorinated pyridazine precursor with a hydrazine source. The retrosynthetic disconnection points to Methyl 6-chloropyridazine-3-carboxylate as the ideal starting material. This precursor is commercially available and can be synthesized on a large scale.[5] The chlorine atom at the 6-position is activated towards nucleophilic attack by the electron-withdrawing nature of the pyridazine ring nitrogens and the methyl ester group. Hydrazine hydrate is an excellent and readily available nucleophile for this transformation. The final step involves the formation of the hydrochloride salt to enhance the stability and handling of the product.

Synthesis Workflow Diagram

Sources

• 1. mdpi.com [mdpi.com]
• 2. The pyridazine heterocycle in molecular recognition and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates [mdpi.com]
• 4. Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Technical Guide to the Solubility of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

Abstract

Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is a heterocyclic compound of interest in medicinal chemistry and synthetic organic chemistry, often serving as a key building block for more complex molecules. A thorough understanding of its solubility is paramount for its effective application in drug discovery, process development, and formulation. Low aqueous solubility can impede in vitro assays, lead to poor bioavailability, and present significant formulation challenges. This guide provides a comprehensive overview of the solubility characteristics of this compound, outlines a robust protocol for its experimental determination, and discusses the key physicochemical factors that govern its behavior in various solvent systems.

Introduction: The Critical Role of Solubility

Solubility, the property of a solute to dissolve in a solvent to form a homogeneous solution, is a fundamental physicochemical parameter in chemical and pharmaceutical sciences. For a compound like Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, which serves as a precursor in multi-step syntheses or as a potential active pharmaceutical ingredient (API), solubility data is not merely descriptive but predictive. It dictates reaction kinetics in solution-phase chemistry, influences purification strategies, and is a primary determinant of a drug candidate's absorption and bioavailability.[1]

This guide addresses the technical considerations for characterizing the solubility of this specific pyridazine derivative. While publicly available, quantitative solubility data for this exact compound is sparse, this document provides the necessary framework for its empirical determination and interpretation, empowering researchers to generate reliable and reproducible data.

Physicochemical Profile and Predicted Solubility

Understanding the structure of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is key to predicting its solubility behavior.

• Molecular Formula: C₆H₉N₄O₂ · HCl

• Key Structural Features:

  • Pyridazine Ring: A six-membered aromatic heterocycle containing two adjacent nitrogen atoms. This ring system is polar.

  • Hydrazinyl Group (-NHNH₂): A basic and highly polar functional group capable of hydrogen bonding.

  • Methyl Carboxylate Group (-COOCH₃): An ester group that can act as a hydrogen bond acceptor.

  • Hydrochloride Salt: The presence of the HCl salt form significantly influences aqueous solubility. The protonated form of the basic nitrogen centers (on the pyridazine ring or the hydrazine moiety) forms an ionic salt, which is generally much more water-soluble than the corresponding free base.

Based on these features, the compound is expected to exhibit moderate to good solubility in polar protic solvents like water, especially at acidic to neutral pH where the salt form is stable. Solubility in polar aprotic solvents like DMSO and DMF is also anticipated. A calculated LogP (a measure of lipophilicity) of -1.0293 suggests a hydrophilic nature, further supporting the likelihood of aqueous solubility.[2]

Quantitative Solubility Data

As of the latest literature review, specific, experimentally determined solubility values for Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride in various solvents are not widely published. The data below is based on general principles for similar heterocyclic salts and should be confirmed experimentally.

Solvent	Type	Predicted Solubility	Rationale / Comments
Water (pH < 7)	Polar Protic	High	The hydrochloride salt form is stable and ionic, promoting dissolution.
Phosphate-Buffered Saline (PBS, pH 7.4)	Aqueous Buffer	Moderate to High	The compound should remain largely protonated and soluble. The Henderson-Hasselbalch equation can predict the ratio of ionized to non-ionized forms based on the compound's pKa.[3]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	High	Commonly used as a solvent for creating high-concentration stock solutions for biological screening.[4]
Ethanol / Methanol	Polar Protic	Moderate	The polarity and hydrogen bonding capability of alcohols should facilitate dissolution.
Dichloromethane (DCM) / Chloroform	Nonpolar / Halogenated	Low	The high polarity and salt nature of the compound are unfavorable for dissolution in nonpolar solvents.[5]
Acetone	Polar Aprotic	Low to Moderate	May offer some solubility but is generally less effective for highly polar salts than DMSO or water.[6]

Experimental Protocol: High-Throughput Kinetic Solubility Assay

For early-stage drug discovery and chemical development, a kinetic solubility assay provides a rapid and resource-efficient method for assessing aqueous solubility.[4][7] This protocol is designed to determine the solubility limit of a compound when rapidly precipitated from a DMSO stock solution into an aqueous buffer.

Principle

A high-concentration stock solution of the test compound in DMSO is serially diluted in an aqueous buffer (e.g., PBS pH 7.4). If the compound's concentration exceeds its solubility limit, it will precipitate out of the solution. The concentration of the remaining dissolved compound in the supernatant after equilibration and separation of the solid is then quantified, typically by HPLC-UV or LC-MS/MS.[7][8]

Materials & Equipment

• Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

• Dimethyl Sulfoxide (DMSO), anhydrous

• Phosphate-Buffered Saline (PBS), pH 7.4

• 96-well microtiter plates (polypropylene for compound storage, filter plates for separation)

• Automated liquid handler or multichannel pipettes

• Plate shaker/incubator

• Plate centrifuge with microplate carriers

• HPLC-UV or LC-MS/MS system

Step-by-Step Methodology

• Stock Solution Preparation: Prepare a 10 mM stock solution of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride in 100% DMSO. Ensure complete dissolution, using gentle vortexing if necessary.[9]

• Plate Mapping: Design a 96-well plate map. Include a calibration curve, test compound wells, and negative controls (DMSO + PBS only).

• Serial Dilution:

  • Add 198 µL of PBS (pH 7.4) to multiple wells of a 96-well plate.

  • Add 2 µL of the 10 mM DMSO stock solution to the first row of wells, resulting in a 100 µM theoretical concentration and 1% final DMSO concentration. Mix thoroughly.[7]

  • Perform serial dilutions down the plate to generate a range of concentrations (e.g., 100 µM, 50 µM, 25 µM, etc.).

• Equilibration: Seal the plate and incubate at room temperature (or 37°C) on a plate shaker for 2 hours. This allows the precipitation process to reach a state of equilibrium.[7]

• Separation of Precipitate: Use a solubility filter plate (e.g., 0.45 µm) and vacuum manifold to filter the solutions into a clean collection plate. Alternatively, centrifuge the plate at high speed (e.g., 3000 x g for 10 minutes) and carefully collect the supernatant.[9]

• Quantification:

  • Prepare a calibration curve by diluting the 10 mM DMSO stock in a 50:50 mixture of acetonitrile:water to concentrations that bracket the expected solubility range.

  • Analyze the samples from the collection plate and the calibration standards by a validated HPLC-UV or LC-MS/MS method.

• Data Analysis: Plot the calibration curve (Peak Area vs. Concentration). Use the resulting linear regression equation to calculate the concentration of the dissolved compound in each filtered sample well. The highest concentration at which no precipitation is observed (or the concentration measured in the supernatant of the highest starting concentration) is reported as the kinetic solubility.

Self-Validating System & Causality

• Purity: The purity of the compound and solvents is critical. Impurities can act as nucleation sites or alter solubility.[10]

• DMSO Concentration: The final DMSO concentration is kept low (typically ≤2%) as it can artificially inflate measured solubility.[1]

• Equilibration Time: While kinetic assays use shorter times, consistency is key. A 2-hour incubation is a standard compromise between throughput and allowing for precipitation.[7] For true thermodynamic solubility, this period would be extended to 24 hours or more.[10]

• Temperature Control: Solubility is temperature-dependent. All steps should be performed at a controlled, documented temperature.[10]

Workflow Visualization

The following diagram illustrates the kinetic solubility determination workflow.

Sources

• 1. inventivapharma.com [inventivapharma.com]
• 2. chemscene.com [chemscene.com]
• 3. books.rsc.org [books.rsc.org]
• 4. enamine.net [enamine.net]
• 5. 9-Fluorenylmethyl chloroformate | 28920-43-6 [chemicalbook.com]
• 6. 9-Fluorenylmethyl Chloroformate | 28920-43-6 | TCI AMERICA [tcichemicals.com]
• 7. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 8. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 10. lup.lub.lu.se [lup.lub.lu.se]

A Comprehensive Technical Guide to the Stability and Storage of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Nuances of a Niche Moiety

As a Senior Application Scientist, one often encounters promising, yet sparsely documented, molecules. Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is one such compound—a heterocyclic building block with significant potential in medicinal chemistry and drug discovery. Its utility, however, is intrinsically linked to its integrity. This guide is born from the necessity to establish a robust framework for understanding and managing the stability of this compound. In the absence of extensive, specific literature, we will apply fundamental principles of chemical stability, drawing parallels from structurally related hydrazine and pyridazine derivatives, to provide a comprehensive, field-proven perspective on its storage and handling. This document is designed not as a rigid set of rules, but as a dynamic guide to empower researchers to make informed decisions, ensuring the quality and reliability of their work.

The Chemical Profile of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride: A Stability Perspective

Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is a molecule that marries the reactivity of a hydrazine group with the electronic characteristics of a pyridazine ring system. This combination dictates its stability profile. The hydrazine moiety is a potent nucleophile and reducing agent, making it susceptible to oxidation.[1] The pyridazine ring, an electron-deficient heterocycle, influences the reactivity of its substituents. The hydrochloride salt form generally enhances stability and improves handling characteristics compared to the free base by protonating the basic nitrogen centers, reducing their nucleophilicity and susceptibility to aerial oxidation.

The primary factors that can influence the degradation of hydrazine-containing heterocyclic compounds include:

• Oxidation: The hydrazine group is readily oxidized, a process that can be catalyzed by air (oxygen) and trace metal ions.[1][2]

• Temperature: Elevated temperatures can accelerate decomposition reactions.[1][2]

• Light: Photodegradation can be a significant pathway for the breakdown of heterocyclic compounds.[1]

• pH: Both strongly acidic and basic conditions can promote hydrolysis or other degradation reactions.[1][3]

A color change in the solid material or its solutions, often to yellow or brown, is a common indicator of degradation.[1]

Recommended Storage and Handling Protocols: A Proactive Approach to Preservation

Based on the chemical nature of the compound and general guidelines for hydrazine derivatives, the following storage conditions are recommended to ensure the long-term stability of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride.

Core Storage Recommendations

Parameter	Recommendation	Rationale
Temperature	2-8°C or frozen at -20°C.[1]	Reduces the rate of potential degradation reactions.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).[1][2][4]	Minimizes exposure to oxygen, thereby preventing oxidative degradation.[1][2]
Light	Protect from light.[1][4]	Prevents photodegradation.
Moisture	Keep in a tightly sealed container in a dry place.[5][6][7]	The hydrochloride salt is likely hygroscopic; moisture can promote hydrolysis and other degradation pathways.
Container	Use a tightly closed, appropriate container (e.g., amber glass vial).[4][5][6][7]	Prevents exposure to light, moisture, and air.

Handling Best Practices

• Inert Atmosphere Handling: For maximum preservation of purity, especially when handling small quantities for sensitive applications, it is advisable to work within a glove box or under a stream of inert gas.

• Avoid Incompatibilities: Keep the compound away from strong oxidizing agents, strong acids, and strong bases.[4][5][6]

• Personal Protective Equipment (PPE): Always handle the compound in a well-ventilated area, preferably a chemical fume hood, and wear appropriate PPE, including gloves, safety glasses, and a lab coat.[5][8]

Experimental Workflow for Stability Assessment: A Self-Validating System

To empirically determine the stability of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, a structured stability study is essential. The following workflow provides a robust framework for such an investigation.

Caption: Experimental workflow for assessing the stability of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride.

Detailed Experimental Protocol: A Step-by-Step Guide

This protocol outlines a forced degradation study to rapidly assess the stability of the compound.

1. Materials and Equipment:

• Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride (high purity)

• HPLC system with UV or PDA detector[9]

• LC-MS system for identification of degradation products[10]

• Stability chambers (temperature, humidity, and light controlled)

• pH meter

• Volumetric flasks and pipettes

• HPLC grade solvents (e.g., acetonitrile, water, methanol)

• Buffers (for pH stress studies)

• Inert gas (argon or nitrogen)

2. Initial Characterization (Time Zero):

• Record the physical appearance of the compound.

• Perform HPLC analysis to determine the initial purity and establish the chromatographic profile.

• Obtain an initial LC-MS profile to serve as a baseline.

3. Sample Preparation for Stress Studies:

• Solid-State: Weigh a sufficient amount of the compound into several amber glass vials for each storage condition. For humidity studies, use vials that allow for moisture ingress.

• Solution-State: Prepare solutions of the compound in appropriate solvents (e.g., water, methanol, or a mixture) at a known concentration. For pH studies, prepare solutions in buffers at the target pH values (e.g., pH 2, 7, and 9).

4. Stress Conditions:

• Thermal Stress: Place the solid and solution samples in a stability chamber at elevated temperatures (e.g., 40°C and 60°C).

• Humidity Stress: Place the solid samples in a stability chamber with controlled humidity (e.g., 75% RH).

• Photostability: Expose solid and solution samples to a light source according to ICH Q1B guidelines.

• pH Stress: Maintain the prepared pH solutions at a controlled temperature.

5. Time-Point Testing:

• At predetermined time points (e.g., 1, 2, 4, and 8 weeks), withdraw samples from each stress condition.

• For solid samples, prepare solutions at the same concentration as the initial analysis.

• Analyze all samples by HPLC to determine the remaining purity and the formation of any degradation products.[9]

• Analyze samples showing significant degradation by LC-MS to identify the mass of the degradation products.

6. Data Analysis and Interpretation:

• Plot the percentage of the parent compound remaining against time for each condition.

• Identify and quantify the major degradation products.

• Based on the mass of the degradation products from LC-MS, propose potential degradation pathways (e.g., oxidation of the hydrazine, hydrolysis of the ester).

• From the data, infer the optimal storage conditions to minimize degradation.

Concluding Remarks: From Prudent Handling to Reliable Research

The stability of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is paramount to its successful application in research and development. While specific data for this molecule is not widely available, a thorough understanding of the chemistry of hydrazines and pyridazines allows for the establishment of sound storage and handling procedures. By adhering to the recommendations outlined in this guide—namely, storage at low temperatures, under an inert atmosphere, and protected from light and moisture—researchers can significantly mitigate the risk of degradation. Furthermore, the implementation of a systematic stability study, as detailed in the experimental workflow, will provide invaluable empirical data to ensure the continued integrity and reliability of this promising chemical entity in the pursuit of scientific advancement.

References

• PubChem. Methyl 6-chloropyridazine-3-carboxylate. National Center for Biotechnology Information. [Link]

• ResearchGate. Synthesis of Methyl 6-Chloropyridazine-3-carboxylate. [Link]

• DTIC. Safety and Handling of Hydrazine. Defense Technical Information Center. [Link]

• Separation Science. (2025, March 24). Analytical Techniques In Stability Testing. [Link]

• National Center for Biotechnology Information. (n.d.). Kinetics and Characterization of Degradation Products of Dihydralazine and Hydrochlorothiazide in Binary Mixture by HPLC-UV, LC-DAD and LC–MS Methods. PubMed Central. [Link]

• Chromatography Online. (2023, January 1). Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC International. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. Kinetics and Characterization of Degradation Products of Dihydralazine and Hydrochlorothiazide in Binary Mixture by HPLC-UV, LC-DAD and LC–MS Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 5. fishersci.com [fishersci.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 10. chromatographyonline.com [chromatographyonline.com]

Spectroscopic Characterization of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride: A Predictive Guide

Abstract

This technical guide provides a detailed predictive analysis of the spectroscopic characteristics of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride (C₆H₉ClN₄O₂), a key building block in contemporary drug discovery and development. In the absence of publicly available experimental spectra, this document leverages fundamental principles of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) to forecast the compound's spectral features. By explaining the causal relationships between molecular structure and spectroscopic output, this guide serves as a practical reference for researchers, enabling them to identify, characterize, and verify this compound with confidence. Standardized experimental protocols for data acquisition are also provided to ensure reproducibility and accuracy in the laboratory.

Introduction: The Significance of Spectroscopic Verification

Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is a heterocyclic compound of significant interest, particularly as a scaffold or intermediate in the synthesis of bioactive molecules. The pyridazine core is a recognized pharmacophore, and the presence of reactive hydrazinyl and methyl ester functionalities makes it a versatile precursor for creating diverse chemical libraries.

Given its role in multi-step syntheses, unambiguous structural confirmation is paramount to ensure the integrity of downstream compounds and the validity of subsequent biological data. Spectroscopic techniques are the cornerstone of this verification process. This guide provides a comprehensive, predictive framework for the ¹H NMR, ¹³C NMR, IR, and MS spectra of the title compound, grounded in established spectroscopic theory and data from analogous structures.

The hydrochloride salt form is common for nitrogenous bases, enhancing stability and aqueous solubility. This guide will specifically address the spectroscopic signatures imparted by the protonation of the hydrazinyl moiety.

Molecular Structure and Its Spectroscopic Implications

A thorough understanding of the molecule's structure is the foundation for predicting its spectroscopic behavior. The key structural features include:

• Pyridazine Ring: An aromatic, electron-deficient six-membered ring containing two adjacent nitrogen atoms. This aromaticity and the presence of heteroatoms will dominate the chemical shifts of the ring protons and carbons.

• Methyl Ester Group (-COOCH₃): This group introduces a carbonyl carbon and a methoxy group, each with characteristic signatures in ¹³C NMR and IR spectroscopy. The methoxy protons will appear as a distinct singlet in the ¹H NMR spectrum.

• Hydrazinyl Group (-NHNH₂): As a hydrochloride salt, this group will exist in its protonated form, -NHNH₃⁺. This will result in exchangeable protons (N-H) visible in ¹H NMR (solvent-dependent) and characteristic stretching and bending vibrations in IR spectroscopy.

• Substitution Pattern: The substituents are located at positions 3 and 6 of the pyridazine ring, leading to a specific coupling pattern between the two aromatic protons on the ring.

Below is a diagram illustrating the structure with atom numbering used for spectral assignments.

Caption: Standard workflow for NMR data acquisition and analysis.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule by measuring the vibrations of bonds.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Functional Group	Rationale
3300 - 2700	Strong, Broad	N-H Stretch	Hydrazinium (-NHNH₃⁺)	The stretching of the N-H bonds in the protonated amine results in a very broad and strong absorption, characteristic of ammonium salts.
~1730	Strong	C=O Stretch	Ester	The carbonyl stretch of a saturated ester conjugated with an aromatic ring is expected in this region. [1][2]
~1600 & ~1470	Medium	C=C & C=N Stretch	Pyridazine Ring	These absorptions are characteristic of the aromatic ring stretching vibrations.
1300 - 1150	Strong	C-O Stretch	Ester	Esters typically show a strong C-O stretching band. [1]
~1550	Medium	N-H Bend	Hydrazinium (-NHNH₃⁺)	The bending vibration (scissoring) of the N-H bonds in the ammonium group.

Trustworthiness Through Self-Validation: The presence of a strong, sharp peak around 1730 cm⁻¹ alongside a very broad absorption band from 3300-2700 cm⁻¹ provides a cross-validating spectral fingerprint. The former confirms the ester, while the latter confirms the presence of the hydrazinium hydrochloride salt, a key feature of the target molecule.

Standard Protocol for IR Data Acquisition (ATR)

• Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal (e.g., diamond) is clean. Collect a background spectrum.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Data Collection: Apply pressure using the anvil to ensure good contact between the sample and the crystal. Collect the sample spectrum over a range of 4000-400 cm⁻¹.

• Processing: The resulting spectrum is typically baseline-corrected and presented in terms of transmittance.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule and its fragments, confirming the molecular weight and offering structural clues. Electrospray ionization (ESI) is a suitable technique for this polar, pre-ionized salt.

Predicted Mass Spectrum (Positive Ion ESI)

• Molecular Ion: The base compound (free base) has a molecular weight of 168.17 g/mol . In positive ion mode ESI-MS, the most prominent peak is expected to be the protonated molecule [M+H]⁺.

  • Predicted [M+H]⁺: m/z ≈ 169.07

• Isotope Pattern: The presence of four nitrogen atoms will contribute to the M+1 peak intensity.

Predicted Fragmentation Pattern

Tandem MS (MS/MS) on the precursor ion at m/z 169.07 would provide structural information. Key predicted fragmentation pathways include:

• Loss of methoxy radical (•OCH₃): [M+H]⁺ → [M+H - 31]⁺ → m/z ≈ 138. This involves the cleavage of the ester group.

• Loss of methanol (CH₃OH): [M+H]⁺ → [M+H - 32]⁺ → m/z ≈ 137. A common loss from methyl esters.

• Loss of N₂: The pyridazine ring can fragment with the loss of a neutral nitrogen molecule. Fragmentation of pyridazine rings often involves the cleavage of the weak N-N bond. [3]4. Cleavage of the hydrazinyl group: Loss of ammonia (NH₃) or diazene (N₂H₂).

Caption: Predicted major fragmentation pathways in ESI-MS/MS.

Standard Protocol for ESI-MS Data Acquisition

• Sample Preparation: Prepare a dilute solution of the compound (approx. 10-100 µM) in a suitable solvent mixture such as 50:50 acetonitrile:water with 0.1% formic acid to ensure protonation.

• Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• MS Scan: Acquire a full scan mass spectrum in positive ion mode over a relevant m/z range (e.g., 50-500).

• MS/MS Scan (Optional): If fragmentation analysis is desired, perform a product ion scan by selecting the predicted [M+H]⁺ ion (m/z 169.07) as the precursor and applying collision-induced dissociation (CID).

Conclusion

This guide presents a detailed, predictive spectroscopic analysis of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride. By grounding these predictions in the fundamental principles of each analytical technique, researchers are equipped with a reliable framework for the structural verification of this important chemical building block. The provided protocols offer standardized methods for acquiring high-quality, reproducible data. The confluence of the predicted NMR, IR, and MS data creates a unique and robust spectroscopic signature that should allow for the confident identification of this compound in a research or drug development setting.

References

• PubMed. (n.d.). 1H, 13C, and 15N NMR spectra of some pyridazine derivatives. Retrieved from [Link]

• MDPI. (n.d.). Synthesis, Spectroscopic Characterization, Antibacterial Activity, and Computational Studies of Novel Pyridazinone Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Table 4 . 13 C-NMR chemical shifts (ppm) of the carbonyl groups of NAH.... Retrieved from [Link]

• YouTube. (2018). How To Determine The Number of Signals In a H NMR Spectrum. Retrieved from [https://www.youtube.com/watch?v=F5- jee5heJ4]([Link] jee5heJ4)

• ResearchGate. (n.d.). Can the salt form of my organic compound be determined using NMR?. Retrieved from [Link]

• ConnectSci. (n.d.). Electron impact studies. XVIII. Mass spectra of pyridazines, phthalazines, and related compounds. Retrieved from [Link]

• Liberty University. (n.d.). SYNTHESIS AND CHARACTERIZATION 1 Synthesis and Characterization of Unique Pyridazines. Retrieved from [Link]

• PMC. (n.d.). Attached Nitrogen Test by 13C-14N Solid-State NMR Spectroscopy for the Structure Determination of Heterocyclic Isomers. Retrieved from [Link]

• Spectroscopy Online. (2018). The C=O Bond, Part VI: Esters and the Rule of Three. Retrieved from [Link]

• ResearchGate. (n.d.). Infrared spectra data (cm ) of the hydrazones and their mixed metal (II) complexes. Retrieved from [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shift. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H, 13 C, and 15 N NMR spectra of some pyridazine derivatives. Retrieved from [Link]

• YouTube. (2019). How To Draw The Proton NMR Spectrum of an Organic Molecule. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, Characterization, and Structure of Some New Substituted 5,6-Fused Ring Pyridazines. Retrieved from [Link]

• PMC. (n.d.). Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 21.10: Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Key 1 H (red), 13 C (black) and 15 N (blue) NMR chemical shifts (δ,.... Retrieved from [Link]

• Modgraph. (n.d.). 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics. Retrieved from [Link]

• YouTube. (2018). More Practice With H-NMR Spectra. Retrieved from [https://www.youtube.com/watch?v=F5- jee5heJ4]([Link] jee5heJ4)

• NIH. (n.d.). Synthesis, Characterization and Cytotoxic Evaluation of New Pyrrolo[1,2-b]pyridazines Obtained via Mesoionic Oxazolo-Pyridazinones. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). IR Absorption Table. Retrieved from [Link]

• YouTube. (2013). Mod-06 Lec-06 15N NMR in Heterocyclic Chemistry. Retrieved from [Link]

• Mestrelab Resources. (2010). Starting Guide to NMRPredict Desktop. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 13.10: Characteristics of ¹³C NMR Spectroscopy. Retrieved from [Link]

• Modgraph. (n.d.). 1 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. Retrieved from [Link]

• ACS Publications. (n.d.). Attached Nitrogen Test by 13C-14N Solid-State NMR Spectroscopy for the Structure Determination of Heterocyclic Isomers. Retrieved from [Link]

• YouTube. (2023). How to Predict NMR in ChemDraw. Retrieved from [Link]

• Reddit. (2023). 1H-NMR of Cyclopropylamine HCl salt. Retrieved from [Link]

• Wikipedia. (n.d.). Ammonia. Retrieved from [Link]

• AIP Publishing. (2015). Isomeric signatures in the fragmentation of pyridazine and pyrimidine induced by fast ion impact. Retrieved from [Link]

• MDPI. (n.d.). Synthesis, Biological, Spectroscopic and Computational Investigations of Novel N-Acylhydrazone Derivatives of Pyrrolo[3,4-d]pyridazinone as Dual COX/LOX Inhibitors. Retrieved from [Link]

• YouTube. (2022). How to Interpret Chemical Shift in the Carbon-13 NMR. Retrieved from [Link]

• Scientific Research Publishing. (n.d.). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. Retrieved from [Link]

• SlidePlayer. (n.d.). Carbonyl - compounds - IR - spectroscopy. Retrieved from [Link]

• YouTube. (2021). Lec15 - IR Spectra of Carboxylic Acids, Amides and Esters. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• ACS Publications. (2022). PyFragMS A Web Tool for the Investigation of the Collision-Induced Fragmentation Pathways. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Michigan State University. (n.d.). Infrared Spectroscopy. Retrieved from [Link]

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. IR Absorption Table [webspectra.chem.ucla.edu]
• 3. pubs.aip.org [pubs.aip.org]

A Comprehensive Technical Guide to the Safe Handling of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed technical guide on the safety and handling precautions for Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, a heterocyclic compound of interest in pharmaceutical research and development. Due to the limited availability of a specific Safety Data Sheet (SDS) for this exact molecule, this guide synthesizes information from structurally related compounds, including hydrazines, pyridazines, and their derivatives. The core focus is on providing a robust framework for risk assessment and the implementation of safe laboratory practices. This guide is intended for professionals trained in chemical synthesis and drug development and should be used in conjunction with institutional safety protocols.

Introduction and Chemical Context

Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is a complex organic molecule incorporating several key functional groups that dictate its reactivity and potential hazards. As an intermediate in medicinal chemistry, it holds potential for the synthesis of novel therapeutic agents.[1] The pyridazine core is a common scaffold in pharmacologically active compounds, while the hydrazine moiety is a versatile functional group for forming carbon-nitrogen bonds, often utilized in the synthesis of heterocyclic systems.[2][3] The hydrochloride salt form generally enhances the compound's stability and solubility in aqueous media.

The inherent reactivity of the hydrazine group, however, necessitates a thorough understanding of its potential hazards. Hydrazines as a class of compounds are known for their toxicological profiles, which can include skin and eye irritation, respiratory effects, and in some cases, more severe systemic effects.[4][5] Therefore, a cautious and well-informed approach to handling Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is paramount.

Hazard Identification and Risk Assessment

A comprehensive risk assessment is the foundation of safe laboratory practice. The following sections detail the anticipated hazards associated with Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, based on the known profiles of its constituent functional groups.

Toxicological Hazards

The primary toxicological concerns stem from the hydrazinyl moiety. Hydrazine and its derivatives are known to be toxic and can cause a range of adverse health effects.[5]

• Acute Toxicity: Based on data for related compounds, this substance may be harmful if swallowed, in contact with skin, or if inhaled.[6]

• Skin and Eye Irritation: Direct contact is likely to cause skin irritation and serious eye irritation or damage.[7]

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.

• Sensitization: Some hydrazine derivatives can cause allergic skin reactions.[6]

• Carcinogenicity: Certain hydrazine compounds are considered potential carcinogens.[4][6]

Physicochemical Hazards

While specific data for this compound is unavailable, the general properties of similar organic molecules suggest the following:

• Reactivity: The compound may be incompatible with strong oxidizing agents, strong acids, and strong bases.[7] Contact with these substances could lead to vigorous reactions, potentially releasing heat and hazardous fumes.

• Thermal Stability: While the hydrochloride salt form generally imparts stability, elevated temperatures should be avoided to prevent decomposition.[8]

The following table summarizes the anticipated GHS hazard classifications for Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, extrapolated from related compounds.

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	Harmful if swallowed.[6]
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[7]
Serious Eye Damage/Eye Irritation	Category 2A	Causes serious eye irritation.[7]
Specific target organ toxicity — single exposure	Category 3	May cause respiratory irritation.

Safe Handling and Personal Protective Equipment (PPE)

Adherence to strict handling protocols is crucial to minimize exposure and ensure a safe working environment.

Engineering Controls

• Ventilation: All handling of solid Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride should be conducted in a certified chemical fume hood to minimize inhalation of dust.[8] For solutions, a fume hood is also required to control vapor exposure.

• Contained Systems: For larger scale operations, the use of a closed system is recommended to prevent release into the work environment.[7]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when working with this compound.

PPE Category	Specification	Rationale
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles.	Protects against dust particles and splashes.
Skin Protection	Chemical-resistant gloves (e.g., nitrile). Lab coat.	Prevents skin contact and contamination of personal clothing.[8]
Respiratory Protection	NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates if engineering controls are insufficient or during spill cleanup.	Prevents inhalation of dust and aerosols.[8]

General Hygiene Practices

• Wash hands thoroughly after handling the compound.

• Do not eat, drink, or smoke in the laboratory.[9]

• Remove contaminated clothing and wash it before reuse.

Storage and Disposal

Proper storage and disposal are critical for maintaining a safe laboratory and protecting the environment.

Storage

• Store in a tightly closed container in a dry, cool, and well-ventilated area.[7][10]

• Keep away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[7]

• The storage area should be secure and accessible only to authorized personnel.[6]

Disposal

• Dispose of waste in accordance with all applicable federal, state, and local regulations.

• Contaminated materials should be treated as hazardous waste.

• Do not allow the chemical to enter the environment.[7]

The following workflow illustrates a general procedure for the disposal of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride waste.

Caption: Waste Disposal Workflow for Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride.

Emergency Procedures

Prompt and appropriate action is essential in the event of an emergency.

First-Aid Measures

• Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for breathing. Seek immediate medical attention.[7]

• Skin Contact: In case of skin contact, immediately wash with plenty of soap and water. Remove contaminated clothing. If skin irritation occurs, get medical advice/attention.[7]

• Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[7]

• Ingestion: If swallowed, rinse mouth. Do NOT induce vomiting. Call a poison center or doctor/physician immediately.[7]

Spill Response

The following diagram outlines the general procedure for responding to a spill of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Hydrazine derivative synthesis by C-N coupling [organic-chemistry.org]
• 3. Synthesis of Some New Pyridazine Derivatives for Anti-HAV Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nj.gov [nj.gov]
• 5. Hydrazine Toxicology - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. merckmillipore.com [merckmillipore.com]
• 7. fishersci.com [fishersci.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. static.cymitquimica.com [static.cymitquimica.com]
• 10. fishersci.com [fishersci.com]

Potential applications of "Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride" in medicinal chemistry

An In-depth Technical Guide for Medicinal Chemists

Authored by: Gemini, Senior Application Scientist

Abstract

The pyridazine nucleus is a well-established "privileged scaffold" in medicinal chemistry, renowned for its ability to impart favorable physicochemical and pharmacological properties to bioactive molecules. This technical guide delves into the specific potential of a highly functionalized pyridazine derivative, Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride , as a versatile starting material for the synthesis of potent and selective kinase inhibitors. We will explore its synthetic accessibility, its strategic role as a precursor to fused heterocyclic systems such as pyrazolo[3,4-d]pyridazines and[1]triazolo[4,3-b]pyridazines, and the application of these scaffolds in targeting key kinases implicated in oncology, including Cyclin-Dependent Kinases (CDKs), Vascular Endothelial Growth Factor Receptor (VEGFR), PIM kinases, and the c-Met oncogene. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this valuable building block in their discovery programs.

Introduction: The Pyridazine Scaffold in Modern Drug Discovery

Heterocyclic compounds form the backbone of a vast number of pharmaceuticals, with nitrogen-containing systems being particularly prominent. The pyridazine ring, a six-membered aromatic heterocycle with two adjacent nitrogen atoms, has garnered significant attention due to its unique electronic properties and its capacity to engage in various non-covalent interactions with biological targets. The presence of the nitrogen atoms influences the molecule's dipole moment, hydrogen bonding potential, and metabolic stability, making it an attractive moiety for medicinal chemists.

While numerous pyridazine-containing compounds have been explored, this guide focuses on a specific, strategically functionalized derivative: Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride . The presence of a hydrazine group at the 6-position and a methyl carboxylate at the 3-position opens up a wealth of synthetic possibilities for the construction of more complex, fused heterocyclic systems with demonstrated therapeutic potential.

Synthesis of the Core Scaffold: Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

The title compound, while not extensively documented in readily available literature, can be synthesized through a logical and scalable two-step sequence starting from the known Methyl 6-chloropyridazine-3-carboxylate . This precursor is a key intermediate in the synthesis of various therapeutic agents, including those for anti-tumor and lipid-lowering applications.[1]

Proposed Synthetic Pathway

The synthesis begins with the nucleophilic aromatic substitution of the chlorine atom in Methyl 6-chloropyridazine-3-carboxylate with hydrazine hydrate. This reaction is a common and efficient method for introducing a hydrazine moiety onto an electron-deficient heterocyclic ring.

dot

Caption: Proposed synthesis of the target compound.

Experimental Protocol: Synthesis of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

Materials:

• Methyl 6-chloropyridazine-3-carboxylate

• Hydrazine hydrate (99%)

• Ethanol (absolute)

• Hydrochloric acid (concentrated)

• Diethyl ether

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve Methyl 6-chloropyridazine-3-carboxylate (1 equivalent) in absolute ethanol.

• Addition of Hydrazine: To the stirred solution, add hydrazine hydrate (2.5 equivalents) dropwise at room temperature.[2] An exothermic reaction may be observed.

• Reflux: Heat the reaction mixture to reflux and maintain for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. The product may precipitate out of solution. If so, collect the solid by filtration. If not, concentrate the solution under reduced pressure.

• Salt Formation: Resuspend the crude product in a minimal amount of ethanol and cool in an ice bath. Add concentrated hydrochloric acid dropwise until the solution is acidic to precipitate the hydrochloride salt.

• Isolation and Purification: Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride as a solid.

Causality of Experimental Choices:

• Ethanol as Solvent: Ethanol is a good solvent for both the starting material and hydrazine hydrate, and its boiling point is suitable for reflux conditions.

• Excess Hydrazine: Using an excess of hydrazine hydrate ensures the complete consumption of the starting material and drives the reaction to completion.

• Hydrochloride Salt Formation: Conversion to the hydrochloride salt often improves the stability and handling of hydrazine-containing compounds and can aid in purification by crystallization.

Applications in the Synthesis of Fused Heterocyclic Kinase Inhibitors

The strategic placement of the hydrazine and ester functionalities makes Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride an ideal precursor for a variety of fused heterocyclic systems, particularly those with known kinase inhibitory activity.

Synthesis of Pyrazolo[3,4-d]pyridazine Derivatives

The reaction of hydrazines with 1,3-dicarbonyl compounds is a classic and efficient method for the synthesis of pyrazoles.[3][4][5] In this context, the hydrazinylpyridazine can undergo cyclocondensation with various dicarbonyl compounds to yield the pyrazolo[3,4-d]pyridazine scaffold. This scaffold is a key component in a number of kinase inhibitors.

dot

Caption: General synthesis of pyrazolo[3,4-d]pyridazines.

Therapeutic Targets for Pyrazolo[3,4-d]pyridazine Derivatives:

• Cyclin-Dependent Kinases (CDKs): The deregulation of CDKs is a hallmark of cancer. Pyrazolopyridazine derivatives have been identified as potent inhibitors of CDK1 and CDK2, making them promising candidates for anti-cancer therapies.[6][7][8]

• Vascular Endothelial Growth Factor Receptor (VEGFR): VEGFRs are key regulators of angiogenesis, the formation of new blood vessels that is crucial for tumor growth and metastasis.[9][10][11] Pyrazole and pyrazolopyridine derivatives have been investigated as inhibitors of VEGFR-2.[12][13]

• Tropomyosin Receptor Kinases (TRKs): TRK fusions are oncogenic drivers in a variety of cancers. The pyrazolo[3,4-b]pyridine scaffold has been utilized in the design of TRK inhibitors.[14]

Experimental Protocol: General Procedure for the Synthesis of Pyrazolo[3,4-d]pyridazine Derivatives

• Reaction Setup: Combine Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride (1 equivalent) and a 1,3-dicarbonyl compound (1.1 equivalents) in a suitable solvent such as acetic acid or ethanol.

• Reaction Conditions: Heat the mixture to reflux for 4-12 hours, monitoring by TLC.

• Work-up and Purification: Cool the reaction mixture and pour it into ice water. Collect the resulting precipitate by filtration. The crude product can be purified by recrystallization or column chromatography.

Synthesis of[1][2][3]Triazolo[4,3-b]pyridazine Derivatives

The hydrazinyl group can also be used to construct a fused triazole ring. Reaction with a one-carbon electrophile, such as triethyl orthoformate or a carboxylic acid, followed by cyclization, yields the[1]triazolo[4,3-b]pyridazine core. This scaffold is present in numerous potent kinase inhibitors.

dot

Caption: General synthesis of[1]triazolo[4,3-b]pyridazines.

Therapeutic Targets for[1]Triazolo[4,3-b]pyridazine Derivatives:

• PIM Kinases: The PIM family of serine/threonine kinases (PIM-1, PIM-2, and PIM-3) are implicated in cell survival and proliferation in various cancers.[15] Triazolopyridazine derivatives have been developed as potent PIM kinase inhibitors.[16][17][18][19]

• c-Met: The c-Met receptor tyrosine kinase is a well-validated oncology target, and its dysregulation is associated with tumor growth, invasion, and metastasis.[20] Triazolopyridazines have been successfully developed as potent and selective c-Met inhibitors.[21][22][23][24][25]

Experimental Protocol: General Procedure for the Synthesis of[1]Triazolo[4,3-b]pyridazine Derivatives

• Reaction Setup: Suspend Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride (1 equivalent) in an excess of triethyl orthoformate.

• Reaction Conditions: Heat the mixture to reflux for 6-18 hours, monitoring by TLC.

• Work-up and Purification: Cool the reaction mixture and remove the excess triethyl orthoformate under reduced pressure. The resulting solid can be purified by recrystallization from a suitable solvent like ethanol.

Further Derivatization and Bioisosteric Replacement

The methyl ester at the 3-position of the pyridazine ring provides a handle for further functionalization, allowing for the generation of diverse chemical libraries for structure-activity relationship (SAR) studies.

Amide Formation

The conversion of esters to amides is a fundamental transformation in medicinal chemistry.[26][27][28][29][30] The methyl ester of our core scaffold and its fused derivatives can be readily converted to primary, secondary, or tertiary amides by reaction with ammonia or the corresponding amines. This allows for the introduction of a wide range of substituents to probe interactions with the target protein.

Amine	Product
Ammonia	Primary Amide
Primary Amine	Secondary Amide
Secondary Amine	Tertiary Amide

General Protocol for Amidation:

• Reaction Setup: Dissolve the methyl ester (1 equivalent) in a suitable solvent (e.g., methanol, THF).

• Amine Addition: Add the desired amine (or a solution of ammonia) in excess.

• Reaction Conditions: Stir the reaction at room temperature or with gentle heating until the reaction is complete (monitored by TLC or LC-MS).

• Work-up and Purification: Remove the solvent under reduced pressure and purify the resulting amide by chromatography or recrystallization.

Conclusion

Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is a highly valuable and versatile building block for the synthesis of medicinally relevant fused heterocyclic compounds. Its straightforward synthesis and the reactivity of its hydrazine and ester functionalities provide a gateway to a diverse range of pyrazolo[3,4-d]pyridazines and[1]triazolo[4,3-b]pyridazines. These scaffolds have been shown to be effective in targeting a variety of kinases implicated in cancer and other diseases. The ability to further derivatize the ester group enhances the potential for generating extensive compound libraries for lead optimization. This technical guide provides a solid foundation for researchers to utilize this promising scaffold in their drug discovery endeavors.

References

• Synthesis of Methyl 6-Chloropyridazine-3-carboxylate. ResearchGate. [Link]

• Pyrazolo[3,4-c]pyridazines as Novel and Selective Inhibitors of Cyclin-Dependent Kinases. ACS Publications. [Link]

• Design, Synthesis, Docking Studies, and Investigation of Dual EGFR/VEGFR-2 Inhibitory Potentials of New Pyrazole and Pyrazolopyridine Derivatives. PubMed. [Link]

• Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors. National Institutes of Health. [Link]

• Nanoparticles of a Pyrazolo-Pyridazine Derivative as Potential EGFR and CDK-2 Inhibitors: Design, Structure Determination, Anticancer Evaluation and In Silico Studies. MDPI. [Link]

• Discovery of novel triazolo[4,3-b]pyridazin-3-yl-quinoline derivatives as PIM inhibitors. ScienceDirect. [Link]

• Discovery of Triazolo-pyridazine/-pyrimidine Derivatives Bearing Aromatic (Heterocycle)-Coupled Azole Units as Class II c-Met Inhibitors. National Institutes of Health. [Link]

• Computational Modelling Strategies for Exploring Triazolopyridazine PIM1 Kinase Inhibitors as Anticancer Agents. PubMed. [Link]

• The reaction between hydrazines and β-dicarbonyl compounds: Proposal for a mechanism. Canadian Journal of Chemistry. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. National Institutes of Health. [Link]

• Discovery and Optimization of Triazolopyridazines as Potent and Selective Inhibitors of the c-Met Kinase. ACS Publications. [Link]

• Abstract B227: Discovery of 3-aryl-3H-[1][6][12]triazolo[4,5-b]pyridin-5-ylamine compounds as potent, selective and orally bioavailable inhibitors of PIM kinases. AACR Journals. [Link]

• Method for the synthesis of amides and related products from esters or ester-like compounds.

• ZIKV Inhibitors Based on Pyrazolo[3,4-d]pyridazine-7-one Core: Rational Design, In Vitro Evaluation, and Theoretical Studies. ACS Omega. [Link]

• Synthesis process of 6-methoxy pyridazine-3- carboxylic acid.

• Discovery of pyrazole–pyrazoline derivatives as VEGFR-2 kinase inhibitors: In silico approach. ResearchGate. [Link]

• The Reaction of Ethyl 2-oxo-2H-chromene-3-carboxylate with Hydrazine Hydrate. National Institutes of Health. [Link]

• Design, synthesis, biological evaluation, and docking studies of novel triazolo[4,3-b]pyridazine derivatives as dual c-Met/Pim-1 potential inhibitors with antitumor activity. RSC Publishing. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry. [Link]

• Formation of Amides From Esters. Master Organic Chemistry. [Link]

• List of VEGF/VEGFR inhibitors. Drugs.com. [Link]

• Reactions of coumarin-3-carboxylate, its crystallographic study and antimicrobial activity. Der Pharma Chemica. [Link]

• Development of Highly Potent and Selective Pyrazolopyridine Inhibitor of CDK8/19. National Institutes of Health. [Link]

• c-Met inhibitor. Wikipedia. [Link]

• New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors. RSC Publishing. [Link]

• Discovery and optimization of potent and selective triazolopyridazine series of c-Met inhibitors. PubMed. [Link]

• Hydrazine Derivatives of β-Dicarbonyl Compounds, Part I. Studies on Some Benzoylacetaldehyde Aroylhydrazones. ResearchGate. [Link]

• Direct amidation of esters with nitroarenes. National Institutes of Health. [Link]

• Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. Semantic Scholar. [Link]

• Synthesis of Hydrazine Derivatives (Hydrazides). Organic Chemistry Portal. [Link]

• 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. National Institutes of Health. [Link]

• Synthesis and antimicrobial activity of some derivative of hydrazine from salicylic acid. SlideShare. [Link]

• Amide synthesis by acylation. Organic Chemistry Portal. [Link]

• Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. RSC Publishing. [Link]

• Design, Synthesis, and Biological Evaluation of[1]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors. National Institutes of Health. [Link]

• Exploring the Spectrum of VEGF Inhibitors’ Toxicities from Systemic to Intra-Vitreal Usage in Medical Practice. MDPI. [Link]

• Design, synthesis, biological evaluation, and docking studies of novel triazolo[4,3-b]pyridazine derivatives as dual c-Met/Pim-1 potential inhibitors with antitumor activity. National Institutes of Health. [Link]

• Advances in Pyrazole Based Scaffold as Cyclin-dependent Kinase 2 Inhibitors for the Treatment of Cancer. PubMed. [Link]

• Base-promoted direct amidation of esters: beyond the current scope and practical applications. RSC Publishing. [Link]

• Discovery and optimization of triazolopyridazines as potent and selective inhibitors of the c-Met kinase. PubMed. [Link]

• Synthesis and Bioevaluation of 3,6-Diaryl-[1]triazolo[4,3-b] Pyridazines as Antitubulin Agents. National Institutes of Health. [Link]

• 6-Chloropyridazine-3-carboxylic acid. FINETECH INDUSTRY LIMITED. [Link]

• #101 Computational investigation of inhibitors of PIM-1 kinase triazolo-pyridazines as anticancer agents: A molecular modelling approach. Journal of Pharmaceutical Chemistry. [Link]

• Discovery of[1]triazolo[4,3-a]pyrazine derivatives bearing a 4-oxo-pyridazinone moiety as potential c-Met kinase inhibitors. New Journal of Chemistry. [Link]

• PIM Kinase Inhibitors and Cancer Treatment. Juniper Publishers. [Link]

• 6-Chloro-3-nitro-2-[(phenylsulfonyl)methyl]imidazo[1,2-b]pyridazine. MDPI. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. The Reaction of Ethyl 2-oxo-2H-chromene-3-carboxylate with Hydrazine Hydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Advances in Pyrazole Based Scaffold as Cyclin-dependent Kinase 2 Inhibitors for the Treatment of Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. drugs.com [drugs.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. mdpi.com [mdpi.com]
• 12. Design, Synthesis, Docking Studies, and Investigation of Dual EGFR/VEGFR-2 Inhibitory Potentials of New Pyrazole and Pyrazolopyridine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. juniperpublishers.com [juniperpublishers.com]
• 16. Discovery of novel triazolo[4,3-b]pyridazin-3-yl-quinoline derivatives as PIM inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Computational Modelling Strategies for Exploring Triazolopyridazine PIM1 Kinase Inhibitors as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. aacrjournals.org [aacrjournals.org]
• 19. pubs.vensel.org [pubs.vensel.org]
• 20. c-Met inhibitor - Wikipedia [en.wikipedia.org]
• 21. Discovery of Triazolo-pyridazine/-pyrimidine Derivatives Bearing Aromatic (Heterocycle)-Coupled Azole Units as Class II c-Met Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Design, synthesis, biological evaluation, and docking studies of novel triazolo[4,3-b]pyridazine derivatives as dual c-Met/Pim-1 potential inhibitors with antitumor activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 24. Discovery and optimization of potent and selective triazolopyridazine series of c-Met inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Discovery and optimization of triazolopyridazines as potent and selective inhibitors of the c-Met kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. US20050027120A1 - Method for the synthesis of amides and related products from esters or ester-like compounds - Google Patents [patents.google.com]
• 27. masterorganicchemistry.com [masterorganicchemistry.com]
• 28. Direct amidation of esters with nitroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Amide synthesis by acylation [organic-chemistry.org]
• 30. Base-promoted direct amidation of esters: beyond the current scope and practical applications - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03524C [pubs.rsc.org]

"Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride" degradation pathways

An In-depth Technical Guide to the Degradation Pathways of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

Introduction: Proactive Degradation Profiling in Drug Development

In the landscape of modern drug development, understanding the stability and degradation profile of an active pharmaceutical ingredient (API) is not merely a regulatory checkbox; it is a fundamental component of ensuring drug safety, efficacy, and quality. The molecule at the center of this guide, Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, possesses a unique combination of functional groups—a pyridazine core, a hydrazine moiety, and a methyl ester—that present a complex and interesting degradation profile. The presence of the electron-rich hydrazine group, in particular, suggests a susceptibility to oxidative degradation, while the ester linkage is a classic site for hydrolysis.

This guide provides a comprehensive, experience-driven framework for elucidating the degradation pathways of this molecule. We will move beyond theoretical listings to provide a practical, in-depth exploration of the "why" behind the "how"—explaining the causal logic for experimental design and analytical choices. This document is intended for researchers, scientists, and drug development professionals who require a robust, scientifically-grounded approach to stability and degradation analysis.

Part 1: Theoretical Degradation Pathways: A Mechanistic Perspective

A thorough understanding of the inherent chemical liabilities of the parent molecule is the cornerstone of any degradation study. Based on its structure, we can hypothesize three primary degradation routes: hydrolysis, oxidation, and photolysis.

Hydrolytic Degradation: The Susceptible Ester Linkage

The methyl ester of the pyridazine-3-carboxylate is a primary target for hydrolysis, a reaction that can be catalyzed by both acidic and basic conditions. This process would cleave the ester bond, yielding the corresponding carboxylic acid, 6-hydrazinylpyridazine-3-carboxylic acid, and methanol.

• Acid-Catalyzed Hydrolysis: Under acidic conditions, the carbonyl oxygen of the ester is protonated, which increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by water.

• Base-Catalyzed Hydrolysis (Saponification): Under basic conditions, a hydroxide ion directly attacks the carbonyl carbon, leading to a tetrahedral intermediate that subsequently collapses to form the carboxylate anion and methanol. This process is generally irreversible and often proceeds more rapidly than acid-catalyzed hydrolysis.

The formation of the carboxylic acid degradant can have significant implications for the drug's solubility, bioavailability, and overall formulation compatibility.

Caption: Proposed Hydrolytic Degradation Pathway.

Oxidative Degradation: The Reactive Hydrazine Moiety

The hydrazine group (-NHNH₂) is known to be susceptible to oxidation. This is arguably the most critical degradation pathway to investigate for this molecule, as the resulting degradants could be reactive. The oxidation of hydrazines can proceed through several mechanisms, often involving one- or two-electron transfers to form various products.

• Two-Electron Oxidation: This is a common pathway that can lead to the formation of a diazene (or diimide) intermediate (HN=NH). Diazenes are generally unstable and can undergo further reactions, including disproportionation or decomposition to nitrogen gas and other products.

• One-Electron Oxidation: This pathway would generate a hydrazinyl radical, which can then dimerize or react with other molecules.

The specific products formed will depend on the oxidizing agent (e.g., atmospheric oxygen, residual peroxides in excipients, or metal ion catalysis) and the reaction conditions. Potential degradation products could include the loss of the hydrazine group entirely, being replaced by a hydrogen atom to form methyl pyridazine-3-carboxylate, or more complex rearrangement products.

Caption: Potential Oxidative Degradation Pathway.

Photolytic Degradation: The Role of Light Energy

Nitrogen-containing heterocyclic rings, such as pyridazine, can absorb UV radiation, which can lead to photolytic degradation. The energy absorbed can promote the molecule to an excited state, from which it can undergo various reactions, including ring cleavage, rearrangement, or reaction with solvent or oxygen. The hydrazine moiety can also contribute to the molecule's chromophore and its susceptibility to photodegradation. It is crucial to evaluate the photostability of the molecule according to ICH Q1B guidelines.

Part 2: A Self-Validating Framework for Forced Degradation Studies

Forced degradation (or stress testing) is the cornerstone of identifying potential degradation products and pathways. The goal is to generate degradants at an accelerated rate to enable their identification and the development of stability-indicating analytical methods. A well-designed forced degradation study is a self-validating system; the analytical methods developed must be able to separate all generated degradants from the parent peak and from each other.

Experimental Design: A Multi-Condition Approach

The following table outlines the recommended starting conditions for a comprehensive forced degradation study. The goal is to achieve 5-20% degradation of the parent compound; conditions should be adjusted (time, temperature, reagent concentration) as needed.

Stress Condition	Reagents and Conditions	Potential Degradation Pathway Targeted
Acid Hydrolysis	0.1 M HCl at 60 °C	Hydrolysis of the methyl ester
Base Hydrolysis	0.1 M NaOH at room temperature	Hydrolysis of the methyl ester
Oxidation	3% H₂O₂ at room temperature	Oxidation of the hydrazine moiety
Thermal	80 °C (in solid state and in solution)	Thermally induced degradation
Photolytic	ICH Q1B compliant photo-chamber (UV & Vis)	Photodegradation

Detailed Experimental Protocol

• Preparation of Stock Solution: Prepare a stock solution of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride in a suitable solvent (e.g., methanol or acetonitrile/water mixture) at a concentration of 1 mg/mL.

• Stress Conditions:

  • For Hydrolysis and Oxidation: Add an equal volume of the stress reagent (e.g., 0.2 M HCl, 0.2 M NaOH, or 6% H₂O₂) to the stock solution to achieve the final target concentrations listed in the table.

  • For Thermal Stress: Place vials of the stock solution and solid API in a calibrated oven.

  • For Photolytic Stress: Expose the stock solution in a quartz cuvette to light in a photostability chamber. A dark control (wrapped in aluminum foil) should be run in parallel.

• Time Points: Sample at appropriate time points (e.g., 0, 2, 4, 8, 24 hours).

• Quenching: For the acid and base samples, neutralize with an equimolar amount of base or acid, respectively, to stop the reaction.

• Analysis: Dilute the samples to a suitable concentration for analysis by a stability-indicating HPLC-UV method.

Analytical Methodology: The Power of LC-MS/MS

A high-performance liquid chromatography (HPLC) method with UV detection is the workhorse for these studies. However, for the identification of unknown degradants, coupling the HPLC to a mass spectrometer (LC-MS/MS) is essential.

• HPLC Method Development: The primary goal is to develop a method that resolves the parent peak from all degradation products and any peaks from the matrix. A reverse-phase C18 column with a gradient elution using a mobile phase of acetonitrile and water with a modifier like formic acid or ammonium acetate is a common starting point.

• Mass Spectrometry for Identification:

  • Full Scan MS: Provides the molecular weight of the parent and degradant peaks.

  • MS/MS (Tandem Mass Spectrometry): The molecular ion of a degradant is isolated and fragmented to provide structural information. By comparing the fragmentation pattern of the degradant to that of the parent drug, the site of modification can often be deduced.

Protocols & Analytical Methods

The Versatile Building Block: Methyl 6-Hydrazinylpyridazine-3-carboxylate Hydrochloride in the Synthesis of Fused Pyridazine Systems

Introduction: Unlocking the Potential of Fused Pyridazines

Fused pyridazine systems are a cornerstone in medicinal chemistry and drug discovery, with their scaffolds appearing in a multitude of biologically active compounds.[1] The inherent physicochemical properties of the pyridazine ring, a six-membered heterocycle with two adjacent nitrogen atoms, make it a valuable pharmacophore.[2] When fused with other heterocyclic rings, such as triazoles or pyrazoles, the resulting bicyclic systems exhibit a broad spectrum of pharmacological activities, including potent kinase inhibition, which is crucial in oncology research.[3] This guide focuses on a key building block for these complex structures: Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride . We will delve into its application in the synthesis of medicinally relevant fused pyridazine systems, providing detailed protocols and mechanistic insights for researchers in organic synthesis and drug development.

The strategic placement of the hydrazinyl group and the methyl carboxylate on the pyridazine core makes this molecule a highly versatile precursor. The hydrazinyl moiety is a potent dinucleophile, primed for cyclocondensation reactions with a variety of electrophilic partners to form five-membered heterocyclic rings. Simultaneously, the methyl carboxylate group can be retained, hydrolyzed, or further modified, offering a handle for tuning the physicochemical properties and biological activity of the final fused product.

Core Synthetic Strategies: Building Fused Pyridazine Scaffolds

The primary application of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride lies in its ability to undergo cyclocondensation reactions to form fused five-membered rings, most notably triazole and pyrazole rings. These reactions typically proceed through the reaction of the hydrazinyl group with a suitable 1,2- or 1,3-dielectrophilic species.

Synthesis of[3][4][5]Triazolo[4,3-b]pyridazine Derivatives

The[3][4][5]triazolo[4,3-b]pyridazine scaffold is a privileged structure in medicinal chemistry, with several derivatives showing potent activity as kinase inhibitors, particularly against c-Met.[6] The synthesis of this fused system from Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride can be achieved through cyclocondensation with one-carbon electrophiles such as orthoesters or carboxylic acids.

Mechanism of Triazole Ring Formation:

The reaction is initiated by the nucleophilic attack of the terminal nitrogen of the hydrazinyl group on the electrophilic carbon of the orthoester or activated carboxylic acid. This is followed by an intramolecular cyclization via nucleophilic attack of the second nitrogen of the hydrazinyl group, leading to the elimination of alcohol or water and the formation of the stable, aromatic triazole ring.

Workflow for the Synthesis of[3][4][5]Triazolo[4,3-b]pyridazines

Caption: General workflow for the synthesis of[3][4][5]triazolo[4,3-b]pyridazines.

Synthesis of Pyrazolo[3,4-d]pyridazine Derivatives

The pyrazolo[3,4-d]pyridazine core is another important scaffold in drug discovery.[4] Its synthesis from Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride can be accomplished through a Gould-Jacobs type reaction with a β-ketoester or a similar 1,3-dielectrophile.

Mechanism of Pyrazole Ring Formation:

The initial step involves the formation of a hydrazone by the reaction of the hydrazinyl group with the ketone carbonyl of the β-ketoester. This is followed by an intramolecular cyclization where the nitrogen atom of the pyridazine ring attacks the ester carbonyl, leading to the formation of the pyrazole ring fused to the pyridazine core.

Workflow for the Synthesis of Pyrazolo[3,4-d]pyridazines

Caption: General workflow for the synthesis of pyrazolo[3,4-d]pyridazines.

Experimental Protocols

Note: These protocols are based on established synthetic methodologies for analogous compounds and should be adapted and optimized for specific substrates. All reactions should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Synthesis of Methyl[3][4][5]triazolo[4,3-b]pyridazine-6-carboxylate

This protocol describes a general procedure for the synthesis of the parent[3][4][5]triazolo[4,3-b]pyridazine system.

Materials:

• Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

• Triethyl orthoformate

• Ethanol, absolute

• Sodium acetate (anhydrous)

Procedure:

• To a solution of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride (1.0 eq) in absolute ethanol, add anhydrous sodium acetate (1.1 eq).

• Stir the mixture at room temperature for 15 minutes to neutralize the hydrochloride.

• Add triethyl orthoformate (3.0 eq) to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The product may precipitate from the solution upon cooling. If not, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate) or by column chromatography on silica gel.

Expected Outcome:

The desired Methyl[3][4][5]triazolo[4,3-b]pyridazine-6-carboxylate is expected as a solid product. Characterization should be performed using standard analytical techniques (¹H NMR, ¹³C NMR, MS, and IR).

Reagent	Molar Ratio	Purpose
Methyl 6-hydrazinylpyridazine-3-carboxylate HCl	1.0	Starting material
Sodium acetate	1.1	Base to neutralize HCl salt
Triethyl orthoformate	3.0	One-carbon electrophile for triazole ring formation
Ethanol	-	Solvent

Protocol 2: Synthesis of Methyl 3-Methyl-1H-pyrazolo[3,4-d]pyridazin-7-carboxylate

This protocol outlines a general procedure for the synthesis of a substituted pyrazolo[3,4-d]pyridazine system.

Materials:

• Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

• Ethyl acetoacetate

• Dowtherm A (or another high-boiling point solvent like diphenyl ether)

• Triethylamine

Procedure:

• Suspend Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride (1.0 eq) in a high-boiling point solvent such as Dowtherm A.

• Add triethylamine (1.1 eq) to the suspension to liberate the free hydrazine.

• Add ethyl acetoacetate (1.2 eq) to the reaction mixture.

• Heat the mixture to a high temperature (typically 200-250 °C) and monitor the reaction by TLC. The reaction is often accompanied by the evolution of ethanol and water.

• After the reaction is complete, cool the mixture to room temperature.

• The product may precipitate upon cooling. If so, collect the solid by filtration and wash with a non-polar solvent (e.g., hexanes) to remove the high-boiling solvent.

• If the product remains in solution, it can be purified by column chromatography on silica gel.

Expected Outcome:

The target compound, Methyl 3-methyl-1H-pyrazolo[3,4-d]pyridazin-7-carboxylate, is expected as a solid. Full characterization is necessary to confirm the structure and purity.

Reagent	Molar Ratio	Purpose
Methyl 6-hydrazinylpyridazine-3-carboxylate HCl	1.0	Starting material
Triethylamine	1.1	Base to neutralize HCl salt
Ethyl acetoacetate	1.2	1,3-Dielectrophile for pyrazole ring formation
Dowtherm A	-	High-boiling point solvent

Conclusion and Future Perspectives

Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is a valuable and versatile building block for the synthesis of a wide range of fused pyridazine systems. The protocols outlined in this guide provide a foundation for researchers to explore the synthesis of novel[3][4][5]triazolo[4,3-b]pyridazines and pyrazolo[3,4-d]pyridazines. The continued exploration of the reactivity of this key intermediate will undoubtedly lead to the discovery of new and potent therapeutic agents. The strategic functionalization of the fused pyridazine core, enabled by the methyl carboxylate handle, offers exciting opportunities for the development of next-generation kinase inhibitors and other targeted therapies.

References

• Syntheses and Applications of 1,2,3-Triazole-Fused Pyrazines and Pyridazines. (2022). Molecules. [Link]

• Molecular Design of Pyrazolo[3,4-d]pyridazines. (2016). ResearchGate. [Link]

• Pyridazin-3(2H)-ones: Synthesis, reactivity, applications in pharmacology and agriculture. (2014). Journal of Chemical and Pharmaceutical Research.

• Synthesis of novel pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives and their inhibition against growth of A549 and H322 lung cancer cells. (2014). PubMed. [Link]

• Synthesis of Methyl 6-Chloropyridazine-3-carboxylate. (2010). ResearchGate. [Link]

• 3-Chloro-6-[2-(propan-2-ylidene)hydrazinyl]pyridazine. (2010). Acta Crystallographica Section E: Structure Reports Online. [Link]

• 3-Chloro-6-[2-(cyclopentylidene)hydrazin-1-yl]pyridazine. (2010). Acta Crystallographica Section E: Structure Reports Online. [Link]

• 3-Chloro-6-[(E)-2-(1-phenylethylidene)hydrazinyl]pyridazine. (2010). Acta Crystallographica Section E: Structure Reports Online. [Link]

• Synthesis of some new pyrazolo[1,5-a]pyrimidine, pyrazolo[5,1-c]triazine, 1,3,4-thiadiazole and pyridine derivatives containing 1,2,3-triazole moiety. (2017). ResearchGate. [Link]

• An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer. (2023). Future Medicinal Chemistry. [Link]

• Synthesis and antiviral activity of 3-substituted phenyl-6-substituted phenyl (1,2,4) triazolo (4,3-b) pyridazin. (2018). Oriental Journal of Chemistry. [Link]

• Design, synthesis, biological evaluation, and docking studies of novel triazolo[4,3-b]pyridazine derivatives as dual c-Met/Pim-1 potential inhibitors with antitumor activity. (2023). RSC Medicinal Chemistry. [Link]

Sources

• 1. An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Syntheses and Applications of 1,2,3-Triazole-Fused Pyrazines and Pyridazines [mdpi.com]
• 4. 3-Chloro-6-[2-(cyclo­pentyl­idene)hydrazin-1-yl]pyridazine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 3-Chloro-6-[2-(propan-2-yl­idene)hydrazin­yl]pyridazine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 3-Chloro-6-[(E)-2-(1-phenyl­ethyl­idene)hydrazin­yl]pyridazine - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride in Multicomponent Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Building Block for Accelerated Drug Discovery

In the landscape of modern medicinal chemistry, multicomponent reactions (MCRs) have emerged as a powerful strategy for the rapid generation of molecular complexity from simple, readily available starting materials.[1][2] This approach aligns perfectly with the demands of drug discovery, where the efficient synthesis of diverse compound libraries is paramount for identifying novel therapeutic agents. Within this paradigm, heterocyclic scaffolds, particularly those containing nitrogen, are of immense interest due to their prevalence in a vast array of biologically active compounds.[2]

This guide focuses on Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride , a highly functionalized and reactive building block poised for significant applications in MCR-based drug discovery. The pyridazine core is a well-established pharmacophore present in drugs with a wide range of activities.[3] The presence of a hydrazine moiety and a methyl ester on this scaffold provides two key points of reactivity, enabling its participation in a variety of MCRs to construct complex, fused heterocyclic systems. This document provides a comprehensive overview of its synthesis, reactivity, and detailed protocols for its application in the synthesis of novel molecular architectures.

Physicochemical Properties and Safety Considerations

Structure:

Property	Value
Molecular Formula	C₆H₉ClN₄O₂
Molecular Weight	204.62 g/mol
Appearance	Off-white to yellow solid (predicted)
Solubility	Soluble in water, methanol, DMSO (predicted)

Safety and Handling:

Hydrazine derivatives are recognized as being potentially hazardous and should be handled with appropriate safety precautions.[4]

• Toxicity: Hydrazines can be toxic if inhaled, ingested, or absorbed through the skin. They are also potential carcinogens and should be handled in a well-ventilated fume hood.[4]

• Irritant: This compound is expected to be an irritant to the skin, eyes, and respiratory tract.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves (e.g., nitrile) when handling this compound.

• Spills: In case of a spill, absorb the material with an inert absorbent and dispose of it as hazardous waste. Avoid generating dust.

Synthesis of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

The title compound is readily synthesized from its chloro-precursor, Methyl 6-chloropyridazine-3-carboxylate. This precursor can be prepared from commercially available starting materials.[3] The conversion to the hydrazine derivative is a standard nucleophilic aromatic substitution reaction.

Protocol 1: Synthesis from Methyl 6-chloropyridazine-3-carboxylate

This protocol describes the synthesis of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride from Methyl 6-chloropyridazine-3-carboxylate and hydrazine hydrate.

Workflow Diagram:

Caption: Workflow for the synthesis of the title compound.

Materials:

• Methyl 6-chloropyridazine-3-carboxylate (1.0 eq)

• Hydrazine hydrate (3.0 eq)

• Ethanol

• Diethyl ether

• Hydrochloric acid (ethereal solution)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve Methyl 6-chloropyridazine-3-carboxylate in ethanol.

• To the stirred solution, add hydrazine hydrate dropwise at room temperature.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, allow the reaction mixture to cool to room temperature.

• Remove the solvent under reduced pressure to obtain a crude residue.

• Dissolve the residue in a minimal amount of ethanol and cool in an ice bath.

• Add a solution of hydrochloric acid in diethyl ether dropwise with stirring to precipitate the hydrochloride salt.

• Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride.

Applications in Multicomponent Reactions

The bifunctional nature of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride makes it an ideal substrate for MCRs. The hydrazine moiety can act as a potent binucleophile, while the ester group can be involved in subsequent transformations or serve as a handle for further functionalization.

Application 1: Synthesis of Pyrazolo[1,5-a]pyridazine Derivatives

One of the most powerful applications of this building block is in the synthesis of fused pyrazolo[1,5-a]pyridazine scaffolds. This is achieved through a multicomponent reaction with a 1,3-dicarbonyl compound and an aldehyde. The hydrazine moiety of the pyridazine derivative reacts with the dicarbonyl compound to form a pyrazole ring in a domino fashion.[5]

Reaction Scheme:

Mechanistic Rationale Diagram:

[Methyl 6-hydrazinylpyridazine-3-carboxylate] + [β-Ketoester] + [Aldehyde] -> [Pyridazinyl-dihydropyrimidinone]

Sources

• 1. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Passerini reaction - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pyrazolo[1,5-a]pyridine synthesis [organic-chemistry.org]

Protocol for the synthesis of hydrazones from "Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride"

An Application Scientist's Guide to the Synthesis of Novel Hydrazones from Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

Introduction: The Significance of the Hydrazone Moiety in Modern Drug Discovery

The hydrazone functional group (R₁R₂C=NNR₃R₄) is a privileged structural motif in medicinal chemistry, recognized for its broad spectrum of pharmacological activities. These compounds are synthesized through the condensation of a hydrazine with an aldehyde or ketone. The resulting Schiff bases are not merely synthetic curiosities; they are integral components in the design of novel therapeutic agents, demonstrating anticonvulsant, antidepressant, analgesic, anti-inflammatory, antimicrobial, and antitumor properties.

The pyridazine core, a six-membered aromatic ring containing two adjacent nitrogen atoms, is another pharmacologically significant scaffold. Its inclusion in molecular design can enhance binding affinity to various biological targets and improve pharmacokinetic profiles. The strategic combination of a pyridazine core with a hydrazone linker, as facilitated by the starting material Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride , provides a robust platform for generating libraries of novel compounds with significant potential for drug development.

This guide provides a detailed protocol for the synthesis of hydrazones from this specific starting material, offering insights into the reaction mechanism, optimization, and characterization from the perspective of an experienced application scientist.

Reaction Mechanism and Scientific Rationale

The synthesis of a hydrazone is a nucleophilic addition-elimination reaction. The process is typically catalyzed by a small amount of acid, which serves to activate the carbonyl group of the aldehyde or ketone, making it more susceptible to nucleophilic attack by the hydrazine.

A critical consideration for this specific protocol is that the starting material, Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, is a salt. The hydrazine nitrogen is protonated, rendering it non-nucleophilic. Therefore, the first step in the synthesis must be the liberation of the free hydrazine base through the addition of a suitable base.

Diagram 1: General Reaction Mechanism

Caption: Reaction mechanism for hydrazone synthesis from a hydrochloride salt.

Experimental Protocol: Synthesis of Pyridazine-based Hydrazones

This protocol provides a reliable and scalable method for the synthesis of a representative hydrazone from Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride and a generic aldehyde.

Materials and Equipment

Reagents	Equipment
Methyl 6-hydrazinylpyridazine-3-carboxylate HCl	Round-bottom flask (50 mL or 100 mL)
Substituted Aldehyde (e.g., 4-chlorobenzaldehyde)	Magnetic stirrer and stir bar
Ethanol (Absolute)	Reflux condenser
Triethylamine (Et₃N)	Heating mantle or oil bath
Glacial Acetic Acid (catalytic amount)	Buchner funnel and filter paper
Distilled Water	Beakers and Erlenmeyer flasks
Diethyl Ether	Thin Layer Chromatography (TLC) plates

Step-by-Step Synthesis Procedure

• Reactant Preparation: In a 100 mL round-bottom flask, suspend Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride (1.0 eq) in absolute ethanol (approx. 20-30 mL).

  • Scientist's Note: Ethanol is a common solvent of choice as it effectively dissolves the reactants upon heating and the final product often has lower solubility upon cooling, facilitating crystallization.

• Liberation of the Free Hydrazine: To the stirred suspension, add triethylamine (1.1 eq) dropwise. Stir the mixture at room temperature for 15-20 minutes.

  • Causality Explained: Triethylamine is a mild organic base that neutralizes the hydrochloride salt, forming triethylammonium chloride and liberating the nucleophilic free hydrazine. A slight excess ensures complete neutralization.

• Addition of the Carbonyl Compound: Add the selected aldehyde or ketone (1.0 eq) to the reaction mixture.

  • Expert Tip: If the aldehyde is a solid, it can be dissolved in a minimum amount of ethanol before addition.

• Catalysis and Reflux: Add 2-3 drops of glacial acetic acid to the mixture. Fit the flask with a reflux condenser and heat the reaction mixture to reflux (approximately 78 °C for ethanol) for 2-4 hours.

  • Mechanistic Insight: The catalytic amount of acetic acid protonates the carbonyl oxygen of the aldehyde, increasing its electrophilicity and accelerating the rate of condensation. The reaction is driven to completion by heating, which facilitates the elimination of water.

• Reaction Monitoring: The progress of the reaction should be monitored by Thin Layer Chromatography (TLC). A typical mobile phase would be a mixture of ethyl acetate and hexane. The disappearance of the starting aldehyde spot indicates the completion of the reaction.

• Product Isolation and Purification:

  • Allow the reaction mixture to cool to room temperature, and then place it in an ice bath for 30 minutes. The product will often precipitate as a solid.

  • Collect the solid precipitate by vacuum filtration using a Buchner funnel.

  • Wash the collected solid sequentially with cold ethanol and then diethyl ether to remove any unreacted starting materials and impurities.

  • Dry the purified product in a vacuum oven.

• Recrystallization (if necessary): If the product requires further purification, recrystallization from a suitable solvent such as ethanol, methanol, or an ethanol/water mixture can be performed.

Diagram 2: Experimental Workflow

Caption: Step-by-step workflow for the synthesis of pyridazine hydrazones.

Characterization of the Final Product

Confirmation of the synthesized hydrazone structure is paramount. The following techniques are standard for full characterization.

Technique	Expected Observations
¹H NMR	Appearance of a new singlet in the δ 8-11 ppm region corresponding to the imine proton (-N=CH-). Disappearance of the aldehyde proton signal (δ 9-10 ppm). Aromatic protons will also be present.
FT-IR	Presence of a characteristic C=N stretching vibration band around 1575–1650 cm⁻¹. Disappearance of the C=O stretch from the starting aldehyde (around 1700 cm⁻¹) and the N-H stretches of the hydrazine.
Mass Spectrometry	The molecular ion peak (M⁺) or protonated molecular ion peak ([M+H]⁺) should correspond to the calculated molecular weight of the target hydrazone.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or No Product Yield	Incomplete neutralization of the hydrochloride salt.	Ensure the correct stoichiometry of the base is used. A slight excess (1.1 eq) is recommended.
Insufficient reaction time or temperature.	Increase the reflux time and monitor the reaction by TLC until the starting material is consumed.
Impure Product	Presence of unreacted starting materials.	Improve washing steps after filtration. Use cold solvent to minimize product loss. Consider recrystallization if impurities persist.
Formation of side products.	Ensure the reaction is not overheated for extended periods. The purity of the starting aldehyde should be checked.
Product Fails to Crystallize	Product is highly soluble in the reaction solvent.	Reduce the volume of the solvent by rotary evaporation. If it still fails to crystallize, attempt precipitation by adding a non-solvent (e.g., water or hexane).

References

• Synthesis and biological evaluation of novel pyridazine derivatives as antimicrobial agents. Journal of Chemical and Pharmaceutical Research, 2015.
• Design, synthesis, and biological evaluation of novel hydrazone derivatives. European Journal of Medicinal Chemistry, 2018.

Application Notes and Protocols: Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride in Click Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of the Pyridazine Scaffold in Click Chemistry

In the landscape of modern drug discovery and bioconjugation, "click chemistry" represents a paradigm of efficiency, enabling the rapid and reliable assembly of complex molecular architectures from simple, modular building blocks.[1] Among the diverse array of scaffolds amenable to this powerful synthetic platform, the pyridazine core offers a unique combination of physicochemical properties and synthetic accessibility that makes it an attractive component for novel therapeutics and chemical probes.[2] This guide focuses on the utility of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride as a versatile precursor for engaging in click chemistry, providing a strategic entry point for the introduction of the pyridazine moiety into a wide range of molecular frameworks.

The inherent properties of the pyridazine ring, including its hydrogen bonding capacity and its role as a less lipophilic bioisostere for a phenyl ring, can confer favorable pharmacokinetic and pharmacodynamic properties to a molecule.[2] By leveraging the reactivity of the hydrazinyl group, we can readily access a key intermediate for click chemistry—an azide-functionalized pyridazine. This application note will detail the synthesis of this key intermediate and provide robust protocols for its application in both Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), the two most prominent click chemistry reactions.

From Hydrazine to Azide: Preparing the Key Click Chemistry Precursor

The journey from Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride to a click-ready molecule begins with its conversion to the corresponding azide. This transformation is typically achieved through a diazotization reaction, a well-established method for converting primary aromatic amines and hydrazines into diazonium salts, which can then be converted to azides.

Synthetic Pathway Overview

The overall synthetic strategy involves two main stages: the synthesis of the starting material, Methyl 6-hydrazinylpyridazine-3-carboxylate, and its subsequent conversion to the azide. The hydrochloride salt form enhances the stability and handling of the hydrazinyl compound.

Caption: Synthetic route from the chloro-precursor to the click-ready azide.

Protocol 1: Synthesis of Methyl 6-azidopyridazine-3-carboxylate

This protocol outlines the conversion of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride to its corresponding azide.

Materials:

• Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

• Hydrochloric acid (HCl), concentrated and 1 M

• Sodium nitrite (NaNO₂)

• Sodium azide (NaN₃)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Ice bath

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Dissolution: In a round-bottom flask, dissolve Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride (1.0 eq) in 1 M HCl. Cool the solution to 0-5 °C in an ice bath with vigorous stirring.

• Diazotization: While maintaining the temperature between 0 and 5 °C, add a solution of sodium nitrite (1.1 eq) in water dropwise. Stir the mixture for 30 minutes at this temperature. The formation of the diazonium salt is often indicated by a color change.

• Azide Formation: To the cold diazonium salt solution, add a solution of sodium azide (1.2 eq) in water dropwise. Continue stirring at 0-5 °C for 1 hour, then allow the reaction to warm to room temperature and stir for an additional 2 hours. Nitrogen gas may be evolved during this step.

• Extraction: Transfer the reaction mixture to a separatory funnel and extract with dichloromethane (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude Methyl 6-azidopyridazine-3-carboxylate.

Expected Outcome and Characterization:

The product is typically a solid that can be purified by recrystallization or column chromatography. Characterization should be performed using ¹H NMR, ¹³C NMR, and IR spectroscopy (looking for the characteristic azide stretch at ~2100 cm⁻¹).

Application in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is a highly efficient and regioselective method for forming 1,4-disubstituted 1,2,3-triazoles.[3] It is widely used in drug discovery, bioconjugation, and materials science due to its reliability and broad functional group tolerance.[1]

Reaction Principle

In the presence of a copper(I) catalyst, the synthesized Methyl 6-azidopyridazine-3-carboxylate will readily react with a terminal alkyne to form a stable triazole linkage. The copper(I) catalyst is often generated in situ from a copper(II) salt and a reducing agent, such as sodium ascorbate. A stabilizing ligand is crucial, especially in biological applications, to prevent copper-mediated side reactions and enhance the reaction rate.[4]

Caption: Overview of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Protocol 2: General Procedure for CuAAC with Methyl 6-azidopyridazine-3-carboxylate

This protocol provides a general method for the CuAAC reaction. The specific alkyne, solvent, and reaction time may need to be optimized for different substrates.

Materials:

• Methyl 6-azidopyridazine-3-carboxylate (1.0 eq)

• Terminal alkyne (1.0-1.2 eq)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.01-0.1 eq)

• Sodium ascorbate (0.1-0.5 eq)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other suitable ligand

• Solvent (e.g., t-BuOH/H₂O, DMF, DMSO)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reactant Mixture: In a reaction vessel, dissolve Methyl 6-azidopyridazine-3-carboxylate and the terminal alkyne in the chosen solvent system (e.g., a 1:1 mixture of t-BuOH and water).

• Catalyst Preparation: In a separate vial, prepare a fresh solution of sodium ascorbate in water. In another vial, prepare a solution of copper(II) sulfate and the ligand in water.

• Reaction Initiation: Add the copper sulfate/ligand solution to the reactant mixture, followed by the sodium ascorbate solution.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress of the reaction by TLC or LC-MS. Reactions are often complete within 1-24 hours.

• Work-up and Purification: Upon completion, the reaction mixture can be diluted with water and extracted with an organic solvent like ethyl acetate. The organic layer is then washed, dried, and concentrated. The crude product can be purified by column chromatography or recrystallization.

Quantitative Data Summary:

Parameter	Typical Range	Notes
Reactant Ratio (Azide:Alkyne)	1:1 to 1:1.2	A slight excess of the alkyne can drive the reaction to completion.
Copper(II) Sulfate Loading	1-10 mol%	Lower catalyst loading is preferred for biocompatibility.
Sodium Ascorbate Loading	10-50 mol%	A stoichiometric or slight excess relative to copper is common.
Ligand to Copper Ratio	1:1 to 5:1	Higher ratios can protect sensitive biomolecules.
Reaction Temperature	Room Temperature	Mild conditions are a hallmark of click chemistry.
Reaction Time	1-24 hours	Varies depending on the reactivity of the substrates.

Application in Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

For applications in living systems or with sensitive biomolecules, the cytotoxicity of the copper catalyst in CuAAC can be a significant drawback.[5] Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) offers a powerful, copper-free alternative.[6]

Reaction Principle

SPAAC utilizes a cycloalkyne, a highly strained ring system, which readily undergoes a [3+2] cycloaddition with an azide without the need for a catalyst.[6] The relief of ring strain is the driving force for this bioorthogonal reaction.

Caption: Overview of the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Protocol 3: General Procedure for SPAAC with Methyl 6-azidopyridazine-3-carboxylate

This protocol describes a general procedure for the SPAAC reaction. The choice of cycloalkyne will influence the reaction kinetics.

Materials:

• Methyl 6-azidopyridazine-3-carboxylate (1.0 eq)

• Strained cycloalkyne (e.g., DBCO-amine, BCN-NHS ester) (1.0-1.5 eq)

• Biocompatible solvent (e.g., PBS, DMSO, DMF, or a mixture)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reactant Solution: Dissolve Methyl 6-azidopyridazine-3-carboxylate in the chosen solvent.

• Addition of Cycloalkyne: Add the strained cycloalkyne to the solution of the azide.

• Reaction: Stir the reaction mixture at room temperature or 37 °C. The reaction progress can be monitored by LC-MS or by observing the disappearance of the azide peak in the IR spectrum.

• Purification: For small molecule synthesis, purification can be achieved by standard chromatographic techniques. For bioconjugation, purification may involve size-exclusion chromatography or dialysis to remove unreacted small molecules.

Key Considerations for SPAAC:

• Kinetics: The reaction rate is highly dependent on the structure of the cycloalkyne. Dibenzocyclooctyne (DBCO) derivatives generally exhibit faster kinetics than bicyclononynes (BCN).

• Regioselectivity: Unlike CuAAC, SPAAC often yields a mixture of regioisomers. For many applications, this is not a concern as the triazole linker's primary function is to connect two molecular fragments.

• Stability: Strained cycloalkynes can be sensitive to certain conditions. It is important to consider the stability of the chosen cycloalkyne under the planned experimental conditions.

Conclusion and Future Perspectives

Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride serves as a highly valuable and versatile building block for incorporating the pyridazine scaffold into more complex molecules using the power of click chemistry. The straightforward conversion of the hydrazinyl group to an azide opens up a gateway to both copper-catalyzed and strain-promoted cycloaddition reactions. These protocols provide a solid foundation for researchers in drug discovery and chemical biology to explore the potential of pyridazine-containing compounds in their respective fields. The modular nature of click chemistry allows for the rapid generation of compound libraries for screening, as well as the precise construction of bioconjugates for targeted therapies and diagnostic applications.

References

• CN101508676B - Synthesis process of 6-methoxy pyridazine-3-carboxylic acid - Google P

• Synthesis of N‐Phenylazo (Triazine) Derivatives of 6‐Aminouracil Using Diazonium Salt Under Catalyst‐Free Condition | Request PDF - ResearchGate. (URL: [Link])

• Click Chemistry in Complex Mixtures: Bioorthogonal Bioconjugation - PMC. (URL: [Link])

• Synthesis of pyrrol-pyridazyl-triazolyl-pyridines via Cu(I)-catalyzed azide-alkyne 1,3-dipolar cycloaddition reaction - Sci-Hub. (URL: [Link])

• Unraveling the Strain-Promoted Azide-Alkyne Cycloaddition: A New Frontier in Click Chemistry - Oreate AI Blog. (URL: [Link])

• Click Chemistry Azide-Alkyne Cycloaddition. (URL: [Link])

• Clicking in harmony: exploring the bio-orthogonal overlap in click chemistry - RSC Advances (RSC Publishing) DOI:10.1039/D4RA00494A. (URL: [Link])

• Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - SciSpace. (URL: [Link])

• Synthesis of 1,2,3-Triazoles from Alkyne-Azide Cycloaddition Catalyzed by a Bio-Reduced Alkynylcopper (I) Complex - MDPI. (URL: [Link])

• Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction - PMC - PubMed Central. (URL: [Link])

• The Growing Impact of Bioorthogonal Click Chemistry on the Development of Radiopharmaceuticals | Journal of Nuclear Medicine. (URL: [Link])

• Strain-promoted azide-alkyne cycloaddition enhanced by the secondary interactions - ChemRxiv. (URL: [Link])

• A Brand-New Metal Complex Catalyst-Free Approach to the Synthesis of 2,8-Dimethylimidazo[1,2-b]pyridazine-6-Carboxylic Acid—A Key Intermediate in Risdiplam Manufacturing Process - MDPI. (URL: [Link])

• The Growing Impact of Bioorthogonal Click Chemistry on the Development of Radiopharmaceuticals - PMC - NIH. (URL: [Link])

• copper catalyzed azide-alkyne cycloaddition reactions involving 1,5-dibenzyl-3- propargyl - Revues Scientifiques Marocaines. (URL: [Link])

• EP1468993A1 - Process for the preparation of hexahydropyridazine-3-carboxylic acid derivatives - Google P

• Azide-alkyne cycloaddition strategies. a The archetypical CuAAC reaction - ResearchGate. (URL: [Link])

• Strain-promoted azide–alkyne cycloaddition for protein–protein coupling in the formation of a bis-hemoglobin as a copper-free oxygen carrier - Organic & Biomolecular Chemistry (RSC Publishing). (URL: [Link])

• The pyridazine heterocycle in molecular recognition and drug discovery - PMC. (URL: [Link])

• Synthesis of 1,2,3-Triazoles from Alkyne-Azide Cycloaddition Catalyzed by a Bio-Reduced Alkynylcopper (I) Complex † - Semantic Scholar. (URL: [Link])

• Novel process for the preparation of 6-hydroxy-2-methylbenzofuran-3-carboxylic acid - Technical Disclosure Commons. (URL: [Link])

• Strain-promoted “click” chemistry for terminal labeling of DNA - PMC - NIH. (URL: [Link])

• Synthesis of bi- and bis-1,2,3-triazoles by copper-catalyzed Huisgen cycloaddition: A family of valuable products by click chemistry - Beilstein Journals. (URL: [Link])

• Labeling Live Cells by Copper-Catalyzed Alkyne-Azide Click Chemistry - PMC - NIH. (URL: [Link])

Sources

• 1. Strain-Promoted Catalyst-Free Click Chemistry for Rapid Construction of 64Cu-Labeled PET Imaging Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Click Chemistry in Complex Mixtures: Bioorthogonal Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Unraveling the Strain-Promoted Azide-Alkyne Cycloaddition: A New Frontier in Click Chemistry - Oreate AI Blog [oreateai.com]

Application Notes and Protocols: The Strategic Use of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride in Solid-Phase Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist, Gemini Division

Abstract

The pyridazine scaffold is a privileged structure in medicinal chemistry, recognized for its diverse pharmacological activities, including anticancer and anti-inflammatory properties.[1][2] Its unique physicochemical characteristics, such as hydrogen bonding capacity and dipole moment, make it an attractive component in drug design.[3] Solid-phase synthesis offers a streamlined and efficient methodology for the rapid generation of compound libraries, a cornerstone of modern drug discovery.[2] This document provides detailed application notes and protocols for the strategic utilization of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride as a versatile building block in solid-phase synthesis. We will explore its immobilization, on-resin elaboration, and cleavage to generate novel pyridazine-based chemical entities.

Introduction: The Pyridazine Scaffold in Drug Discovery

The pyridazine nucleus is a six-membered aromatic heterocycle containing two adjacent nitrogen atoms. This arrangement confers distinct electronic properties that are advantageous for molecular recognition and interaction with biological targets.[3] Pyridazine-containing compounds have been investigated for a wide range of therapeutic applications, including as kinase inhibitors and modulators of various cellular signaling pathways.[2] The ability to rapidly synthesize and screen libraries of substituted pyridazines is therefore highly valuable in the hit-to-lead and lead optimization phases of drug development.

Solid-phase organic synthesis (SPOS) is an ideal platform for this purpose, enabling the efficient construction and purification of compound libraries.[4] By anchoring a starting material to an insoluble polymer support, excess reagents and by-products can be easily removed by simple filtration and washing, dramatically accelerating the synthetic workflow.[2]

Core Principles and Strategic Considerations

The use of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride in solid-phase synthesis hinges on the reactivity of its hydrazine moiety. This nucleophilic group can be leveraged for immobilization onto a solid support or for on-resin reactions to build molecular complexity. A key strategy involves the formation of a stable hydrazone linkage with a resin-bound aldehyde or ketone. This allows for the pyridazine core to be elaborated upon, followed by a cleavage step to release the final product.

Choosing the Right Solid Support

The choice of resin is critical for the success of any solid-phase synthesis. For the immobilization of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, a resin functionalized with an aldehyde or a precursor that can be readily converted to an aldehyde is ideal.

Resin Type	Functional Group	Linker Characteristics	Recommended Use
Rink Amide Resin	Amino	Acid-labile	Can be functionalized with a dialdehyde linker for hydrazone formation.
Wang Resin	Hydroxyl	Acid-labile	Can be oxidized to an aldehyde.
Merrifield Resin	Chloromethyl	Stable to acid	Can be converted to an aldehyde via various methods.

For the protocols outlined below, we will focus on the use of an aldehyde-functionalized resin, which provides a direct route to hydrazone-based immobilization.

Experimental Protocols

Protocol 1: Immobilization of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride via Hydrazone Linkage

This protocol describes the immobilization of the title compound onto an aldehyde-functionalized polystyrene resin. The resulting hydrazone linkage is stable to a wide range of reaction conditions, allowing for subsequent chemical modifications.

Diagram of Immobilization Workflow

Caption: Workflow for the immobilization of the pyridazine building block.

Materials:

• Aldehyde-functionalized polystyrene resin (e.g., Benzaldehyde-polystyrene resin)

• Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Solid-phase synthesis vessel

Procedure:

• Resin Swelling: Place the aldehyde-functionalized resin (1.0 g, 1.0 mmol/g loading) in a solid-phase synthesis vessel. Add DMF (10 mL) and allow the resin to swell for 1 hour with gentle agitation.

• Reagent Preparation: In a separate vial, dissolve Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride (3 eq.) and DIPEA (3.5 eq.) in DMF (5 mL).

• Immobilization Reaction: Drain the DMF from the swollen resin. Add the reagent solution to the resin. Agitate the mixture at room temperature for 16 hours.

• Washing: Drain the reaction mixture. Wash the resin sequentially with DMF (3 x 10 mL), DCM (3 x 10 mL), and MeOH (3 x 10 mL).

• Drying: Dry the resin under vacuum to a constant weight.

Verification of Immobilization: The success of the immobilization can be monitored using qualitative tests such as the Kaiser test (for the absence of primary amines on the starting resin, if applicable) and by cleaving a small amount of the resin-bound material and analyzing the product by LC-MS.

Protocol 2: On-Resin Modification - N-Acylation of the Pyridazine Ring

With the pyridazine scaffold anchored to the solid support, further modifications can be performed. This protocol details the acylation of one of the pyridazine ring nitrogens, a common strategy for introducing diversity.

Diagram of On-Resin Acylation

Caption: General scheme for on-resin N-acylation.

Materials:

• Resin-bound pyridazine from Protocol 1

• Carboxylic acid of choice (3 eq.)

• HATU (2.9 eq.)

• DIPEA (6 eq.)

• DMF, DCM, MeOH

Procedure:

• Resin Swelling: Swell the resin-bound pyridazine in DMF (10 mL) for 1 hour.

• Coupling Reaction: Drain the DMF. In a separate vial, pre-activate the carboxylic acid with HATU and DIPEA in DMF for 5 minutes. Add this solution to the resin. Agitate at room temperature for 4 hours.

• Washing: Drain the reaction mixture and wash the resin as described in Protocol 1, step 4.

• Drying: Dry the resin under vacuum.

Protocol 3: Cleavage from the Solid Support

The final step is the release of the synthesized compound from the solid support. For hydrazone-linked products, acidic cleavage is typically employed. The choice of cleavage cocktail will depend on the acid lability of the linker and any protecting groups on the synthesized molecule.

Diagram of Cleavage and Product Isolation

Caption: Workflow for product cleavage and purification.

Materials:

• Dry, resin-bound final product

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water

• Cold diethyl ether

Procedure:

• Preparation: Place the dry resin in a reaction vessel.

• Cleavage: Prepare a cleavage cocktail of TFA/H2O/TIS (95:2.5:2.5 v/v/v). Add the cleavage cocktail to the resin (10 mL per gram of resin). Agitate at room temperature for 2 hours.[5]

• Product Collection: Filter the resin and collect the filtrate. Wash the resin with a small amount of TFA, and combine the filtrates.

• Precipitation: Reduce the volume of the filtrate under a stream of nitrogen. Add cold diethyl ether to precipitate the crude product.

• Isolation: Centrifuge the mixture to pellet the product. Decant the ether and wash the pellet with cold ether two more times.

• Drying: Dry the crude product under vacuum.

• Purification: Purify the crude product by reverse-phase HPLC if necessary.

Safety and Handling

• Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride and its derivatives should be handled in a well-ventilated fume hood.

• Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times.

• Hydrazine derivatives can be toxic and should be handled with care.[6] Consult the Safety Data Sheet (SDS) for detailed information on hazards and handling precautions.

• Trifluoroacetic acid (TFA) is highly corrosive and should be handled with extreme caution.[5]

Conclusion

Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is a valuable and versatile building block for the solid-phase synthesis of novel pyridazine-containing compound libraries. The protocols outlined in this document provide a robust framework for its immobilization, on-resin modification, and cleavage. By leveraging the power of solid-phase synthesis, researchers can efficiently explore the chemical space around the pyridazine scaffold, accelerating the discovery of new therapeutic agents.

References

• Meanwell, N. A. (2023). The pyridazine heterocycle in molecular recognition and drug discovery. Medicinal Chemistry Research.
• Hoffmann, M., & Wu, Y. (2020). Site-directed immobilization of glycoproteins on hydrazide-containing solid supports. Methods in Enzymology.
• Pittelkow, M., et al. (2005). Dynamic combinatorial chemistry with hydrazones: Libraries incorporating heterocyclic and steroidal motifs. Organic & Biomolecular Chemistry.
• Gomha, S. M., et al. (2021).
• Verhaeghe, P., et al. (2020). Bioorthogonal Tetrazine Carbamate Cleavage by Highly Reactive trans-Cyclooctene. Journal of the American Chemical Society.
• ChemTube3D. (n.d.). Synthesis of Pyridazine. University of Liverpool.
• BenchChem. (2025). Protocol for the Solid-Phase Synthesis of Hydralazine.
• Al-Sanea, M. M., et al. (2021).
• Creighton, C. J., et al. (1999). Solid-phase synthesis of pyridones and pyridopyrazines as peptidomimetic scaffolds. Organic Letters.
• Pittelkow, M., et al. (2005). Dynamic combinatorial chemistry with hydrazones: libraries incorporating heterocyclic and steroidal motifs. Organic & Biomolecular Chemistry.
• Elgemeie, G. H., et al. (1984). Utility of hydrazines and hydrazine derivatives in heterocyclic synthesis. Heterocycles.
• Lattmann, E., et al. (2022). Development of a Hydrazine-Based Solid-Phase Extraction and Clean-Up Method for Highly Selective Quantification of Zearalenone in Edible Vegetable Oils by HPLC-FLD. Toxins.
• WO2015028599A1 - Cleavage of synthetic peptides. (2015).
• Stanovnik, B., & Svete, J. (2004). Product Class 8: Pyridazines. Science of Synthesis.
• Abdildinova, A., & Gong, Y. D. (2025). Traceless solid-phase synthesis of thiazolo[4,5-b] pyridin-7(4H)
• Sotelo, E., et al. (2004). Pyridazines. Part 35: Traceless Solid Phase Synthesis of 4,5- and 5,6-Diaryl- 3(2H)-pyridazinones. Tetrahedron.
• Kappe, C. O. (2021).
• de Oliveira, C. S., et al. (2022).
• Patsnap Synapse. (2025). How to Immobilize Enzymes on Solid Supports.
• De Kimpe, N., et al. (2022).
• Wu, H., & Devaraj, N. K. (2018). Unleashing the Power of Bond Cleavage Chemistry in Living Systems. Accounts of Chemical Research.
• Scholarship @ UWindsor. (2023). The Solid Phase Synthesis Approach to Making Peptides.
• Organic Chemistry Portal. (n.d.). Synthesis of pyridazines.
• Merck Millipore. (n.d.).
• Abdildinova, A., & Gong, Y. D. (2021). Traceless solid-phase synthesis and β-turn propensity of 1,3-thiazole-based peptidomimetics. RSC Advances.
• Kumar, A., et al. (2018). Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. RSC Advances.
• Thermo Fisher Scientific. (n.d.). Introduction to Cleavage Techniques.
• AAPPTEC. (n.d.). Peptide Synthesis Resins.
• Drisko, C. R., et al. (2023). Solid-Phase Synthesis Of [4.4] Spirocyclic Oximes l Protocol Preview. JoVE.
• Fluorochem. (n.d.). SPPS Resins for Peptide Synthesis.
• Krchnak, V. (2019). Traceless Solid-Phase Organic Synthesis. Methods in Molecular Biology.

Sources

• 1. researchgate.net [researchgate.net]
• 2. uwindsor.scholaris.ca [uwindsor.scholaris.ca]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. WO2015028599A1 - Cleavage of synthetic peptides - Google Patents [patents.google.com]
• 6. Chemoenzymatic Site-Specific Reversible Immobilization and Labeling of Proteins from Crude Cellular Extract Without Prior Purification Using Oxime and Hydrazine Ligation - PMC [pmc.ncbi.nlm.nih.gov]

Topic: Scale-up Synthesis of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride and its Derivatives

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed, in-depth guide for the scale-up synthesis of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, a pivotal building block in medicinal chemistry. Pyridazine derivatives are renowned for their wide spectrum of pharmacological activities, including anti-inflammatory, anti-cancer, and anti-hypertensive properties.[1][2] The successful and reproducible synthesis of this key hydrazinyl intermediate is fundamental for the development of novel therapeutics. This document moves beyond a simple recitation of steps to explain the underlying chemical principles and strategic choices necessary for a safe, efficient, and scalable process. We present a self-validating protocol, grounded in established chemical literature, complete with safety protocols, characterization data, and process flow visualization.

Introduction: The Significance of the Pyridazine Scaffold

The pyridazine nucleus, a six-membered aromatic ring with two adjacent nitrogen atoms, is a privileged scaffold in drug discovery.[2] Its unique electronic properties and ability to act as a versatile pharmacophore have led to its incorporation into numerous biologically active molecules.[3][4] The introduction of a hydrazinyl group at the 6-position of the pyridazine ring creates a highly valuable intermediate, Methyl 6-hydrazinylpyridazine-3-carboxylate. This molecule serves as a versatile synthon, enabling the construction of a diverse library of derivative compounds through reactions at the reactive hydrazine moiety. The ultimate goal of isolating this compound as a hydrochloride salt is to enhance its stability, improve its handling characteristics, and facilitate purification, which are critical considerations for downstream applications in a drug development pipeline.

Synthetic Strategy and Mechanistic Rationale

The most direct and scalable route to Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride involves a two-step process starting from the commercially available or readily synthesized Methyl 6-chloropyridazine-3-carboxylate.[5][6]

• Nucleophilic Aromatic Substitution (SNAr): The core of the synthesis is the displacement of the chloride at the C6 position of the pyridazine ring by hydrazine. The chlorine atom is sufficiently activated for nucleophilic attack due to the electron-withdrawing effect of the adjacent ring nitrogen atoms and the ester group at the C3 position. Hydrazine hydrate serves as a potent and cost-effective nucleophile for this transformation.[7]

• Salt Formation: The resulting free base, Methyl 6-hydrazinylpyridazine-3-carboxylate, possesses a basic hydrazine group. To improve its stability and facilitate isolation and purification via crystallization, it is converted to its hydrochloride salt by treatment with hydrochloric acid.

This strategic approach is favored for its efficiency, high yields, and adaptability to large-scale production.

Visualizing the Synthetic Workflow

Caption: Overall workflow for the synthesis and purification.

Critical Scale-Up Parameters and Experimental Causality

Scaling a synthesis from the benchtop requires careful consideration of several factors that can dramatically impact yield, purity, and safety.

• Reagent Stoichiometry: While laboratory procedures often use a large excess of hydrazine hydrate to drive the reaction to completion, this is undesirable on a large scale due to safety concerns and complicated workup.[8] For scale-up, it is recommended to use a modest excess (e.g., 1.5 to 2.5 equivalents) of hydrazine hydrate. This provides a balance between achieving a high conversion rate and minimizing the risks and waste associated with unreacted hydrazine.

• Solvent Selection: Ethanol is an excellent solvent choice for this reaction. It effectively dissolves the starting chloro-pyridazine, is miscible with hydrazine hydrate, and has a suitable boiling point for conducting the reaction at a controlled temperature. Furthermore, the product (as the free base) has lower solubility in ethanol upon cooling, which can aid in its initial isolation.

• Temperature Control: The SNAr reaction requires thermal energy to proceed at a practical rate. However, excessive temperatures can lead to side reactions and decomposition. Maintaining a controlled reflux temperature (around 78-82 °C in ethanol) is crucial. On a large scale, this requires a reactor with efficient heating and cooling capabilities to manage the reaction exotherm, especially during the initial phase.

• Work-up and Isolation: The transition from the reaction to the final product is a critical phase.

  • Quenching: The reaction is typically cooled, and the crude product often precipitates. Adding an anti-solvent like water can sometimes increase the precipitation of the organic free base while keeping hydrazine salts soluble.

  • Salt Formation: The direct addition of an alcoholic HCl solution to the crude free base is the most efficient method for forming the hydrochloride salt. This step simultaneously purifies the product, as many impurities remain soluble in the mother liquor while the desired salt crystallizes out. Isopropanol is a preferred solvent for this step as it is an excellent crystallization medium for many hydrochloride salts.

Detailed Experimental Protocols

Protocol 1: Scale-Up Synthesis of Methyl 6-hydrazinylpyridazine-3-carboxylate (Free Base)

Materials:

• Methyl 6-chloropyridazine-3-carboxylate (1.0 eq)

• Hydrazine Hydrate (64-65%, ~85% solution) (2.0 eq)

• Ethanol (Absolute)

Procedure:

• Reactor Setup: Equip a suitable jacketed glass reactor with a mechanical stirrer, reflux condenser, thermocouple, and nitrogen inlet/outlet. Ensure the system is clean, dry, and purged with nitrogen.

• Charging Reagents: Charge the reactor with Methyl 6-chloropyridazine-3-carboxylate (1.0 eq) and absolute ethanol (5-10 volumes, e.g., 5-10 L per kg of starting material).

• Initiating Reaction: Begin stirring and slowly add hydrazine hydrate (2.0 eq) to the suspension at ambient temperature. A mild exotherm may be observed.

• Heating to Reflux: Heat the reaction mixture to a gentle reflux (target internal temperature of 78-82 °C) and maintain for 4-6 hours.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or HPLC until the starting material is consumed.

• Isolation of Crude Product: Once the reaction is complete, cool the mixture to 0-5 °C. The product free base will precipitate as a solid.

• Filtration: Filter the solid product using a Nutsche filter or a large Büchner funnel. Wash the filter cake with a small amount of cold ethanol to remove residual hydrazine.

• Drying: Dry the crude solid under vacuum at 40-50 °C until a constant weight is achieved. This crude material is typically used directly in the next step without further purification.

Protocol 2: Conversion to Hydrochloride Salt and Final Purification

Materials:

• Crude Methyl 6-hydrazinylpyridazine-3-carboxylate (from Protocol 1)

• Isopropanol (IPA)

• Hydrochloric Acid solution in Isopropanol (e.g., 3-6 M)

Procedure:

• Dissolution: Suspend the crude free base in isopropanol (10-15 volumes) in a clean, dry reactor.

• Acidification: While stirring, slowly add the isopropanolic HCl solution. The amount should be sufficient to bring the pH of the mixture to 1-2 (check with wet pH paper). The hydrochloride salt will begin to precipitate.

• Crystallization: Stir the resulting thick slurry at ambient temperature for 1-2 hours, then cool to 0-5 °C and hold for an additional hour to maximize crystal formation.[9]

• Isolation: Filter the crystalline product. Wash the cake thoroughly with cold isopropanol to remove any remaining impurities and excess acid.

• Drying: Dry the final product in a vacuum oven at 50-60 °C to a constant weight.

Mandatory Safety Protocols: Handling Hydrazine Hydrate

Hydrazine and its hydrate are highly toxic, corrosive, and suspected carcinogens.[10][11] Strict adherence to safety protocols is non-negotiable.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, chemical splash goggles, a face shield, and permeation-resistant gloves (e.g., butyl rubber or Viton™).[12][13]

• Engineering Controls: All operations involving the handling of hydrazine hydrate must be conducted in a well-ventilated chemical fume hood or a closed-system reactor to prevent inhalation of vapors.[10][13]

• Spill & Waste Management: Have a spill kit ready. Small spills can be neutralized with a dilute solution of sodium hypochlorite (bleach).[14] All hydrazine-containing waste must be collected and disposed of as hazardous waste according to institutional guidelines.

• First Aid:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[11]

  • Eye Contact: Immediately flush eyes with water for at least 30 minutes, holding eyelids open.[11]

  • Inhalation: Move the individual to fresh air.

  • In all cases of exposure, seek immediate medical attention.[11][13]

Product Characterization and Data

The identity and purity of the final product must be confirmed through rigorous analytical testing.[15][16]

Parameter	Method	Specification
Appearance	Visual	Off-white to pale yellow crystalline solid
Identity	¹H NMR, ¹³C NMR	Conforms to the structure
Identity	Mass Spec (MS)	Corresponds to the molecular ion [M+H]⁺
Purity	HPLC	≥ 98.5%
Melting Point	Melting Point Apparatus	Typically >200 °C (with decomposition)[17]
Residual Solvents	GC-HS	Meets ICH guidelines

Conclusion

This application note details a robust and scalable synthesis for Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride. By understanding the chemical principles behind each step and adhering strictly to the outlined safety and handling procedures, researchers and drug development professionals can reliably produce this critical intermediate on a large scale. This process provides a solid foundation for the subsequent development of novel pyridazine-based therapeutic agents.

References

• ResearchGate. (2025). Synthesis of Methyl 6-Chloropyridazine-3-carboxylate. Available from: [Link]

• Organic Chemistry Portal. (2016). Methyl Hydrazinocarboxylate as a Practical Alternative to Hydrazine in the Wolff-Kishner Reaction. Available from: [Link]

• Google Patents. (n.d.). US7220858B2 - Synthesis of hydrazine and chlorinated derivatives of bicyclic pyridazines.
• Google Patents. (n.d.). CN103130687A - Preparation method of methyl hydrazinocarboxylate.
• Google Patents. (n.d.). CN101508676B - Synthesis process of 6-methoxy pyridazine-3- carboxylic acid.

• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis, Characterisation and Biological Evaluation of Pyridazine Derivatives. Available from: [Link]

• Liberty University. (n.d.). SYNTHESIS AND CHARACTERIZATION of Unique Pyridazines. Available from: [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Available from: [Link]

• Slideshare. (n.d.). Pyridazine and its derivatives | PPTX. Available from: [Link]

• ResearchGate. (2014). Does anyone have experience in the large scale synthesis of 2-Hydrazinopyridine? Available from: [Link]

• ResearchGate. (2025). (PDF) Synthesis of New Compounds From Pyridazine Derivatives, and Preliminary Pharmacological Study. Available from: [Link]

• Defense Technical Information Center. (n.d.). Safety and Handling of Hydrazine. Available from: [Link]

• University of Reading. (2015). Methyl hydrazinocarboxylate as a practical alternative to hydrazine in the Wolff– Kishner reaction. Available from: [Link]

• MDPI. (n.d.). Synthesis, Spectroscopic Characterization, Antibacterial Activity, and Computational Studies of Novel Pyridazinone Derivatives. Available from: [Link]

• Universidade do Minho. (n.d.). Synthesis of pyridazine and pyridopyridazine derivatives. Available from: [Link]

• Lanxess. (2015). Hydrazine Hydrate. Available from: [Link]

• Master Organic Chemistry. (2016). Natural Product Isolation (2) - Purification Techniques, An Overview. Available from: [Link]

• New Jersey Department of Health. (n.d.). Hydrazine - Hazardous Substance Fact Sheet. Available from: [Link]

• The Royal Society of Chemistry. (n.d.). Separation, purification and identification of the components of a mixture. Available from: [Link]

• National Institutes of Health. (n.d.). Synthesis, Characterization and Cytotoxic Evaluation of New Pyrrolo[1,2-b]pyridazines Obtained via Mesoionic Oxazolo-Pyridazinones. Available from: [Link]

• University of New Mexico. (n.d.). Hydrazine Standard Operating Procedure Template. Available from: [Link]

• ResearchGate. (2018). For highly polar compound, how to do the purification? Available from: [Link]

• Reddit. (2023). Purification of strong polar and basic compounds. Available from: [Link]

Sources

• 1. jocpr.com [jocpr.com]
• 2. Pyridazine and its derivatives | PPTX [slideshare.net]
• 3. researchgate.net [researchgate.net]
• 4. repositorium.uminho.pt [repositorium.uminho.pt]
• 5. researchgate.net [researchgate.net]
• 6. CN101508676B - Synthesis process of 6-methoxy pyridazine-3- carboxylic acid - Google Patents [patents.google.com]
• 7. US7220858B2 - Synthesis of hydrazine and chlorinated derivatives of bicyclic pyridazines - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. assets.thermofisher.cn [assets.thermofisher.cn]
• 11. nj.gov [nj.gov]
• 12. lanxess.com [lanxess.com]
• 13. ehs.unm.edu [ehs.unm.edu]
• 14. apps.dtic.mil [apps.dtic.mil]
• 15. mdpi.com [mdpi.com]
• 16. Synthesis, Characterization and Cytotoxic Evaluation of New Pyrrolo[1,2-b]pyridazines Obtained via Mesoionic Oxazolo-Pyridazinones - PMC [pmc.ncbi.nlm.nih.gov]
• 17. digitalcommons.liberty.edu [digitalcommons.liberty.edu]

Navigating the Reactive Landscape of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride: A Guide to Chemo- and Regioselectivity

Introduction: The Versatility of a Heterocyclic Building Block

In the landscape of modern medicinal chemistry and drug development, the pyridazine core and its derivatives are privileged scaffolds, frequently incorporated into molecules exhibiting a wide array of biological activities. Among these, Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride stands out as a versatile and highly reactive building block. Its utility stems from the presence of multiple nucleophilic centers, primarily the hydrazine moiety, which can engage in a variety of chemical transformations. However, this multivalency also presents a significant challenge: controlling the chemo- and regioselectivity of its reactions. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on harnessing the reactivity of this compound, with a focus on predictive models for reaction outcomes and detailed protocols for key transformations. Understanding and mastering the selective reactions of this molecule is paramount for the efficient synthesis of novel chemical entities with therapeutic potential.

Understanding the Nucleophilic Character: A Tale of Two Nitrogens

The key to predicting the reactivity of Methyl 6-hydrazinylpyridazine-3-carboxylate lies in understanding the electronic properties of its hydrazine substituent. The hydrazine moiety possesses two nitrogen atoms, the terminal (NH2) and the internal (NH) nitrogen, both of which are nucleophilic.

The terminal nitrogen (α-nitrogen) is generally more nucleophilic and sterically less hindered, making it the primary site of attack in many reactions. However, the internal nitrogen (β-nitrogen), being directly attached to the electron-deficient pyridazine ring, has its nucleophilicity attenuated. The hydrochloride form of the starting material further modulates this reactivity by protonating the hydrazine group, typically requiring the use of a base to liberate the free nucleophile for reaction.

The pyridazine ring itself contains two nitrogen atoms, but these are generally not nucleophilic due to their involvement in the aromatic system and the electron-withdrawing effect of the carboxylate group.

Caption: Nucleophilic sites in Methyl 6-hydrazinylpyridazine-3-carboxylate.

Part 1: Cyclocondensation Reactions - Building Fused Heterocyclic Systems

One of the most powerful applications of Methyl 6-hydrazinylpyridazine-3-carboxylate is in the synthesis of fused heterocyclic systems, such as pyrazolo[3,4-d]pyridazines and triazolo[4,3-b]pyridazines. These scaffolds are of significant interest in drug discovery.

Synthesis of Pyrazolo[3,4-d]pyridazines via Reaction with 1,3-Dicarbonyl Compounds

The reaction with 1,3-dicarbonyl compounds, such as β-ketoesters and 1,3-diketones, is a classic method for the construction of a pyrazole ring. The chemo- and regioselectivity of this reaction are dictated by the nature of the dicarbonyl compound and the reaction conditions.

Chemoselectivity: The initial step is the condensation of the more nucleophilic terminal nitrogen of the hydrazine with one of the carbonyl groups of the 1,3-dicarbonyl compound to form a hydrazone intermediate.

Regioselectivity: The subsequent intramolecular cyclization determines the final regiochemical outcome. In the case of an unsymmetrical β-ketoester (R1-CO-CH2-CO-R2 where R1 ≠ R2), two regioisomers are possible. The reaction is typically regioselective, with the cyclization occurring through the attack of the internal hydrazine nitrogen onto the more electrophilic carbonyl carbon. Generally, the ketone carbonyl is more electrophilic than the ester carbonyl.

Caption: General workflow for pyrazolo[3,4-d]pyridazine synthesis.

Table 1: Regioselectivity in Pyrazole Formation with β-Ketoesters

β-Ketoester (R-CO-CH₂-COOEt)	Major Regioisomer	Rationale
Ethyl acetoacetate (CH₃-CO-CH₂-COOEt)	Attack on the ketone carbonyl	The ketone carbonyl is more electrophilic than the ester carbonyl.
Ethyl benzoylacetate (Ph-CO-CH₂-COOEt)	Attack on the ketone carbonyl	The phenyl ketone is more electrophilic than the ester.

Protocol 1: Synthesis of Methyl 1-(6-(methoxycarbonyl)pyridazin-3-yl)-5-methyl-1H-pyrazole-3-carboxylate

This protocol details the reaction of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride with ethyl acetoacetate.

Materials:

• Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

• Ethyl acetoacetate

• Ethanol

• Triethylamine

• Reflux condenser and heating mantle

• Magnetic stirrer

Procedure:

• To a solution of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride (1.0 eq) in ethanol, add triethylamine (1.1 eq) and stir for 15 minutes at room temperature to liberate the free hydrazine.

• Add ethyl acetoacetate (1.05 eq) to the reaction mixture.

• Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The product will precipitate out of the solution. Collect the solid by filtration and wash with cold ethanol.

• Further purify the product by recrystallization from a suitable solvent like ethanol or methanol.

Expected Outcome: The reaction is expected to yield the pyrazole with the methyl group at the 5-position, resulting from the initial condensation at the acetyl carbonyl followed by cyclization.

Synthesis of[1][2][3]Triazolo[4,3-b]pyridazines

The fusion of a triazole ring to the pyridazine core can be achieved by reacting the hydrazine with reagents that provide a single carbon atom, such as orthoesters or carboxylic acids (and their derivatives).

Reaction with Orthoesters: A common and efficient method involves the reaction with an orthoester, such as triethyl orthoformate or triethyl orthoacetate. A patent for the synthesis of 7-phenyl-1,2,4-triazolo[4,3-b]pyridazines describes treating a hydrazine derivative with an orthoester in an organic solvent at elevated temperatures.[1]

Chemoselectivity: The reaction proceeds through initial condensation of the terminal nitrogen of the hydrazine with the orthoester to form a hydrazono-ether intermediate.

Regioselectivity: Subsequent intramolecular cyclization occurs via the attack of the internal hydrazine nitrogen onto the carbon of the intermediate, followed by elimination of ethanol to afford the aromatic triazole ring. This cyclization is highly regioselective, leading to the[2][3][4]triazolo[4,3-b]pyridazine isomer.

Caption: General workflow for triazolo[4,3-b]pyridazine synthesis.

Protocol 2: Synthesis of Methyl[1][2][3]triazolo[4,3-b]pyridazine-6-carboxylate

This protocol describes the synthesis of the parent triazolo[4,3-b]pyridazine system using triethyl orthoformate.

Materials:

• Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

• Triethyl orthoformate

• n-Butanol

• Triethylamine

• Reflux condenser and heating mantle

• Magnetic stirrer

Procedure:

• Suspend Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride (1.0 eq) in n-butanol.

• Add triethylamine (1.1 eq) and stir for 15 minutes at room temperature.

• Add triethyl orthoformate (1.5 eq) to the mixture.

• Heat the reaction mixture to reflux and maintain for 5-9 hours.[1]

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature. The product will often precipitate.

• Collect the solid by filtration and wash with a small amount of cold n-butanol.

• The product can be further purified by recrystallization.

Part 2: Chemoselectivity in Acylation and Alkylation Reactions

Simple acylation and alkylation reactions of Methyl 6-hydrazinylpyridazine-3-carboxylate also require careful control to achieve the desired selectivity.

Acylation Reactions

Acylation with acyl chlorides or anhydrides typically occurs chemoselectively at the more nucleophilic and less sterically hindered terminal nitrogen atom.

Protocol 3: N'-Acylation of Methyl 6-hydrazinylpyridazine-3-carboxylate

Materials:

• Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

• Acetyl chloride (or other acylating agent)

• Dichloromethane (DCM)

• Triethylamine

• Magnetic stirrer

• Ice bath

Procedure:

• Suspend Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride (1.0 eq) in DCM and cool to 0 °C in an ice bath.

• Add triethylamine (2.2 eq) dropwise to the suspension.

• Slowly add a solution of acetyl chloride (1.1 eq) in DCM to the reaction mixture.

• Allow the reaction to stir at 0 °C for 1 hour and then at room temperature for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the acylated product.

Alkylation Reactions

Alkylation with alkyl halides can be less straightforward, with the possibility of reaction at either nitrogen of the hydrazine, as well as over-alkylation. The regioselectivity can often be influenced by the nature of the alkylating agent, the base used, and the reaction solvent. Generally, under neutral or mildly basic conditions, alkylation will favor the terminal nitrogen.

Conclusion and Future Outlook

Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is a powerful synthetic intermediate whose reactivity can be selectively channeled to produce a variety of valuable heterocyclic compounds. By understanding the inherent nucleophilicity of the hydrazine moiety and carefully selecting reaction partners and conditions, researchers can achieve high levels of chemo- and regioselectivity. The protocols provided herein serve as a starting point for the exploration of the rich chemistry of this building block. Future work in this area will undoubtedly focus on the development of even more selective and efficient synthetic methodologies, expanding the arsenal of tools available to medicinal chemists in their quest for novel therapeutics.

References

• Synthesis of Methyl 6-Chloropyridazine-3-carboxylate. ResearchGate. [Link]

• United States Patent 4,672,058.

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. β-Keto carboxylic compound synthesis by condensation and rearrangement [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

Welcome to the technical support center for the synthesis of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis, with a focus on improving reaction yield and product purity. Our approach is rooted in mechanistic understanding and field-proven methodologies to ensure you can achieve reliable and reproducible results.

Introduction: The Criticality of the Hydrazinylpyridazine Scaffold

Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride serves as a crucial building block in medicinal chemistry, particularly in the development of novel therapeutics. The core reaction involves a nucleophilic aromatic substitution (SNAr) where the chloro group of Methyl 6-chloropyridazine-3-carboxylate is displaced by hydrazine. While seemingly straightforward, this reaction is fraught with potential pitfalls that can significantly impact yield and purity. This guide provides a structured, question-and-answer-based approach to troubleshoot and optimize your synthetic protocol.

General Synthesis Workflow

The overall synthetic pathway is a two-step process: the synthesis of the key intermediate, Methyl 6-chloropyridazine-3-carboxylate, followed by its reaction with hydrazine and subsequent salt formation.

Caption: General workflow for the synthesis of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride.

Frequently Asked Questions & Troubleshooting Guide

Q1: My overall yield is consistently low (<60%). What are the most common causes and where should I begin my investigation?

Low yield is a multifactorial problem. A systematic approach is essential for diagnosis. The primary areas to investigate are the purity of your starting materials, the conditions of the hydrazinolysis reaction itself, and the efficiency of your product isolation.

Troubleshooting Decision Tree:

Caption: The desired SNAr reaction versus the formation of a bis-substituted side product.

Causality and Mitigation Strategy:

• Hydrazone Formation: The initial reaction between a carbonyl group and hydrazine can form a hydrazone. If the subsequent cyclization is slow, the hydrazone might be a byproduct.[1] While less common in this specific SNAr reaction, it's a possibility if reaction conditions are not optimal.

• Bis-Substitution: This is the most probable side reaction. The hydrazine moiety of the desired product is still nucleophilic and can react with another molecule of the electrophilic starting material.

To minimize side products:

• Stoichiometry is Key: Use a significant molar excess of hydrazine hydrate (typically 4-6 equivalents) relative to the Methyl 6-chloropyridazine-3-carboxylate.[2] This ensures that the concentration of hydrazine is always high, favoring the reaction with the starting material over the product.

• Controlled Addition: For larger scale reactions, consider adding the solution of Methyl 6-chloropyridazine-3-carboxylate slowly to the hydrazine hydrate solution. This maintains a high hydrazine concentration throughout the reaction.

• Temperature Control: Running the reaction at an elevated temperature (reflux) is common, but excessively high temperatures can sometimes promote side reactions or decomposition.[1] Monitor the reaction by TLC to find the optimal balance between reaction rate and purity.

Q3: What are the optimal reaction conditions (solvent, temperature, stoichiometry) for the reaction of Methyl 6-chloropyridazine-3-carboxylate with hydrazine?

The choice of solvent and temperature is critical for achieving a high yield. Protic solvents are generally preferred as they can solvate the transition state and facilitate the reaction.

Parameter	Recommendation	Rationale & References
Solvent	Ethanol, Methanol, or Isopropanol	Protic solvents are commonly used and often facilitate the reaction. Ethanol is a frequent choice for reactions with hydrazine hydrate. [1][2][3]
Hydrazine	Hydrazine Hydrate (≥80%)	Hydrazine hydrate is a safer and more common reagent than anhydrous hydrazine. A slight excess of water is generally well-tolerated.
Stoichiometry	1 : 4-6 (Chloro-pyridazine : Hydrazine Hydrate)	A significant excess of hydrazine is crucial to drive the reaction to completion and minimize the formation of bis-substituted byproducts. [2]
Temperature	60°C to Reflux	The reaction is typically heated to ensure a reasonable reaction rate. Refluxing for 4-8 hours is a common starting point. [2][3][4]
Monitoring	Thin Layer Chromatography (TLC) or LC-MS	Actively monitor the consumption of the starting material. The reaction is typically complete when the starting material spot is no longer visible. [1]

Detailed Experimental Protocol (Optimized):

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add Methyl 6-chloropyridazine-3-carboxylate (1.0 eq).

• Add the chosen alcohol solvent (e.g., ethanol, approx. 10-15 mL per gram of starting material).

• Add hydrazine hydrate (5.0 eq, ≥80% solution) to the suspension.

• Heat the reaction mixture to reflux (typically around 80°C for ethanol) and maintain for 4-8 hours.

• Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes) until the starting material is fully consumed.

• Once complete, cool the reaction mixture to room temperature, which should induce precipitation of the product.

Q4: I am struggling with product isolation. The product seems to be soluble in the reaction mixture, or I get an oil instead of a solid. How can I improve my work-up and purification?

Effective product isolation is critical to maximizing your final yield. The free base form (Methyl 6-hydrazinylpyridazine-3-carboxylate) should precipitate upon cooling, but this can be influenced by the solvent and residual hydrazine.

Troubleshooting Isolation:

• Problem: Product remains in solution.

  • Solution 1: Reduce Solvent Volume: After cooling, carefully concentrate the reaction mixture under reduced pressure to about half its original volume. This will increase the product concentration and promote crystallization.

  • Solution 2: Anti-Solvent Addition: Cool the mixture in an ice bath and slowly add cold water or an ether (like MTBE or diethyl ether) as an anti-solvent to induce precipitation. Use with caution to avoid precipitating impurities.

• Problem: Oiling out instead of crystallization.

  • Solution 1: Scratching: Use a glass rod to scratch the inside of the flask at the liquid-air interface. This can provide a nucleation site for crystal growth.

  • Solution 2: Seeding: If you have a small amount of pure product from a previous batch, add a seed crystal to the cooled solution to initiate crystallization.

Standard Isolation & Purification Protocol:

• After the reaction is complete, cool the mixture to room temperature, then further cool in an ice bath for 30-60 minutes to maximize precipitation.

• Collect the precipitated solid by vacuum filtration.

• Wash the filter cake sequentially with small portions of cold solvent (the same one used for the reaction) and then with cold water to remove excess hydrazine hydrate and other water-soluble impurities.

• Dry the solid under vacuum to obtain the free base as a solid. At this stage, check the purity by HPLC or NMR before proceeding to salt formation.

Q5: How do I efficiently form the hydrochloride salt without compromising yield or purity?

The final step is the conversion of the free base to its hydrochloride salt, which often improves the compound's stability and handling properties.

Protocol for Hydrochloride Salt Formation:

• Suspend the purified and dried free base (Methyl 6-hydrazinylpyridazine-3-carboxylate) in a suitable solvent. Anhydrous solvents like isopropanol, ethyl acetate, or diethyl ether are excellent choices.

• While stirring, slowly add a solution of HCl in the chosen solvent (e.g., 2M HCl in diethyl ether or isopropanolic HCl). Add approximately 1.05 to 1.1 equivalents of HCl. Using a pre-made solution allows for more precise control than bubbling HCl gas.

• The hydrochloride salt will typically precipitate immediately as a white or off-white solid.

• Stir the resulting slurry at room temperature for 1-2 hours to ensure complete salt formation.

• Collect the solid by vacuum filtration.

• Wash the filter cake with a small amount of the anhydrous solvent to remove any excess HCl.

• Dry the final product thoroughly under vacuum.

Causality and Key Considerations:

• Why anhydrous conditions? The presence of water can make the product hygroscopic and difficult to handle. It can also affect the stoichiometry of the salt formation.

• Why a slight excess of HCl? This ensures the complete conversion of the free base to the hydrochloride salt. A large excess, however, can lead to an impure, acidic product.

By systematically addressing these common issues, you can significantly enhance the yield and purity of your Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride synthesis, ensuring a reliable supply of this vital intermediate for your research and development endeavors.

References

• Synthesis of Methyl 6-Chloropyridazine-3-carboxylate. ResearchGate. Available at: [Link]

• Process for the preparation of hexahydropyridazine-3-carboxylic acid derivatives. Google Patents (EP1468993A1).
• Method for synthesizing 1,2, 4-triazole-3-methyl carboxylate. Google Patents (CN111808034A).
• Method for synthetizing 3,6-dichloropyridazine. Google Patents (CN104447569A).

• Synthesis of Hydrazine Derivatives (Hydrazides). Organic Chemistry Portal. Available at: [Link]

• Method for high-yield synthesis of 3-chloride-2-hydrazinopyridine. Google Patents (CN102249991A).

• Reaction Scope of Methyl 1,2,3-Triazine-5-carboxylate with Amidines and Impact of C4/C6 Substitution. PubMed Central. Available at: [Link]

• 6-Hydrazinonicotinic acid hydrazide: A useful precursor for chemo- and regioselective synthesis of new heteroaryl-linked pyridinohydrazones. ResearchGate. Available at: [Link]

• Methyl 6-chloropyridazine-3-carboxylate. PubChem. Available at: [Link]

• Synthesis process of 6-methoxy pyridazine-3- carboxylic acid. Google Patents (CN101508676B).

• Pyridine synthesis. Organic Chemistry Portal. Available at: [Link]

• Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. PubMed Central. Available at: [Link]

• The Reaction of Ethyl 2-oxo-2H-chromene-3-carboxylate with Hydrazine Hydrate. MDPI. Available at: [Link]

• Preparation method of 3, 6-dichloropyridazine. Google Patents (CN112645883A).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN102249991A - Method for high-yield synthesis of 3-chloride-2-hydrazinopyridine - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Navigating Reactions of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

Welcome to our dedicated technical support guide for researchers, chemists, and drug development professionals working with Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride. This versatile building block is pivotal in constructing complex molecular architectures, particularly through its condensation with aldehydes to form hydrazones. However, the path to a high-purity product is often complicated by competing reaction pathways.

This guide is designed to provide you with field-proven insights and actionable troubleshooting strategies. We will move beyond simple procedural steps to explain the underlying chemical principles, empowering you to optimize your reactions, diagnose issues, and confidently address unexpected outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the fundamental questions regarding the reaction chemistry of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride.

Q1: What is the intended reaction when combining Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride with an aldehyde?

The primary and desired reaction is a nucleophilic addition-elimination, also known as a condensation reaction, to form a stable hydrazone.[1][2][3] The reaction proceeds in two main stages:

• Nucleophilic Attack: The terminal nitrogen atom of the hydrazine group (the more nucleophilic one) attacks the electrophilic carbonyl carbon of the aldehyde.[4]

• Dehydration: The resulting tetrahedral intermediate eliminates a molecule of water to form the final C=N double bond of the hydrazone. This step is typically the rate-limiting step and is often acid-catalyzed.[5]

Q2: My starting material is a hydrochloride salt. Why is this, and how does it impact my experiment?

Hydrazines are often supplied as hydrochloride salts to enhance their stability and shelf-life. The free base form of hydrazine can be less stable and more reactive towards atmospheric components.

From an experimental standpoint, the hydrochloride salt means the hydrazine is protonated (R-NH-NH₃⁺). In this state, its lone pair of electrons is unavailable, rendering it non-nucleophilic. To initiate the reaction, you must add a mild base to the reaction mixture to deprotonate the salt and liberate the neutral, nucleophilic free hydrazine.[6] Common choices include sodium acetate, triethylamine, or sodium bicarbonate. The choice of base is critical to avoid unwanted side reactions.

Q3: What is the most common side product I should watch for, and what causes its formation?

The most prevalent side product is an azine .[1][7] Azines have the general structure R₂C=N-N=CR₂ and are formed when the initially created hydrazone product reacts with a second molecule of the aldehyde.[1][7]

This side reaction is primarily driven by two factors:

• Stoichiometry: Using an excess of the aldehyde provides the opportunity for the second condensation to occur.

• Reaction Conditions: Elevated temperatures and prolonged reaction times can also favor the formation of the thermodynamically stable azine.

Q4: How critical is pH control in this reaction?

pH control is arguably the most critical parameter for success. The reaction requires a delicate balance:

• If the pH is too high (basic): There will be plenty of free hydrazine nucleophile, but the aldehyde's carbonyl group will not be activated, leading to a very slow reaction.

• If the pH is too low (strongly acidic): The aldehyde's carbonyl is activated by protonation, but the hydrazine will be fully protonated to the non-nucleophilic R-NH-NH₃⁺ form, stopping the reaction entirely.

The optimal condition is typically a weakly acidic environment (pH 4-6).[5] This provides a sufficient concentration of both the free hydrazine nucleophile and the protonated, activated aldehyde. Starting with the hydrochloride salt provides an acidic environment, but it often needs to be buffered or adjusted with a base for optimal results.

Section 2: Troubleshooting Guide for Common Experimental Issues

This guide is structured in a problem-cause-solution format to directly address challenges you may face in the lab.

Problem 1: Low or No Yield of the Desired Hydrazone Product

Possible Cause	Explanation & Diagnosis	Recommended Solution
A. Incorrect pH / Fully Protonated Hydrazine	Your reaction has not been properly basified. The hydrazine remains in its inactive hydrochloride salt form. You can test the reaction mixture's pH; if it is below 3, this is likely the cause.	Add a mild base like sodium acetate or a slight excess (1.1 equivalents) of triethylamine. Monitor the reaction progress via Thin Layer Chromatography (TLC). See Protocol 2 for a pH optimization workflow.
B. Unreactive Aldehyde Substrate	Sterically hindered aldehydes (e.g., ortho-substituted benzaldehydes) or electron-rich aldehydes react more slowly. If your TLC shows unreacted starting material after several hours at room temperature, this may be the issue.	Increase the reaction temperature to 40-60°C and monitor closely. A catalytic amount of acetic acid can also be added to further activate the aldehyde.[8]
C. Product is Soluble in the Reaction Medium	The desired hydrazone may not precipitate from the chosen solvent (e.g., ethanol). If the reaction appears complete by TLC but no solid has formed, your product may be dissolved.	Try precipitating the product by adding an anti-solvent, such as cold deionized water, to the reaction mixture.[9] Alternatively, remove the reaction solvent under reduced pressure and perform a liquid-liquid extraction with a suitable organic solvent like ethyl acetate.

Problem 2: A Major Byproduct is Detected (Often with a mass corresponding to [Hydrazine + 2x Aldehyde - 2x H₂O])

Possible Cause	Explanation & Diagnosis	Recommended Solution
A. Azine Formation due to Stoichiometry	This is the classic sign of azine formation.[1][7] It occurs when excess aldehyde is present. Confirm by LC-MS analysis; the mass of the azine will be significantly higher than the desired hydrazone.	Carefully control the stoichiometry. Use a 1:1 molar ratio of the aldehyde to the hydrazine. If the problem persists, use a slight excess (1.05 equivalents) of the hydrazine starting material.
B. Azine Formation due to Reaction Rate	If the aldehyde is highly reactive, it can quickly consume the initial hydrazone product before all the starting hydrazine has reacted.	Add the aldehyde to the solution of the basified hydrazine slowly and dropwise over 30-60 minutes using an addition funnel. This maintains a low concentration of the aldehyde, favoring the initial hydrazone formation.
C. High Temperature Promoting Azine Formation	Elevated temperatures can provide the activation energy needed for the second condensation reaction to form the azine.	Run the reaction at room temperature or below (e.g., in an ice bath at 0°C), especially when using highly reactive aldehydes.

Problem 3: Reaction Mixture Darkens and Forms Insoluble Tar

Possible Cause	Explanation & Diagnosis	Recommended Solution
A. Aldehyde Instability / Polymerization	Many aldehydes, especially unhindered aliphatic ones, are prone to self-polymerization or degradation under acidic or basic conditions, leading to tar formation.	Use freshly distilled or purified aldehyde. Ensure the reaction is performed under an inert atmosphere (e.g., Nitrogen or Argon) to prevent air oxidation.
B. Product or Reactant Decomposition	The pyridazine ring or the hydrazone product may be unstable at elevated temperatures, leading to decomposition.	Avoid excessive heating. If heating is necessary, do not exceed 60-70°C. Monitor the reaction closely and stop it as soon as the starting material is consumed.

Section 3: Key Protocols and Methodologies

Protocol 1: General Procedure for Hydrazone Synthesis

This protocol provides a robust starting point for the synthesis of Methyl 6-(2-arylmethylenehydrazinyl)pyridazine-3-carboxylates.

• Reagent Preparation: In a round-bottom flask equipped with a magnetic stir bar, suspend Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride (1.0 eq.) in ethanol (approx. 0.1 M concentration).

• Basification: Add sodium acetate (1.1 eq.) or triethylamine (1.1 eq.) to the suspension. Stir at room temperature for 15-20 minutes. The mixture should become a clearer solution as the free hydrazine is formed.

• Aldehyde Addition: Dissolve the aldehyde (1.0 eq.) in a minimal amount of ethanol and add it dropwise to the stirred hydrazine solution at room temperature over 10 minutes.

• Reaction Monitoring: Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate:hexanes). The reaction is typically complete within 2-6 hours at room temperature.[8]

• Product Isolation:

  • If a precipitate forms: Cool the flask in an ice bath for 30 minutes, then collect the solid product by vacuum filtration. Wash the filter cake with cold ethanol, followed by cold water, and then a small amount of cold ethanol again.

  • If no precipitate forms: Add cold deionized water to the flask until the solution becomes cloudy, indicating precipitation. Stir for 30 minutes in an ice bath, then collect the solid by vacuum filtration as described above.

• Drying: Dry the purified solid product under vacuum to a constant weight.

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and LC-MS.

Data Presentation: Differentiating Product from Byproduct

Use spectroscopic data to quickly distinguish your desired hydrazone from the common azine byproduct.

Compound Type	Key ¹H NMR Signal (in DMSO-d₆)	Expected Mass Spec (ESI+)
Hydrazone	Singlet for the -CH=N proton at δ 8.0-9.0 ppm. Singlet for the NH proton at δ 11.0-12.5 ppm.	[M+H]⁺ corresponding to [Hydrazine + Aldehyde - H₂O + H]⁺
Azine	Singlet for the two equivalent -CH=N protons at δ 8.5-9.5 ppm. Absence of the NH proton signal.	[M+H]⁺ corresponding to [2x Aldehyde + N₂H₂ + H]⁺

Section 4: Visual Guides and Workflows

Diagram 1: Competing Reaction Pathways

This diagram illustrates the desired hydrazone formation versus the formation of the azine side product.

Caption: Reaction scheme showing the formation of the desired hydrazone and the competing azine side reaction.

Diagram 2: Troubleshooting Workflow for Low Hydrazone Yield

Follow this decision tree to diagnose and solve issues related to low product yield.

Caption: A decision tree for troubleshooting and optimizing low-yielding hydrazone synthesis reactions.

References

• Pisk, J., Đilović, I., Hrenar, T., Cvijanović, D., Pavlović, G., & Vrdoljak, V. (2020). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. RSC Advances, 10(63), 38455–38468. [Link]

• Ain, N. ul, Ansari, T. M., Gilani, M. R. H. S., Xu, G., Liang, G., Luque, R., Alsaiari, M., & Jalalah, M. (2022). Facile and straightforward synthesis of Hydrazone derivatives. Journal of Nanomaterials, 2022, 1–10. [Link]

• Wikipedia contributors. (2023). Hydrazone. In Wikipedia, The Free Encyclopedia. [Link]

• Gardner, R. J. (n.d.). The synthesis and properties of some hydrazines. Aston University. [Link]

• Kalia, J., & Raines, R. T. (2008). Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH. Angewandte Chemie International Edition, 47(38), 7523–7526. [Link]

• Sri, N. (2024). Synthesis and Evaluation of Hydrazones. J Clinical and Medical Research and Studies, V(3)I(1). [Link]

• Khan Academy. (n.d.). Formation of oximes and hydrazones. [Link]

• Khan, I., Ibrar, A., Abbas, N., & Farooq, U. (2022). Synthesis and Characterization of Novel Hydrazone Derivatives of Isonicotinic Hydrazide and Their Evaluation for Antibacterial and Cytotoxic Potential. Molecules, 27(19), 6701. [Link]

• LibreTexts Chemistry. (2023). 19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. [Link]

• ChemTube3D. (n.d.). Hydrazone formation. [Link]

• Frostburg State University Chemistry Department. (2018). Oximes and Hydrazones [Video]. YouTube. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyridazines. [Link]

• Reddit. (2023). Help with Low Yield Synthesis. r/Chempros. [Link]

• ResearchGate. (2014). Synthesis of Methyl 6-Chloropyridazine-3-carboxylate. [Link]

• Karami, B., Kiani, M., & Farahi, S. (2011). Synthesis of Azines in Solid State: Reactivity of Solid Hydrazine with Aldehydes and Ketones. Organic Letters, 13(23), 6180–6183. [Link]

• Organic Chemistry Portal. (2016). Methyl Hydrazinocarboxylate as a Practical Alternative to Hydrazine in the Wolff-Kishner Reaction. [Link]

• Wikipedia contributors. (2023). Azine. In Wikipedia, The Free Encyclopedia. [Link]

• TMP Chem. (2020). 102. Aldehydes & Ketones: Reactions Part #3 Hydrazones, Related Compounds & the Wittig Reaction [Video]. YouTube. [Link]

• The Royal Society of Chemistry. (2014). Structure, synthesis and application of azines: A Historical Perspective. [Link]

• Cranwell, P. B., Russell, A. T., & Smith, C. D. (2015). Methyl hydrazinocarboxylate as a practical alternative to hydrazine in the Wolff–Kishner reaction. CentAUR. [Link]

• ScienceDirect. (n.d.). Synthesis and chemistry of pyridazin-3(2H)-ones. [Link]

• Al-Mousawi, S. M., & El-Apasery, M. A. (2012). Condensation reactions of 3-oxo-2-arylhydrazonopropanals with active methylene reagents: formation of 2-hydroxy- and 2-amino-6-substituted-5-arylazonicotinates and pyrido[3,2-c]cinnolines via 6π-electrocyclization reactions. Molecules, 17(6), 6547–6556. [Link]

• Bonacorso, H. G., Paim, G. R., Porte, L. M. F., Pittaluga, E. P., Martins, M. A. P., & Zanatta, N. (2012). 6-Hydrazinonicotinic acid hydrazide: A useful precursor for chemo- and regioselective synthesis of new heteroaryl-linked pyridinohydrazones. ARKIVOC, 2012(8), 214-225. [Link]

Sources

• 1. Hydrazone - Wikipedia [en.wikipedia.org]
• 2. alcrut.com [alcrut.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemtube3d.com [chemtube3d.com]
• 5. Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. Azine - Wikipedia [en.wikipedia.org]
• 8. Synthesis and Characterization of Novel Hydrazone Derivatives of Isonicotinic Hydrazide and Their Evaluation for Antibacterial and Cytotoxic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Purification of Methyl 6-hydrazinylpyridazine-3-carboxylate Hydrochloride Derivatives

As a Senior Application Scientist, this guide is designed to provide you with in-depth, field-proven insights into the purification of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride and its derivatives. These molecules, while valuable in medicinal chemistry and drug development, present unique purification challenges due to their high polarity, the basicity of the hydrazine moiety, and their formulation as hydrochloride salts. This guide moves beyond simple protocols to explain the underlying chemical principles, enabling you to troubleshoot effectively and optimize your purification strategies.

Section 1: Fundamental Properties & Common Issues

Q1: What are the key physicochemical properties of these compounds that I must consider before starting a purification?

Answer: Understanding the molecular properties is the cornerstone of developing a successful purification strategy. For this class of compounds, four characteristics are paramount:

• High Polarity: The pyridazine ring, with its two nitrogen atoms, is inherently polar.[1] This, combined with the hydrazinyl and carboxylate groups, makes the molecule significantly hydrophilic. As a hydrochloride salt, the compound is ionic, further drastically increasing its polarity and water solubility.

• Basicity of the Hydrazine Group: The hydrazinyl moiety is basic and will be protonated (as a hydrazinium chloride salt) at neutral or acidic pH. This is the primary reason for its high water solubility and challenging behavior on standard silica gel.

• The Hydrochloride Salt Form: Your compound is not a neutral organic molecule; it is a salt. This means it has a high melting point, low solubility in non-polar organic solvents, and a tendency to dissociate in polar solvents. Purification techniques must be compatible with this salt form, or you must include steps to convert it to its neutral "free base" form.

• Potential for Impurities: Syntheses of these derivatives can result in a variety of impurities, including unreacted starting materials, byproducts from side reactions on the pyridazine ring, and decomposition products, as hydrazine-containing compounds can be sensitive.[2][3][4]

Q2: What are the most common impurities I should be looking for?

Answer: Based on typical synthetic routes, your crude product may contain several types of impurities:

• Unreacted Starting Materials: Such as hydrazine hydrate or the parent chlorinated/fluorinated pyridazine.

• Hydrolyzed Ester: The methyl ester can be hydrolyzed to the corresponding carboxylic acid, especially if exposed to harsh acidic or basic conditions.

• Oxidation Products: The hydrazine group can be susceptible to oxidation, leading to colored impurities.

• Byproducts: Depending on the specific synthesis, you may have isomers or products from undesired nucleophilic substitution reactions.[1]

• Residual Solvents: Water, alcohols, or other solvents used in the reaction or initial workup are common.

Section 2: Selecting the Right Purification Strategy

Q3: How do I choose the best purification method for my specific derivative and situation?

Answer: There is no single "best" method; the optimal choice depends on the purity of your crude material, the scale of your experiment, and the nature of the impurities. The following decision workflow provides a logical path to selecting your primary purification technique.

Caption: Decision workflow for selecting a purification method.

Section 3: Troubleshooting Recrystallization

Recrystallization is the preferred method for purifying crystalline solids that are already relatively pure (>90%). It is scalable and cost-effective.

Q4: My hydrochloride salt is soluble in everything or nothing. How do I find a good recrystallization solvent?

Answer: This is a classic challenge with salts. The key is often to use a solvent system, not a single solvent.

• Principle: You need a solvent in which your compound is soluble when hot but insoluble when cold. For salts, this is often a polar solvent like water or an alcohol (methanol, ethanol).

• The "Salting Out" Technique: A highly effective method for hydrochloride salts is to dissolve the crude material in a minimal amount of hot water and then add concentrated hydrochloric acid.[3] The excess chloride ions (common ion effect) dramatically reduce the salt's solubility, forcing the pure product to crystallize upon cooling.

• Solvent/Anti-Solvent Method: Dissolve your compound in a minimal amount of a polar solvent in which it is soluble (e.g., methanol). Then, slowly add a non-polar "anti-solvent" in which it is insoluble (e.g., diethyl ether, ethyl acetate, or acetone[5]) until the solution becomes cloudy (the saturation point). Heat the mixture until it becomes clear again, then allow it to cool slowly.

Solvent System Component	Role	Common Examples
Primary Solvent	Dissolves the compound when hot	Water, Methanol, Ethanol
Anti-Solvent / Precipitant	Forces crystallization by reducing solubility	Diethyl Ether, Acetone, Isopropanol, Ethyl Acetate, Hydrochloric Acid

Step-by-Step Protocol: Recrystallization from Water/HCl

• Place the crude hydrochloride salt in an Erlenmeyer flask with a stir bar.

• Add a minimal amount of deionized water and heat the mixture (e.g., on a hot plate) with stirring until the solid completely dissolves.

• Remove the flask from the heat. While the solution is still warm, add concentrated (12M) HCl dropwise. The solution may become transiently cloudy.

• Allow the flask to cool slowly to room temperature. Do not disturb it. Slow cooling promotes the formation of larger, purer crystals.

• Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize precipitation.

• Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

• Wash the crystals with a small amount of ice-cold water or ethanol, followed by a non-polar solvent like diethyl ether to aid in drying.

• Dry the purified crystals under high vacuum.

Section 4: Troubleshooting Column Chromatography

Q5: I ran a column on my hydrochloride salt using silica gel with ethyl acetate/hexanes, and my compound is stuck at the top. What went wrong?

Answer: This is an expected outcome. You cannot effectively chromatograph a salt on standard silica gel with non-polar eluents.

• The Causality: Standard silica gel is slightly acidic and highly polar. Your hydrochloride salt is an ionic, extremely polar compound. It adsorbs so strongly to the silica surface that it cannot be eluted by moderately polar solvents.[6] It essentially forms an ionic bond with the stationary phase.

• The Solution: Convert to the Free Base. The only reliable way to use standard silica chromatography is to first convert the salt to its neutral, "free base" form. This makes the molecule less polar and allows it to travel through the column.

Step-by-Step Protocol: Purification via Free Base Chromatography

• Conversion to Free Base: Dissolve the crude hydrochloride salt in water. Add a base (e.g., saturated sodium bicarbonate solution, or 1M NaOH) dropwise until the solution is basic (pH > 8, check with pH paper). The free base may precipitate out.

• Extraction: Extract the aqueous layer multiple times with an organic solvent like dichloromethane (DCM) or ethyl acetate. The free base, being less polar, will move into the organic layer.

• Drying and Concentration: Combine the organic extracts, dry them over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent using a rotary evaporator. You are now left with the crude free base.

• Column Chromatography: Perform standard silica gel chromatography on the crude free base. Because the pyridazine core is still polar, you will likely need a polar eluent system.

• Re-formation of the Salt: After identifying and combining the pure fractions of the free base, concentrate them. Dissolve the residue in a minimal amount of a solvent like methanol or diethyl ether, and add a solution of HCl in ether (or bubble HCl gas through it) to re-precipitate your pure compound as the hydrochloride salt. Collect by filtration.

Typical Eluent Systems for Pyridazine Free Bases

Dichloromethane / Methanol (e.g., 98:2 to 90:10)

Ethyl Acetate / Hexanes (e.g., 20:80 to 100:0)

Chloroform / Ether (e.g., 90:10)[5]

Note: For highly polar derivatives that are difficult to purify even as a free base, advanced techniques like Hydrophilic Interaction Liquid Chromatography (HILIC) may be necessary.[7][8]

Section 5: Frequently Asked Questions (FAQs)

Q: My final product is a sticky oil or gum instead of a crystalline solid. How can I fix this? A: This often indicates the presence of residual solvent or impurities that are inhibiting crystallization. Try trituration: add a solvent in which your product is insoluble but the impurities are (e.g., cold diethyl ether), and stir or sonicate the mixture vigorously. This can often wash away the impurities and induce crystallization. If that fails, re-dissolving and re-precipitating slowly from a different solvent system may be required.

Q: My compound has a yellow or reddish color, but I expect it to be white. What does this mean? A: Color can be an indication of trace impurities or slight decomposition.[1] Hydrazine derivatives can sometimes oxidize. Purifying the material by recrystallization, perhaps with the addition of a small amount of activated charcoal to the hot solution (before filtering and crystallizing), can often remove colored impurities.

Q: How do I confirm the purity and identity of my final product? A: A combination of methods is essential for validation:

• Melting Point: A sharp, narrow melting point range is a strong indicator of high purity.[1]

• Chromatography: A single spot on TLC plates in multiple eluent systems or a single peak in an HPLC chromatogram.

• Spectroscopy: NMR (¹H and ¹³C) to confirm the structure and identify any impurities, and Mass Spectrometry to confirm the molecular weight.[5]

• Elemental Analysis: Provides the elemental composition (C, H, N, Cl) and is a definitive measure of purity.[5]

References

• Hobbs, W. J. Synthesis and Characterization of Unique Pyridazines. Liberty University, Senior Thesis. [Link]

• Jacobsen, N. et al. Preparation of substituted pyridazines. U.S.

• Bagu, E. T., & D'hooghe, M. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. Molecules, 27(20), 7013. [Link]

• Schoenbeck, M. et al. Process for the removal of impurities from hydrazine hydrate. U.S.

• Gryko, D. T. (2021). Recent Advances in Heterocyclic Nanographenes and Other Polycyclic Heteroaromatic Compounds. Chemical Reviews, 122(5), 5364-5465. [Link]

• Garg, M., & Kaur, M. (2016). A Review on Synthetic Protocols of Pyridazine and Pyridazone Analogues. Indo Global Journal of Pharmaceutical Sciences, 6(2), 65-71. [Link]

• Verniest, G. Strategy for the synthesis of pyridazine heterocycles and its derivatives. Lirias. [Link]

• Guerra de Oliveira, R. (2017). Purification of organic hydrochloride salt?. ResearchGate. [Link]

• Coleman, G. H. Phenylhydrazine Hydrochloride. Organic Syntheses Procedure. [Link]

• Toth, G. et al. (2021). Enantiomeric Separation of New Chiral Azole Compounds. Molecules, 26(1), 248. [Link]

• Gu, H. et al. (2015). Separation Technique for the Determination of Highly Polar Metabolites in Biological Samples. Journal of Chromatographic Science, 53(4), 514-522. [Link]

• Schoenbeck, M. et al. Process for removing impurities from hydrazine hydrate.

• Genov, M. et al. (2023). The pyridazine heterocycle in molecular recognition and drug discovery. Chemical Society Reviews. [Link]

• Organic Chemistry Portal. Synthesis of pyridazines. [Link]

• Zhang, Y. et al. (2019). Harmless Treatment of Phenylhydrazine Hydrochloride Production Effluent: From Lab Scale to Pilot Scale. Processes, 7(3), 169. [Link]

Sources

• 1. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 2. iglobaljournal.com [iglobaljournal.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Pyridazine synthesis [organic-chemistry.org]
• 5. US4628088A - Preparation of substituted pyridazines - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Separation Technique for the Determination of Highly Polar Metabolites in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. merckmillipore.com [merckmillipore.com]

Technical Support Center: Optimizing Reaction Conditions for Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride Condensations

Welcome to the technical support center for Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions regarding the use of this versatile reagent in condensation reactions. As a Senior Application Scientist, my goal is to synthesize technical accuracy with field-proven insights to help you achieve optimal results in your experiments.

Introduction to Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is a key building block in synthetic and medicinal chemistry. Its bifunctional nature, possessing a nucleophilic hydrazine moiety and an ester group on an electron-deficient pyridazine ring, makes it a valuable precursor for the synthesis of a wide array of heterocyclic compounds, most notably pyrazole and hydrazone derivatives. These scaffolds are of significant interest due to their prevalence in biologically active molecules.[1][2][3] The hydrochloride salt form enhances the compound's stability and handling characteristics.[1] However, this salt form also necessitates careful consideration of reaction conditions to ensure the desired reactivity.

This guide will provide a structured approach to troubleshooting and optimizing your condensation reactions, ensuring robust and reproducible outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride?

A1: This reagent is primarily used as a synthon for introducing a substituted pyridazine moiety into a target molecule. Its most common application is in the synthesis of N-heterocycles. Specifically, it is widely used for the preparation of:

• Pyrazoles: Through cyclocondensation with 1,3-dicarbonyl compounds.[4][5]

• Hydrazones: Via condensation with aldehydes and ketones. These hydrazones can be stable final products or intermediates for further cyclization reactions.[6]

The resulting pyridazinyl-pyrazoles and related structures are actively investigated in drug discovery for their potential therapeutic properties.[3]

Q2: How does the hydrochloride salt form impact the reactivity of the hydrazine?

A2: The hydrochloride salt protonates the hydrazine group, forming a hydrazinium salt. This has two main consequences:

• Increased Stability: The salt is generally more stable and less prone to degradation than the free base, making it easier to store and handle.[1]

• Reduced Nucleophilicity: The protonated hydrazine is no longer nucleophilic. Therefore, for most condensation reactions, the free hydrazine must be liberated in situ. This is typically achieved by adding a base to the reaction mixture to neutralize the HCl.[1][7]

Q3: What are the recommended storage and handling procedures for this compound?

A3: It is recommended to store Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride in a tightly sealed container in a cool, dry, and well-ventilated area. It should be kept away from strong oxidizing agents.[1] When handling, always use appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat, and work in a well-ventilated fume hood to avoid inhalation of dust.[1]

Q4: Can the ester group on the pyridazine ring be hydrolyzed during the condensation reaction?

A4: Yes, hydrolysis of the methyl ester is a potential side reaction, especially if the reaction is conducted under strong basic conditions (e.g., using NaOH or KOH at elevated temperatures) or for prolonged reaction times. If the ester functionality is critical for your target molecule, it is advisable to use milder bases (e.g., organic amines like triethylamine or diisopropylethylamine) or to perform the reaction under acidic or neutral conditions if possible.

Troubleshooting Guide

This guide addresses common issues encountered during condensation reactions with Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride.

Issue 1: Low or No Product Yield

A low or complete lack of product formation is a frequent challenge. The root cause often lies in the reaction setup and conditions.

Potential Cause	Explanation & Troubleshooting Steps
Insufficient Liberation of Free Hydrazine	The protonated hydrazine in the hydrochloride salt is not nucleophilic. Solution: Add a stoichiometric amount of a suitable base to neutralize the HCl and free the hydrazine. For sensitive substrates, use a mild organic base like triethylamine (Et3N) or N,N-diisopropylethylamine (DIPEA). For more robust reactions, inorganic bases like sodium acetate or sodium carbonate can be employed. The choice of base can be critical and may require screening.[1][7]
Inadequate Catalyst	Many hydrazone formations and subsequent cyclizations are acid-catalyzed. The initial reaction mixture with the hydrochloride salt is acidic, but the addition of a base for neutralization can result in a non-optimal pH. Solution: After neutralizing the hydrochloride, add a catalytic amount of a Brønsted acid. Glacial acetic acid is a common and effective choice.[6] For some reactions, a Lewis acid catalyst might be beneficial.[8]
Unfavorable Reaction Temperature	The activation energy for the condensation may not be reached at room temperature, particularly with sterically hindered or less reactive carbonyl compounds. Solution: Gradually increase the reaction temperature. Refluxing in a suitable solvent like ethanol or isopropanol is a common starting point. For particularly challenging reactions, higher boiling point solvents such as n-butanol or toluene can be used.
Inappropriate Solvent	The solvent plays a crucial role in reactant solubility and reaction kinetics. Solution: Alcohols (e.g., ethanol, methanol, isopropanol) are generally good solvents for these reactions.[9] If solubility is an issue, or if higher temperatures are required, consider polar apathetic solvents like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[7]

Issue 2: Formation of Multiple Products or Side Reactions

The formation of unexpected products can complicate purification and reduce the yield of the desired compound.

Potential Cause	Explanation & Troubleshooting Steps
Regioisomer Formation in Pyrazole Synthesis	When reacting with unsymmetrical 1,3-dicarbonyl compounds, two different regioisomers of the resulting pyrazole can be formed.[8] Solution: The regioselectivity is often influenced by the relative reactivity of the two carbonyl groups and the reaction conditions. A common strategy is to perform the reaction at lower temperatures to favor the kinetically controlled product. Solvent choice can also influence the isomeric ratio. It is advisable to perform small-scale trial reactions and analyze the product mixture by techniques like NMR or LC-MS to determine the optimal conditions for the desired isomer.
Hydrolysis of the Ester Group	As mentioned in the FAQs, strong bases or prolonged heating can lead to the saponification of the methyl ester. Solution: Use milder bases and avoid excessively high temperatures or long reaction times if the ester group needs to be preserved. If the carboxylic acid is the desired product, this can be achieved intentionally by using a stronger base like NaOH.
Formation of Azines	If the carbonyl compound is an aldehyde, self-condensation to form an azine can sometimes occur, especially if there is an excess of hydrazine. Solution: Control the stoichiometry carefully, typically using a slight excess of the carbonyl compound or adding the hydrazine solution dropwise to the reaction mixture.

Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on the specific substrate and desired product.

Protocol 1: General Procedure for Hydrazone Synthesis

This protocol describes a general method for the condensation of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride with an aldehyde or ketone.

Step-by-Step Methodology:

• To a solution of the aldehyde or ketone (1.1 mmol) in ethanol (10 mL), add Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride (1.0 mmol).

• Add triethylamine (1.2 mmol) to the suspension to liberate the free hydrazine.

• Add 2-3 drops of glacial acetic acid as a catalyst.

• Stir the reaction mixture at room temperature for 30 minutes, then heat to reflux.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature. The product may precipitate from the solution.

• If a precipitate forms, collect it by filtration, wash with cold ethanol, and dry under vacuum.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography on silica gel.

Protocol 2: Synthesis of Pyridazinyl-Pyrazoles via Cyclocondensation

This protocol outlines the reaction with a 1,3-dicarbonyl compound, such as acetylacetone, to form a pyrazole derivative.[4][5]

Step-by-Step Methodology:

• In a round-bottom flask, suspend Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride (1.0 mmol) in absolute ethanol (15 mL).

• Add sodium acetate (1.2 mmol) as a base and stir the mixture for 15 minutes at room temperature.

• Add the 1,3-dicarbonyl compound (e.g., acetylacetone, 1.1 mmol) to the mixture.

• Heat the reaction mixture to reflux and monitor its progress by TLC. The reaction is typically complete within 2-6 hours.

• After completion, allow the mixture to cool to room temperature and then place it in an ice bath to facilitate precipitation.

• Collect the solid product by vacuum filtration.

• Wash the collected solid with cold water and then with a small amount of cold ethanol to remove any unreacted starting materials.

• Dry the product under vacuum to yield the desired pyrazole derivative.

Visualizing Reaction Pathways and Troubleshooting

Diagrams generated using Graphviz can help visualize the key decision-making processes in optimizing these reactions.

Diagram 1: General Condensation Workflow

This diagram illustrates the initial steps and considerations for a typical condensation reaction.

Caption: Workflow for initiating and monitoring the condensation reaction.

Diagram 2: Troubleshooting Low Yield

This decision tree provides a logical path for addressing low product yields.

Caption: A decision tree for troubleshooting low reaction yields.

References

• Elguero, J., Goya, P., Jagerovic, N., & Silva, A. M. S. (2000). The reaction between hydrazines and β-dicarbonyl compounds: Proposal for a mechanism. Canadian Journal of Chemistry, 78(8), 1109-1116.
• Yuan, G., & Li, Y. (2012). Synthesis of Methyl 6-Chloropyridazine-3-carboxylate.
• BenchChem. (2025). Technical Support Center: Optimizing Solvent Conditions for 3-Hydrazinylpyridazine Hydrochloride Reactions.
• Wahyuningsih, S. H., & Cahyono, E. (2020). Condensation reaction between hydrazine and carbonyl compounds to form hydrazone derivatives. AIP Conference Proceedings, 2235, 020002.
• Kel'in, A. V., & Maioli, A. (2003). Recent Developments in the Synthesis of β-Diketones. Current Organic Chemistry, 7(17), 1855-1884.
• Islam, M. R., & Kuddus, M. (2012). REACTION OF HYDRAZINE HYDRATE AND HYDRAZINE HYDROCHLORIDE WITH DIBENZOYLMETHANE AND FLAVONE: ROLE OF SOLVENT AND pH ON FORMATION OF PRODUCTS. Journal of the Bangladesh Chemical Society, 25(1), 66-71.
• Döpp, D., & Döpp, H. (2008). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 4, 25.
• Abdel-Wahab, B. F., Abdel-Gawad, H., & El-Sayed, R. A. (2021).
• Lancelot, J. C., Rault, S., & Robba, M. (1985). The reaction of 2-hydrazino-3-(I!-pyrrol-I-yllpyridine acetone affords 2-(3.5-dimethyl-1~-pyrazol-l-yl1-3-(1. Chemical & Pharmaceutical Bulletin, 33(7), 2824-2828.
• Heller, S. T., & Natarajan, S. R. (2006). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Organic Letters, 8(13), 2675-2678.
• Boger, D. L., & Schaum, R. P. (1998). Reaction Scope of Methyl 1,2,3-Triazine-5-carboxylate with Amidines and Impact of C4/C6 Substitution. The Journal of Organic Chemistry, 63(21), 7335-7339.
• Al-Mousawi, S. M., & El-Apasery, M. A. (2012). Condensation reactions of 3-oxo-2-arylhydrazonopropanals with active methylene reagents: formation of 2-hydroxy- and 2-amino-6-substituted-5-arylazonicotinates and pyrido[3,2-c]cinnolines via 6π-electrocyclization reactions. Molecules, 17(6), 6547-6556.
• Zhang, X. F., et al. (2015). Synthesis of novel carbazole hydrazine-carbothioamide scaffold as potent antioxidant, anticancer and antimicrobial agents. Bioorganic & Medicinal Chemistry Letters, 25(19), 4183-4188.
• Fadel, S., et al. (2004). Condensation of 2-Pyrone with 3-Aminopyrazolone. A Novel Synthesis of Pyrazolo[3,4-b]pyridines.
• Kumar, S. V., et al. (2013). Cyclocondensation of arylhydrazines with 1,3-bis(het)arylmonothio-1,3-diketones and 1,3-bis(het)aryl-3-(methylthio)-2-propenones: synthesis of 1-aryl-3,5-bis(het)arylpyrazoles with complementary regioselectivity. The Journal of Organic Chemistry, 78(10), 4960-4973.
• da Silva, A. B. F., et al. (2011).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Recent Developments in the Synthesis of β-Diketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 6. mdpi.com [mdpi.com]
• 7. CN111808034A - Method for synthesizing 1,2, 4-triazole-3-methyl carboxylate - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. Cyclocondensation of arylhydrazines with 1,3-bis(het)arylmonothio-1,3-diketones and 1,3-bis(het)aryl-3-(methylthio)-2-propenones: synthesis of 1-aryl-3,5-bis(het)arylpyrazoles with complementary regioselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]

"Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride" stability issues in different solvents

Technical Support Center: Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

A Guide to Understanding and Managing Stability in Solution

Welcome to the technical support center for Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride. This guide, curated by our senior application scientists, provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of this compound in various solvents. We aim to equip researchers, scientists, and drug development professionals with the knowledge to anticipate and mitigate potential stability issues, ensuring the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride in solution?

The degradation of hydrazine-containing heterocyclic compounds like Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is often initiated by several factors. The hydrazine group is particularly susceptible to oxidation, which can be accelerated by exposure to air (oxygen), light (photodegradation), and elevated temperatures.[1] Additionally, the stability of the compound can be significantly influenced by the pH of the solution, with strong acidic or basic conditions potentially leading to hydrolysis or other degradation pathways.[1][2]

Q2: I've dissolved Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride and the solution has turned yellow/brown. What does this signify?

A change in the color of your solution, particularly the development of a yellow or brown hue, is a common indicator of degradation.[1] Hydrazine derivatives can undergo oxidation and other chemical reactions to form colored byproducts. If you observe a color change, it is strongly recommended to verify the purity of your solution using an appropriate analytical method, such as High-Performance Liquid Chromatography (HPLC), before proceeding with your experiment to ensure that the observed biological or chemical activity is from the parent compound and not its degradants.

Q3: How should I properly store solutions of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride to ensure maximum stability?

To minimize degradation, solutions of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride should be stored in a cool, dark, and dry environment. For short-term storage (hours to a few days), refrigeration at 2-8°C is recommended. For longer-term storage, freezing at -20°C or below is advisable.[1] To prevent oxidation, it is best practice to purge the headspace of the storage vial with an inert gas like argon or nitrogen before sealing.[1] The use of amber vials or wrapping clear vials in aluminum foil can protect the solution from light-induced degradation.

Troubleshooting Guide: Solvent-Specific Stability Issues

Issue: Rapid degradation observed in protic solvents (e.g., methanol, ethanol, water).

Plausible Cause: Protic solvents can participate in hydrogen bonding and may facilitate hydrolytic degradation of the ester or hydrazine functional groups, especially at non-neutral pH. The presence of dissolved oxygen in these solvents can also contribute to oxidation.

Recommended Actions:

• pH Control: If using aqueous solutions, ensure the pH is buffered to a neutral range (pH 6.5-7.5), unless your experimental conditions require otherwise. The hydrochloride salt form of the compound will result in a slightly acidic solution, which may influence stability.

• Solvent Degassing: Before preparing your solution, degas the solvent by sparging with an inert gas (argon or nitrogen) or by using a sonication bath under vacuum. This will minimize the presence of dissolved oxygen.

• Consider Aprotic Alternatives: If your experimental design allows, consider using polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF), where the compound may exhibit greater stability.

Issue: Inconsistent results when using DMSO as a solvent.

Plausible Cause: While generally a good solvent for many organic compounds, DMSO can contain residual water, which can contribute to slow hydrolysis over time, especially during long-term storage. DMSO is also hygroscopic and can absorb moisture from the atmosphere.

Recommended Actions:

• Use Anhydrous DMSO: Always use high-purity, anhydrous DMSO for the preparation of your stock solutions.

• Aliquot and Store Properly: Prepare concentrated stock solutions in anhydrous DMSO, and then create smaller aliquots for single-use to avoid repeated freeze-thaw cycles and exposure to atmospheric moisture. Store aliquots at -20°C or -80°C under an inert atmosphere.

• Fresh Dilutions: For your experiments, prepare fresh dilutions of your stock solution in your aqueous assay buffer immediately before use.

Illustrative Stability Data in Common Solvents

The following table provides an overview of the expected relative stability of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride in different classes of solvents based on general chemical principles of hydrazine-containing compounds. Note: This data is illustrative and should be confirmed experimentally for your specific application.

Solvent Class	Example Solvents	Expected Relative Stability	Key Considerations
Polar Aprotic	DMSO, DMF, Acetonitrile	High	Hygroscopic nature of DMSO and DMF. Use anhydrous grade.
Polar Protic	Water, Methanol, Ethanol	Moderate to Low	Potential for hydrolysis and oxidation. pH-dependent.
Non-Polar Aprotic	Dichloromethane, Chloroform	Moderate	Solubility may be limited. Potential for reaction with chlorinated solvents over time.
Ethers	Tetrahydrofuran (THF), Dioxane	Moderate	Peroxide formation in aged ethers can promote oxidation.

Experimental Protocol: Assessing Solution Stability via RP-HPLC

This protocol provides a framework for conducting a forced degradation study to determine the stability of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride in your solvent of choice.[2][3]

Objective: To quantify the degradation of the compound over time under specific storage conditions.

Materials:

• Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

• HPLC-grade solvents (e.g., DMSO, water, acetonitrile, methanol)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

• Appropriate buffers (e.g., phosphate buffer)

• Autosampler vials

Methodology:

• Preparation of Stock Solution:

  • Accurately weigh and dissolve Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride in the test solvent to a known concentration (e.g., 1 mg/mL).

  • This will be your time zero (T=0) sample.

• Sample Incubation:

  • Aliquot the stock solution into several sealed vials.

  • Store the vials under the desired test conditions (e.g., room temperature, 4°C, 40°C). Protect from light if assessing thermal degradation alone.

• Time-Point Analysis:

  • At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours), retrieve a vial from each storage condition.

  • Prepare a diluted sample suitable for HPLC analysis (e.g., 10 µg/mL) in the mobile phase.

• HPLC Analysis:

  • Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid or formic acid is a good starting point.

  • Column: Standard C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength determined by the UV-Vis spectrum of the compound (a wavelength scan is recommended).

  • Inject the samples and record the chromatograms.

• Data Analysis:

  • Identify the peak corresponding to the parent compound.

  • Calculate the peak area of the parent compound at each time point.

  • Determine the percentage of the parent compound remaining at each time point relative to the T=0 sample.

  • Monitor for the appearance of new peaks, which would indicate degradation products.

Visualizing Potential Degradation and Experimental Workflow

The following diagrams illustrate a potential degradation pathway and the experimental workflow for stability testing.

Caption: A simplified diagram illustrating potential degradation pathways for Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride.

Caption: A flowchart of the experimental workflow for assessing the stability of the compound in solution.

References

• Synthesis of Methyl 6-Chloropyridazine-3-carboxylate - ResearchGate. (n.d.). Retrieved January 24, 2026, from [Link]

• Tzankova, D., et al. (2019). Development and validation of RP-HPLC method for stability evaluation of model hydrazone, containing a pyrrole ring. Pharmacia, 66(3), 127–134. [Link]

• Methyl 6-chloropyridazine-3-carboxylate | C6H5ClN2O2 | CID 12379801 - PubChem. (n.d.). Retrieved January 24, 2026, from [Link]

• Reddy, S. K., et al. (2018). Stability indicating analytical method validation for hydralazine hydrochloride related substances method-I by Reverse Phase High Performance Liquid Chromatography in drug substances. Journal of Drug Delivery and Therapeutics, 8(6-s), 125-134. [Link]

• Synthesis of 2-Hydrazinylpyridine-3,4-dicarbonitriles and Their Reaction with Salicylaldehyde Derivatives | Request PDF - ResearchGate. (n.d.). Retrieved January 24, 2026, from [Link]

• Narang, A. S., & Boddu, S. H. (Eds.). (2015).

• Tzankova, D., et al. (2019). Development and validation of RP-HPLC method for stability evaluation of model hydrazone, containing a pyrrole ring. Pharmacia, 66(3), 127–134. [Link]

• Bajaj, S., et al. (2003). Analytical Techniques for the Assessment of Drug Stability. Journal of the University College of Medicine and Dentistry, 1(1), 1-10.

• Methyl 6-(chloromethyl)pyridine-2-carboxylate | C8H8ClNO2 | CID 53404482 - PubChem. (n.d.). Retrieved January 24, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Development and validation of RP-HPLC method for stability evaluation of model hydrazone, containing a pyrrole ring [pharmacia.pensoft.net]
• 3. public.pensoft.net [public.pensoft.net]

Common impurities in "Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride" and their removal

Technical Support Center: Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

Welcome to the technical support guide for Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride. This document is designed for researchers, medicinal chemists, and process development scientists to navigate the common challenges associated with the purity of this important heterocyclic intermediate. As a key building block in pharmaceutical research, its purity is paramount for the success of subsequent synthetic steps and the integrity of biological data.[1] This guide provides in-depth, field-tested solutions to common impurity-related issues in a direct question-and-answer format.

Part 1: Frequently Asked Questions (FAQs) - Impurity Profile

Q1: What are the most common impurities I should expect in my crude Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride?

A1: The impurity profile is almost always a direct reflection of the synthetic route, which typically involves the nucleophilic aromatic substitution of Methyl 6-chloropyridazine-3-carboxylate with hydrazine.[2][3]

Application Scientist's Insight: Understanding the origin of impurities is the first step in devising a rational purification strategy. The reaction involves a polar starting material being converted into an even more polar product, with reagents and potential side-products spanning a wide range of polarities.

Table 1: Common Impurities and Their Characteristics

Impurity Name	Chemical Structure	Origin	Key Differentiating Property
Methyl 6-chloropyridazine-3-carboxylate	Unreacted Starting Material[4]	Significantly less polar than the product. Soluble in moderately polar organic solvents (e.g., EtOAc, DCM).
Hydrazine	Excess Reagent[5]	Highly polar, water-soluble, and basic. Can be present as a salt in the final product.
6-Hydrazinylpyridazine-3-carboxylic acid	Hydrolysis of the methyl ester	Highly polar, zwitterionic potential. Less soluble in organic solvents than the ester product.
Bis-adducts / Dimerization Products	(Structure Varies)	Side Reactions	Typically higher molecular weight and often less soluble or have different chromatographic behavior.

Q2: How can I effectively monitor the presence of these impurities during my experiment?

A2: A combination of Thin Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) is recommended for routine monitoring. Nuclear Magnetic Resonance (NMR) spectroscopy is invaluable for structural confirmation of the final product and key impurities.

Application Scientist's Insight:

• For TLC Analysis: Due to the basic nature of the hydrazine moiety, your product may streak on standard silica gel plates. To obtain clean spots, use a mobile phase containing a small amount of base.

  • Recommended TLC System: Dichloromethane:Methanol:Ammonia (e.g., 8:2:0.1 v/v/v). The product, being a salt, will likely remain at the baseline or move very little, while the less polar starting material (Methyl 6-chloropyridazine-3-carboxylate) will have a significantly higher Rf value.

• For HPLC Analysis: Reversed-phase HPLC is the method of choice for quantitative analysis.[6]

  • Recommended HPLC System: A C18 column with a gradient elution using water and acetonitrile, both containing 0.1% formic acid or trifluoroacetic acid, is effective.[7] The acid modifier ensures the protonation of the basic nitrogen atoms, leading to sharp, symmetrical peaks.

Part 2: Troubleshooting and Purification Guides

This section provides solutions to specific problems you might encounter during the purification process.

Impurity-Specific Removal Strategies

A3: The most effective method is to exploit the polarity difference. Since your desired product is a hydrochloride salt and the starting material is a neutral, less polar molecule, a simple slurry wash (trituration) is highly effective.

Application Scientist's Insight: The hydrochloride salt of your product has very low solubility in moderately polar solvents like ethyl acetate (EtOAc) or dichloromethane (DCM), whereas the chloro-starting material is readily soluble. By stirring the crude solid in one of these solvents, you selectively dissolve the impurity, which can then be removed by filtration. This avoids the need for chromatography in many cases, saving time and resources.

Protocol 1: Trituration for Removal of Non-Polar Impurities

• Place the crude, dry solid in a flask equipped with a magnetic stir bar.

• Add approximately 5-10 mL of ethyl acetate per gram of crude material.

• Stir the resulting slurry vigorously at room temperature for 30-60 minutes.

• Collect the purified solid by vacuum filtration.

• Wash the filter cake with a small amount of fresh, cold ethyl acetate.

• Dry the purified product under high vacuum.

• Self-Validation: Analyze a small sample of the filtrate and the solid by TLC or HPLC to confirm the removal of the impurity.

A4: Residual hydrazine, often present as hydrazine hydrochloride, is a polar impurity that cannot be removed by washing with non-polar solvents. Recrystallization is the preferred method.

Application Scientist's Insight: Hydrazine hydrochloride has different solubility properties compared to your much larger product molecule. A carefully selected solvent system for recrystallization will leave the hydrazine salt in the mother liquor. Methanol or an ethanol/water mixture are excellent starting points.

Protocol 2: Recrystallization of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

• Dissolve the crude product in a minimum amount of boiling methanol.

• If the solution is colored, you may add a small amount of activated charcoal and hot filter the solution to remove colored impurities.

• Allow the solution to cool slowly to room temperature. Crystal formation should begin.

• To maximize yield, place the flask in an ice bath or refrigerator (4°C) for several hours.

• Collect the crystals by vacuum filtration, washing them with a small amount of cold methanol.

• Dry the crystals under high vacuum.

• Self-Validation: The melting point of the recrystallized product should be sharp, and analytical data (NMR/HPLC) should confirm the absence of hydrazine.

General Purification Troubleshooting

A5: "Oiling out" typically occurs when the solution is too saturated or cooled too quickly, or when significant impurities are present that inhibit crystal lattice formation.[7]

Application Scientist's Insight: An oil is simply a liquid phase of your compound. The goal is to create conditions that favor slow, ordered lattice formation.

• Troubleshooting Steps:

  • Add More Solvent: While still hot, add a small amount of the hot recrystallization solvent to the mixture until the oil redissolves completely.

  • Slow Cooling: Ensure the solution cools as slowly as possible. Insulating the flask can help. Do not place it directly in an ice bath from a high temperature.

  • Induce Crystallization: Use a glass rod to gently scratch the inside of the flask at the surface of the liquid. The microscopic scratches provide nucleation sites for crystal growth.

  • Seed Crystals: If you have a small amount of pure, crystalline material, add a single tiny crystal to the cooled, supersaturated solution to initiate crystallization.

A6: For achieving high purity with this polar, basic compound, traditional silica gel chromatography is often problematic. Reversed-Phase or HILIC flash chromatography are superior choices.[7][8]

Application Scientist's Insight:

• Reversed-Phase Chromatography: This technique separates compounds based on hydrophobicity. Using a C18-functionalized silica column, your polar product will elute early with a high-aqueous mobile phase (e.g., water/acetonitrile). This is excellent for removing less polar impurities. Adding an acid modifier (0.1% TFA or Formic Acid) is crucial for good peak shape.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is designed specifically for highly polar compounds. It uses a polar stationary phase (like amine-functionalized silica) and a mobile phase consisting of a high concentration of organic solvent (like acetonitrile) with a small amount of aqueous buffer. In this mode, your polar product is well-retained and elutes as the aqueous content is increased. This provides an orthogonal separation mechanism to reversed-phase.[8]

Part 3: Workflow and Visualization

A logical approach to purification is essential. The following decision tree illustrates a typical workflow for purifying your crude product.

Sources

• 1. The pyridazine heterocycle in molecular recognition and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Some New Pyridazine Derivatives for Anti-HAV Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Methyl 6-chloropyridazine-3-carboxylate | C6H5ClN2O2 | CID 12379801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. biotage.com [biotage.com]

Technical Support Center: Troubleshooting Low Reactivity of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

Welcome to the technical support center for Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride . This guide is designed for researchers, medicinal chemists, and drug development professionals encountering challenges with the reactivity of this versatile building block. As a substituted heterocyclic hydrazine, its reactivity profile is governed by a combination of electronic effects and the nature of its salt form. This document provides in-depth troubleshooting strategies, detailed experimental protocols, and frequently asked questions (FAQs) to help you optimize your synthetic outcomes.

Introduction: Understanding the Reactivity Profile

Methyl 6-hydrazinylpyridazine-3-carboxylate is a valuable synthon for the construction of various fused heterocyclic systems, such as pyrazolo[3,4-d]pyridazines and triazolo[4,3-b]pyridazines, which are scaffolds of significant interest in medicinal chemistry.[1][2] However, its reactivity can be deceptively low compared to simpler alkyl or aryl hydrazines. This is primarily due to two factors:

• The Hydrochloride Salt Form: The commercially available material is typically a hydrochloride salt. In this form, the hydrazine moiety is protonated to form a hydrazinium salt, which is not nucleophilic . The lone pair of electrons on the terminal nitrogen is engaged with a proton, rendering it incapable of initiating a nucleophilic attack.

• Electronic Effects: The pyridazine ring is an electron-deficient aromatic system. This, coupled with the electron-withdrawing effect of the C3-methyl carboxylate group, significantly reduces the electron density on the attached hydrazine group, thereby decreasing its intrinsic nucleophilicity.

Therefore, successful reactions with this reagent invariably require careful attention to reaction setup, particularly the in-situ generation of the free hydrazine.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered when using Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride.

Q1: My reaction is not proceeding. TLC analysis shows only starting materials even after prolonged heating. What is the most likely cause?

A1: The most probable cause is the failure to neutralize the hydrochloride salt. The hydrazinium salt is not nucleophilic. You must add a base to the reaction mixture to liberate the free hydrazine.

• Troubleshooting Steps:

  • Choice of Base: Select a base that is strong enough to deprotonate the hydrazinium salt but compatible with your substrate and solvent.

    • Organic Bases: Triethylamine (TEA), Diisopropylethylamine (DIPEA), or 1,8-Diazabicycloundec-7-ene (DBU) are common choices. Use at least 1.1 to 2.0 equivalents relative to the hydrazine hydrochloride.

    • Inorganic Bases: Anhydrous potassium carbonate (K₂CO₃), sodium carbonate (Na₂CO₃), or cesium carbonate (Cs₂CO₃) can also be effective, particularly in polar aprotic solvents like DMF or DMSO.

  • Order of Addition: It is often beneficial to pre-mix the hydrazine salt with the base in the solvent for a short period (e.g., 15-30 minutes) before adding your electrophile. This ensures the free hydrazine is available for the reaction.

Q2: I've added a base, but the reaction is still very slow or incomplete. What other factors should I consider?

A2: Given the electronically deactivated nature of the hydrazine, optimizing other reaction parameters is critical.

• Troubleshooting Steps:

  • Solvent Selection: The choice of solvent can significantly impact reaction rates.

    • Polar Aprotic Solvents: Solvents like N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or Acetonitrile (MeCN) are often effective as they can solvate the ions and typically do not interfere with the nucleophile.

    • Alcohols: Ethanol or isopropanol can be used, especially for hydrazone formation, as they can facilitate proton transfer. However, for some cyclization reactions, they may be too protic.

  • Temperature: Many reactions involving this reagent require elevated temperatures to overcome the activation energy barrier.

    • Systematic Increase: If your reaction is sluggish at room temperature, try increasing the temperature incrementally (e.g., to 50 °C, 80 °C, and then 100-120 °C). Monitor the reaction by TLC or LC-MS to check for product formation versus decomposition.

  • Catalysis: For some reactions, particularly hydrazone formation, a catalytic amount of acid can accelerate the reaction after the initial neutralization of the salt.

    • Acid Catalysts: A few drops of acetic acid or a catalytic amount of p-toluenesulfonic acid (p-TsOH) can be beneficial. This is a delicate balance, as too much acid will re-protonate the hydrazine.

Diagnostic & Experimental Protocols

Workflow for Troubleshooting Low Reactivity

This workflow provides a logical sequence for diagnosing and resolving issues of low reactivity.

Caption: A logical workflow for troubleshooting low reactivity issues.

Protocol 1: General Procedure for Hydrazone Formation with an Aldehyde/Ketone

This protocol describes a general method for reacting Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride with a carbonyl compound.

Materials:

• Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

• Aldehyde or Ketone (1.0 eq.)

• Triethylamine (TEA) (1.5 eq.)

• Ethanol (or a suitable solvent)

• Acetic Acid (catalytic)

Procedure:

• To a round-bottom flask, add Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride (1.0 eq.) and ethanol.

• Stir the suspension and add triethylamine (1.5 eq.). Stir at room temperature for 20 minutes to allow for the formation of the free hydrazine.

• Add the aldehyde or ketone (1.0 eq.) to the mixture.

• Add a catalytic amount of glacial acetic acid (e.g., 0.1 eq.).

• Heat the reaction mixture to reflux (or a suitable temperature) and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3][4]

• Upon completion, cool the reaction mixture to room temperature. The product may precipitate and can be collected by filtration. Alternatively, the solvent can be removed under reduced pressure, and the residue purified by column chromatography or recrystallization.

Protocol 2: Synthesis of a Pyrazolo[3,4-d]pyridazine Derivative

This protocol outlines a typical cyclization reaction with a 1,3-dicarbonyl compound, a common application for this reagent.[5]

Materials:

• Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

• 1,3-Dicarbonyl compound (e.g., acetylacetone) (1.0 eq.)

• Potassium Carbonate (K₂CO₃) (2.0 eq.)

• N,N-Dimethylformamide (DMF)

Procedure:

• In a flask equipped with a reflux condenser, suspend Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride (1.0 eq.) and anhydrous potassium carbonate (2.0 eq.) in DMF.

• Stir the mixture at room temperature for 30 minutes.

• Add the 1,3-dicarbonyl compound (1.0 eq.) to the suspension.

• Heat the reaction mixture to 100-120 °C.

• Monitor the reaction for the consumption of the starting materials using TLC or LC-MS. These reactions can often take several hours to reach completion.

• After the reaction is complete, cool the mixture to room temperature and pour it into ice-water.

• Collect the resulting precipitate by filtration, wash with water, and dry.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, acetonitrile) or by silica gel chromatography.

Reaction Monitoring and Data Interpretation

Effective reaction monitoring is crucial when dealing with low-reactivity substrates.

Technique	Application & Interpretation
TLC	Primary Monitoring Tool: Use a suitable mobile phase (e.g., Ethyl Acetate/Hexane or Dichloromethane/Methanol) to track the disappearance of the starting materials and the appearance of the product spot. Note that the free hydrazine will have a different Rf from its salt.
LC-MS	Sensitive Detection: Ideal for confirming the presence of the desired product mass, especially when concentrations are low. It can also help identify potential side products or intermediates.[3]
¹H NMR	Confirmation & Purity: Can be used to monitor the reaction progress by observing the disappearance of starting material signals and the appearance of characteristic product peaks.[6] For example, in hydrazone formation, the appearance of a new imine C-H or N-H signal is diagnostic.

Mechanistic Considerations: The "Why" Behind the "How"

Understanding the underlying chemical principles is key to effective troubleshooting.

The Role of Base: Freeing the Nucleophile

The necessity of a base is rooted in fundamental acid-base chemistry. The hydrochloride salt exists as a hydrazinium cation, which is electrophilic, not nucleophilic. The base removes the proton, liberating the lone pair on the terminal nitrogen and "switching on" its nucleophilic character.

Caption: The essential role of a base in generating the active nucleophile.

Electronic Deactivation

The pyridazine ring is inherently electron-poor due to the presence of two electronegative nitrogen atoms. This effect, combined with the electron-withdrawing nature of the methyl carboxylate group, pulls electron density away from the hydrazine moiety. This reduces the nucleophilicity of the free hydrazine, making it less reactive than simple hydrazines like phenylhydrazine or hydrazine hydrate. Consequently, more forcing reaction conditions (higher temperatures, longer reaction times) are often required to drive the reaction to completion.

References

• Synthesis of Hydrazine Derivatives (Hydrazides). Organic Chemistry Portal. [Link]

• Synthesis of Some New Pyridazine Derivatives for Anti-HAV Evaluation. Molecules. [Link]

• Hydrazine. Wikipedia. [Link]

• NMR Reaction Monitoring Robust to Spectral Distortions. Analytical Chemistry. [Link]

• The reaction between hydrazines and β-dicarbonyl compounds: Proposal for a mechanism. ResearchGate. [Link]

• Methyl-Containing Pharmaceuticals. Molecules. [Link]

• Synthesis and Bioevaluation of 3,6-Diaryl-[6][7][8]triazolo[4,3-b] Pyridazines as Antitubulin Agents. Journal of Medicinal Chemistry. [Link]

• Synthesis and antimicrobial activity of pyrazolo[3',4':4,3]pyrido[6,5-c]pyridazine and thieno[2,3-d]pyridazine derivatives. Acta Pharmaceutica. [Link]

• Nucleophilic Aromatic Substitution Reactions of Chloroazines with Bisulfide (HS-) and Polysulfides (Sn2-). Environmental Science & Technology. [Link]

• Unexpected C-C Bond Cleavage: A Route to 3,6-Diarylpyridazines and 6-Arylpyridazin-3-ones from 1,3-Dicarbonyl Compounds and Methyl Ketones. The Journal of Organic Chemistry. [Link]

• Development of a sensitive LC-MS/MS method for determination of N-nitrosopiperazine in levocetirizine. Analytical Methods. [Link]

• 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Molecules. [Link]

• Design, synthesis, biological evaluation, and docking studies of novel triazolo[4,3-b]pyridazine derivatives as dual c-Met/Pim-1 potential inhibitors with antitumor activity. RSC Medicinal Chemistry. [Link]

• Synthesis of 1,2,4-triazolo[4,3-a]pyridines. Organic Chemistry Portal. [Link]

• SYNTHESIS AND CHARACTERIZATION 1 Synthesis and Characterization of Unique Pyridazines. Liberty University. [Link]

• Synthesis and Antibacterial Activity of Novel Triazolo[4,3-a]pyrazine Derivatives. Molecules. [Link]

• 1,2,3‐Triazolo[4,5‐d]‐1,2,4‐triazolo[4,3‐b]pyridazines. Journal of Heterocyclic Chemistry. [Link]

• Efficient Synthesis of Methyl 6-(6-Aryl-1,2,4-triazin3-yl)pyridine-2-carboxylates. Russian Journal of Organic Chemistry. [Link]

• A highly sensitive LC-MS/MS method for the determination and quantification of a recently identified N-nitrosamine impurity in the sitagliptin phosphate monohydrate active pharmaceutical ingredient. Analytical Methods. [Link]

• Mechanistic understanding of molecular initiating events (MIEs) using NMR spectroscopy. RSC Chemical Biology. [Link]

Sources

• 1. Synthesis and Bioevaluation of 3,6-Diaryl-[1,2,4]triazolo[4,3-b] Pyridazines as Antitubulin Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis, biological evaluation, and docking studies of novel triazolo[4,3-b]pyridazine derivatives as dual c-Met/Pim-1 potential inhibitors with antitumor activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Development of a sensitive LC-MS/MS method for determination of N-nitrosopiperazine in levocetirizine - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. A highly sensitive LC-MS/MS method for the determination and quantification of a recently identified N-nitrosamine impurity in the sitagliptin phosphate monohydrate active pharmaceutical ingredient - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Reaction Scope of Methyl 1,2,3-Triazine-5-carboxylate with Amidines and Impact of C4/C6 Substitution - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Recrystallization of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals on the recrystallization methods for Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride. It offers detailed protocols, troubleshooting advice, and answers to frequently asked questions to ensure successful purification of this compound.

Understanding the Molecule: Key Physicochemical Properties

Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is a polar organic molecule. Its structure, featuring a pyridazine ring, a hydrazine group, a methyl ester, and a hydrochloride salt, dictates its solubility and recrystallization behavior. The presence of the hydrochloride salt significantly increases its polarity, making it more soluble in polar solvents. The pyridazine nucleus itself contributes to the polarity of the molecule.[1][2]

Part 1: Strategic Solvent Selection for Recrystallization

The cornerstone of a successful recrystallization is the selection of an appropriate solvent or solvent system.[3] An ideal solvent should dissolve the compound sparingly or not at all at room temperature but show high solubility at elevated temperatures.

Systematic Solvent Screening Protocol

A systematic approach to solvent selection is crucial. The following protocol outlines a methodical way to identify a suitable solvent system.

Objective: To identify a solvent or solvent pair that effectively dissolves Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride when hot and allows for the formation of high-purity crystals upon cooling.

Materials:

• Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride (crude)

• A selection of solvents with varying polarities (see table below)

• Test tubes or small vials

• Heating apparatus (e.g., hot plate, sand bath)

• Vortex mixer

Procedure:

• Initial Solubility Testing:

  • Place approximately 10-20 mg of the crude compound into a series of test tubes.

  • Add 0.5 mL of a single solvent to each test tube at room temperature.

  • Observe the solubility. If the compound dissolves completely, the solvent is unsuitable for single-solvent recrystallization but may be used as the "soluble solvent" in a two-solvent system.

• Hot Solubility Testing:

  • If the compound is insoluble or sparingly soluble at room temperature, gently heat the mixture to the solvent's boiling point while stirring or vortexing.

  • Add the solvent dropwise until the solid completely dissolves. Record the approximate volume of solvent used. An ideal single solvent will dissolve the compound in a minimal amount of hot solvent.[4]

• Cooling and Crystal Formation:

  • Allow the hot, saturated solution to cool slowly to room temperature.

  • If crystals do not form, try scratching the inside of the test tube with a glass rod or adding a seed crystal.

  • Once at room temperature, place the test tube in an ice bath to maximize crystal formation.

• Evaluation:

  • Assess the quantity and quality of the crystals formed. A good solvent will yield a significant amount of well-formed crystals.

Recommended Solvents for Screening

Solvent	Polarity Index	Boiling Point (°C)	Rationale & Expected Behavior
Water	10.2	100	Due to the hydrochloride salt, high solubility is expected, potentially making it unsuitable for single-solvent recrystallization unless solubility at low temperatures is minimal.
Methanol	5.1	65	A polar protic solvent that is likely to dissolve the compound when hot. A good candidate for single-solvent recrystallization.[5][6]
Ethanol	4.3	78	Similar to methanol, ethanol is a good candidate for single-solvent recrystallization of polar compounds.[7]
Isopropanol	3.9	82	A slightly less polar alcohol that may offer a better solubility profile (less soluble when cold) than methanol or ethanol.
Acetonitrile	5.8	82	A polar aprotic solvent that can be effective for recrystallizing polar compounds.
Ethyl Acetate	4.4	77	A moderately polar solvent. The compound is likely to be sparingly soluble, making it a potential "insoluble solvent" in a two-solvent system with a more polar solvent like methanol or ethanol.
Dichloromethane (DCM)	3.1	40	A non-polar solvent in which the compound is expected to be poorly soluble. Could be used as an anti-solvent.
Diethyl Ether	2.8	35	A non-polar solvent. The compound should be insoluble, making it a good "insoluble solvent" for a two-solvent system.

Part 2: Recrystallization Protocols

Protocol 1: Single-Solvent Recrystallization

This is the most straightforward method when a suitable single solvent is identified.[8]

Step-by-Step Methodology:

• Dissolution: Place the crude Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride in an Erlenmeyer flask. Add a minimal amount of the selected solvent (e.g., methanol or ethanol). Heat the mixture to a gentle boil while stirring. Continue adding small portions of the hot solvent until the solid is completely dissolved. Using the minimum amount of near-boiling solvent is critical to ensure a good yield.[4]

• Decoloration (Optional): If the solution is colored due to impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If insoluble impurities or activated charcoal are present, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Crystallization: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.[9]

• Chilling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.[4]

• Drying: Dry the purified crystals thoroughly to remove any residual solvent.

Protocol 2: Two-Solvent (Mixed-Solvent) Recrystallization

This method is employed when no single solvent has the desired solubility characteristics.[10] A pair of miscible solvents is used: one in which the compound is soluble (the "soluble solvent") and one in which it is insoluble (the "insoluble solvent").

Step-by-Step Methodology:

• Dissolution: Dissolve the crude compound in a minimal amount of the hot "soluble solvent" (e.g., methanol or ethanol).

• Addition of "Insoluble Solvent": While the solution is still hot, add the "insoluble solvent" (e.g., diethyl ether or ethyl acetate) dropwise until the solution becomes faintly cloudy (turbid). This indicates the point of saturation.

• Clarification: Add a few drops of the hot "soluble solvent" until the cloudiness just disappears.

• Crystallization, Chilling, Isolation, and Drying: Follow steps 4 through 8 from the Single-Solvent Recrystallization protocol.

Part 3: Troubleshooting and FAQs

This section addresses common issues encountered during the recrystallization of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No Crystals Form Upon Cooling	- Too much solvent was used. - The solution is supersaturated.	- Boil off some of the solvent to increase the concentration and allow it to cool again. - Scratch the inner surface of the flask with a glass rod at the meniscus. - Add a seed crystal of the pure compound.
"Oiling Out" (Formation of an Oil Instead of Crystals)	- The boiling point of the solvent is higher than the melting point of the solute. - The compound is precipitating too rapidly from a highly concentrated solution. - Presence of impurities that lower the melting point.	- Reheat the solution to dissolve the oil. Add a small amount of additional solvent and allow it to cool more slowly. - Consider using a lower-boiling point solvent.
Low Yield of Recovered Crystals	- Too much solvent was used during dissolution.[4] - Premature crystallization during hot filtration. - Incomplete crystallization due to insufficient cooling time. - Excessive washing with cold solvent.	- Ensure the minimum amount of hot solvent is used. - Keep the filtration apparatus hot during hot filtration. - Increase the chilling time in the ice bath. - Use a minimal amount of ice-cold solvent for washing.
Colored Crystals	- Presence of colored impurities.	- Use activated charcoal to decolorize the solution before crystallization.[9]
Hygroscopic Product (absorbs moisture and becomes sticky)	- Hydrochloride salts can be hygroscopic.[11]	- Ensure the final product is thoroughly dried under vacuum. - Store the purified compound in a desiccator.

Frequently Asked Questions (FAQs)

Q1: Why is my Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride so soluble in water? Can I still use water for recrystallization?

A1: The hydrochloride salt makes the compound highly polar and thus very soluble in water.[12] While you can use water, you may experience a low recovery rate because a significant amount of the compound will remain dissolved even at low temperatures. A mixed-solvent system, such as water-ethanol or water-isopropanol, might be more effective.

Q2: I've tried methanol and ethanol, but my yield is consistently low. What should I try next?

A2: A low yield in these solvents suggests that your compound has significant solubility even at low temperatures. Consider a two-solvent system. For example, dissolve your compound in a minimal amount of hot methanol and then add a less polar solvent like ethyl acetate or diethyl ether dropwise until the solution becomes turbid. Then, allow it to cool slowly.

Q3: My compound "oils out" when I try to recrystallize it. What does this mean and how can I fix it?

A3: "Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid. This often happens when the solution is too concentrated or cools too quickly. To fix this, reheat the solution to dissolve the oil, add a bit more solvent, and allow it to cool much more slowly. Using a solvent with a lower boiling point can also help.

Q4: How can I be sure my recrystallized product is purer than the starting material?

A4: The purity of the recrystallized product can be assessed by several methods. A sharper and higher melting point compared to the crude material is a good indicator of increased purity. You can also use analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the purity.

Part 4: Visualizing the Workflow

Recrystallization Workflow Diagram

Caption: A flowchart of the recrystallization process from solvent selection to obtaining the pure product, including key troubleshooting checkpoints.

References

• Recrystallization. (n.d.). Department of Chemistry, University of California, Davis. [Link]

• Tips & Tricks: Recrystallization. (n.d.). Department of Chemistry, University of Rochester. [Link]

• Purification of organic hydrochloride salt? (2017, February 7). ResearchGate. [Link]

• Synthesis of Methyl 6-Chloropyridazine-3-carboxylate. (2025, August 7). ResearchGate. [Link]

• How to purify hydrazone? (2020, August 31). ResearchGate. [Link]

• Product Class 8: Pyridazines. (n.d.). Science of Synthesis, Thieme. [Link]

• Recrystallization. (2023, January 29). Chemistry LibreTexts. [Link]

• Pyrazole-3-carboxamide derivatives, process for their preparation and pharmaceutical compositions in which they are present. (1995, October 31).

• The pyridazine heterocycle in molecular recognition and drug discovery. (n.d.). National Center for Biotechnology Information. [Link]

• Method for synthesizing 1,2, 4-triazole-3-methyl carboxylate. (n.d.).
• Process for producing a purified hydrazine hydrate. (n.d.).

• Problem with hydrochloride salt formation/isolation. (2018, August 3). Reddit. [Link]

• Methyl 2-(3-chloro-2-methylanilino)pyridine-3-carboxylate. (n.d.). ResearchGate. [Link]

• Need a purification method for a free hydrazone. (2021, July 26). Reddit. [Link]

• How can I recrystallized the HCl salt of organic compounds such as fluoxetine hydrochloride? (2018, April 10). ResearchGate. [Link]

• Experiment 2: Recrystallization. (n.d.). Department of Chemistry, University of Calgary. [Link]

• Process for the purification of aqueous hydrazine hydrate solutions. (n.d.).

• Recrystallization Technique for Organic Chemistry with Nadia Korovina. (2020, September 6). YouTube. [Link]

• Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents. (2019, September 19). MDPI. [Link]

• SYNTHESIS AND CHARACTERIZATION 1 Synthesis and Characterization of Unique Pyridazines. (n.d.). Liberty University. [Link]

• Process for purifying aqueous hydrazine hydrate solutions. (n.d.).

• Pyridazine and its derivatives. (n.d.). Slideshare. [Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. The pyridazine heterocycle in molecular recognition and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. CN111808034A - Method for synthesizing 1,2, 4-triazole-3-methyl carboxylate - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. athabascau.ca [athabascau.ca]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Tips & Tricks [chem.rochester.edu]
• 11. reddit.com [reddit.com]
• 12. researchgate.net [researchgate.net]

Preventing degradation of "Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride" during storage and reactions

Welcome to the technical support center for Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the storage and handling of this versatile reagent. By understanding the chemical causality behind its stability and potential degradation, you can ensure the integrity of your experiments and the reliability of your results.

Frequently Asked Questions (FAQs)

Storage and Handling

Q1: What are the optimal storage conditions for Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride to ensure its long-term stability?

To minimize degradation, Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride should be stored in a cool, dark, and dry environment.[1] The recommended storage conditions are at 2-8°C. For long-term storage, freezing at -20°C is advisable. It is crucial to store the compound under an inert atmosphere, such as argon or nitrogen, to prevent oxidation. The container must be kept tightly sealed to protect it from moisture and air.[1]

Q2: I've noticed the solid material has changed color from off-white to yellow/brown. What does this indicate and is it still usable?

A change in color, typically to yellow or brown, is a strong indicator of degradation. Hydrazine derivatives are susceptible to oxidation, which can produce colored byproducts. While a slight discoloration may not significantly impact some applications, it is highly recommended to verify the purity of the material using an analytical method like HPLC or NMR spectroscopy before use. For sensitive applications, using discolored material is not advised as the impurities could lead to unexpected side reactions or lower yields.

Q3: The material has clumped together. Is this a sign of degradation?

Clumping is often a sign of moisture absorption. As a hydrochloride salt, the compound is hygroscopic. While this does not necessarily mean the compound has chemically degraded, the presence of water can accelerate degradation pathways, particularly hydrolysis of the methyl ester. It is recommended to dry the material under vacuum and handle it in a dry or inert atmosphere glovebox to prevent further moisture uptake.

In-Reaction Troubleshooting

Q4: My reaction is not proceeding as expected, and I suspect the starting material has degraded. How can I confirm this?

If you suspect degradation, you should analyze the starting material using a suitable analytical technique. 1H NMR spectroscopy can reveal the presence of impurities or changes in the chemical structure. HPLC is an excellent method for assessing purity and detecting degradation products.[2][3][4] A comparison of the analytical data of your current stock with a fresh sample or a reference spectrum can confirm if degradation has occurred.

Q5: I am seeing unexpected side products in my reaction. Could this be due to the degradation of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride?

Yes, degradation products can act as reactants, leading to the formation of unexpected side products. For example, if the hydrazine moiety has been oxidized, the resulting species could have different reactivity. Similarly, if the methyl ester has hydrolyzed to the carboxylic acid, this could interfere with reactions sensitive to acidic conditions or those that target the ester functionality.

Q6: I am performing a reaction in a basic solution and getting poor yields. Why might this be happening?

While the hydrochloride salt provides stability, the free base form of the hydrazine is more susceptible to oxidation, especially in the presence of air (oxygen).[5] Basic conditions will neutralize the hydrochloride salt, generating the free hydrazine which can then be more readily oxidized. If your reaction requires basic conditions, it is crucial to perform the reaction under a strictly inert atmosphere (e.g., nitrogen or argon) and use degassed solvents.

In-Depth Troubleshooting Guides

Guide 1: Investigating Storage-Related Degradation

This guide provides a systematic approach to identifying and mitigating degradation that may have occurred during storage.

Symptoms:

• Noticeable change in color (e.g., yellowing or browning).

• Change in physical state (e.g., clumping).

• Inconsistent or poor results in reactions.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting storage-related degradation.

Step-by-Step Protocol for Purity Assessment by HPLC:

• Sample Preparation: Accurately weigh a small amount of the compound (e.g., 1 mg) and dissolve it in a suitable solvent (e.g., a mixture of water and acetonitrile) to a known concentration (e.g., 1 mg/mL).

• HPLC Conditions (General Starting Point):

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

  • Detection: UV detector at a wavelength determined by a UV scan of a pure sample (likely in the 254-320 nm range).

• Analysis: Inject the sample and analyze the chromatogram for the presence of multiple peaks. The area of the main peak relative to the total area of all peaks will give an indication of the purity.

• Interpretation: Compare the chromatogram to that of a known fresh, pure sample if available. The appearance of new peaks or a significant decrease in the area of the main peak indicates degradation.

Guide 2: Preventing Degradation During Reactions

This guide outlines best practices to maintain the stability of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride throughout your chemical transformations.

Key Principles:

• Atmosphere Control: The hydrazine moiety is susceptible to oxidation.[5][6] Whenever possible, reactions should be carried out under an inert atmosphere of nitrogen or argon.

• Solvent Purity: Use dry, degassed solvents to minimize exposure to water and oxygen.

• pH Control: The stability of the compound is pH-dependent. While the hydrochloride salt form enhances stability, extreme pH conditions should be carefully managed. Hydrazine is most stable in acidic conditions.[5][7]

• Temperature Management: Elevated temperatures can accelerate decomposition.[1] Reactions should be conducted at the lowest effective temperature.

Potential Degradation Pathways in Reactions:

Caption: Primary degradation pathways for the target compound.

Protocol for a Reaction Under Inert Atmosphere:

• Glassware Preparation: Ensure all glassware is oven-dried and cooled under a stream of nitrogen or argon.

• Reagent Addition: Add Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride to the reaction flask.

• Inerting the System: Seal the flask and purge with an inert gas for several minutes.

• Solvent Addition: Add degassed solvent via a cannula or syringe.

• Reaction Execution: Maintain a positive pressure of the inert gas throughout the reaction.

• Work-up: Upon completion, the reaction can be worked up under normal atmospheric conditions unless subsequent steps also require inertness.

Data Summary

Parameter	Recommendation	Rationale
Storage Temperature	2-8°C (short-term), -20°C (long-term)	Minimizes thermal decomposition.[1]
Storage Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidation of the hydrazine moiety.[1][5]
Handling	In a dry environment (glovebox recommended)	The compound is hygroscopic; moisture can lead to hydrolysis.
Reaction pH	Acidic to neutral preferred	The hydrochloride salt is stable; free base is more prone to oxidation.[5][7]
Incompatible Materials	Strong oxidizing agents, strong bases	Can cause rapid degradation of the hydrazine group.

References

• Wikipedia. (n.d.). Hydrazine. Retrieved from [Link]

• Moliner, A. M., & Street, J. J. (1989). Decomposition of Hydrazine in Aqueous Solutions. ResearchGate. Retrieved from [Link]

• Meanwell, N. A. (2023). The pyridazine heterocycle in molecular recognition and drug discovery. PMC. Retrieved from [Link]

• (2019, January 15). mechanism of ester hydrolysis. YouTube. Retrieved from [Link]

• Gaikwad, V. R., & Kalkote, U. R. (2009). Raschig synthesis of hydrazine: The stability of chloramine in the reaction solution. ResearchGate. Retrieved from [Link]

• (n.d.). Hydrazine-Sensitive Thiol Protecting Group for Peptide and Protein Chemistry. ResearchGate. Retrieved from [Link]

• El-Sofy, W. I., El-Shatar, A. A., & El-Sofy, A. A. (2016). Synthesis of Some New Pyridazine Derivatives for Anti-HAV Evaluation. PMC. Retrieved from [Link]

• (n.d.). Chromatographic methods of determining hydrazine and its polar derivatives. ResearchGate. Retrieved from [Link]

• (n.d.). An analysis of the 13C n.m.r. spectra of pyridazin-3-ones and some specifically deuteriated derivatives. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Retrieved from [Link]

• (n.d.). Synthesis of Methyl 6-Chloropyridazine-3-carboxylate. ResearchGate. Retrieved from [Link]

• (n.d.). CN107064368A - The method that derivatization HPLC methods determine hydrazine hydrate. Google Patents.

• (n.d.). Synthesis of Hydrazine Derivatives (Hydrazides). Organic Chemistry Portal. Retrieved from [Link]

• (n.d.). 1H, 13C, and 15N NMR spectra of some pyridazine derivatives. PubMed. Retrieved from [Link]

• (n.d.). Methyl 6-chloropyridazine-3-carboxylate. PubChem. Retrieved from [Link]

• (n.d.). Methyl Esters. Organic Chemistry Portal. Retrieved from [Link]

• (n.d.). BIOTRANSFORMATION OF HYDRAZINE DERVATIVES IN THE MECHANISM OF TOXICITY. Retrieved from [Link]

• (n.d.). The chemical and biochemical degradation of hydrazine. Semantic Scholar. Retrieved from [Link]

• Halasi, S., & Nairn, J. G. (1990). Stability studies of hydralazine hydrochloride in aqueous solutions. PubMed. Retrieved from [Link]

• (n.d.). Design and synthesis of novel chloropyridazine hybrids as promising anticancer agents acting by apoptosis induction and PARP-1 inhibition through a molecular hybridization strategy. PMC. Retrieved from [Link]

• (n.d.). Ruthenium Complexes with Pyridazine Carboxylic Acid: Synthesis, Characterization, and Anti-Biofilm Activity. MDPI. Retrieved from [Link]

• (n.d.). A Fast and Sensitive Method for Residual Hydrazine Analysis in Pharmaceutical Samples. SIELC Technologies. Retrieved from [Link]

• Hobbs, W. J. (2022). SYNTHESIS AND CHARACTERIZATION 1 Synthesis and Characterization of Unique Pyridazines. Liberty University. Retrieved from [Link]

• (n.d.). Kinetic studies in ester hydrolysis. Retrieved from [Link]

• (n.d.). Oxidative Dehydrogenation of Hydrazines and Diarylamines Using a Polyoxomolybdate-based Iron Catalyst. ResearchGate. Retrieved from [Link]

• (n.d.). Hydrazine-sensitive thiol protecting group for peptide and protein chemistry. PubMed. Retrieved from [Link]

• (n.d.). Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. Retrieved from [Link]

• (n.d.). Determination of Hydrazine in Pharmaceutical Drug by HPLC DAD. Scribd. Retrieved from [Link]

• (n.d.). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. MDPI. Retrieved from [Link]

• (n.d.). usafa-tr-97-01 al/oe-1997-0050 the chemical and biochemical degradation of hydrazine. DTIC. Retrieved from [Link]

• (n.d.). Hydrazine Toxicology. StatPearls - NCBI Bookshelf. Retrieved from [Link]

• (n.d.). 6. Monocyclic (or Annulated) 6-Ring Systems with Two N-Atoms. Retrieved from [Link]

• Chen, Y., & Tang, Y. (2022). Determination of Hydrazine in Clozapine by Precolumn Derivatization High Performance Liquid Chromatography Method. Chinese Journal of Applied Chemistry. Retrieved from [Link]

• (n.d.). The Role of the Pyridazine Ring in Molecular Recognition & Drug Discovery. Baruch S. Blumberg Institute. Retrieved from [Link]

• (n.d.). Hydrolysis of methyl esters and alkylation to phenacyl esters. ResearchGate. Retrieved from [Link]

• (n.d.). PROTECTING GROUPS FOR ORGANIC SYNTHESIS. Neliti. Retrieved from [Link]

• (n.d.). Pyrene-Based Aggregation-Induced Emissive Manganese Carbonyl Complex for Green Light-Controlled Carbon Monoxide (CO) Release and Theranostic Applications. Inorganic Chemistry - ACS Publications. Retrieved from [Link]

• (n.d.). The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. PMC. Retrieved from [Link]

• (n.d.). Protecting Groups in Organix Synthesis. Ready Lab - UT Southwestern, Dallas, Texas. Retrieved from [Link]

• (n.d.). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research (BJSTR) Publishers. Retrieved from [Link]

• (n.d.). Synthesis and properties of 6-(2,6-dichlorophenyl)-3-(3-methyl-1H-pyrazol-5-yl)-6,7-dihydro-5H-[5][8][9]triazolo[3,4-b][8][9][10]thiadiazine-7-. ResearchGate. Retrieved from [Link]

Sources

• 1. arxada.com [arxada.com]
• 2. researchgate.net [researchgate.net]
• 3. CN107064368A - The method that derivatization HPLC methods determine hydrazine hydrate - Google Patents [patents.google.com]
• 4. Determination of Hydrazine in Clozapine by Precolumn Derivatization High Performance Liquid Chromatography Method [yyhx.ciac.jl.cn]
• 5. researchgate.net [researchgate.net]
• 6. BIOTRANSFORMATION OF HYDRAZINE DERVATIVES IN THE MECHANISM OF TOXICITY - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stability studies of hydralazine hydrochloride in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Hydrazine - Wikipedia [en.wikipedia.org]
• 9. youtube.com [youtube.com]
• 10. The pyridazine heterocycle in molecular recognition and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: pH-Dependent Reactivity of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride. This document is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block. Our goal is to provide not just protocols, but a deep, mechanistic understanding of how pH critically governs the reactivity and stability of this compound, enabling you to troubleshoot and optimize your synthetic procedures effectively.

Frequently Asked Questions (FAQs): Foundational Concepts

This section addresses the most common questions regarding the fundamental chemical nature of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride and the causal relationship between pH and its reactivity.

Q1: What is the significance of the "hydrochloride" salt form of this reagent?

Answer: Methyl 6-hydrazinylpyridazine-3-carboxylate is provided as a hydrochloride (HCl) salt to enhance its stability and shelf-life.[1] The free hydrazine base is a highly reactive nucleophile and can be susceptible to aerial oxidation.[1] The salt form protonates the terminal nitrogen of the hydrazinyl group (-NHNH₂), converting it to a hydrazinium cation (-NHNH₃⁺). This protonation effectively "protects" the lone pair of electrons, rendering the hydrazine non-nucleophilic and more stable for storage and handling.

However, this stability comes at a cost during reaction setup. The protonated hydrazinium cation is the inactive form of the reagent. For it to participate in nucleophilic reactions, such as the formation of a hydrazone, it must be converted back to the free hydrazine by neutralization with a base.[1] Failure to account for this is the single most common reason for reaction failure.

Q2: How does pH directly control the nucleophilic activity of the hydrazinyl group?

Answer: The reactivity of the hydrazinyl group is governed by a pH-dependent acid-base equilibrium.

• In strongly acidic conditions (low pH): The equilibrium is pushed far to the left. The vast majority of the molecules exist in the protonated, non-nucleophilic hydrazinium form (-NHNH₃⁺). Consequently, the reaction rate for nucleophilic attack is extremely slow or nonexistent.[2]

• In neutral or basic conditions (higher pH): The equilibrium shifts to the right, increasing the concentration of the deprotonated, nucleophilic free hydrazine (-NHNH₂). This form possesses the necessary lone pair on the terminal nitrogen to initiate an attack on an electrophile, such as the carbonyl carbon of an aldehyde or ketone.

Caption: Troubleshooting workflow for low reaction yield.

Issue 2: Compound & Product Instability

Q6: I'm observing degradation of my starting material or product. What pH conditions should I avoid?

Answer: Both the starting hydrazine and the final product can be unstable under certain pH conditions.

• Strongly Basic Conditions (pH > 10): The methyl ester functional group is susceptible to hydrolysis, which would yield the corresponding carboxylate. This is often irreversible and represents a loss of material.

• Strongly Acidic Conditions (pH < 2): While the hydrazinyl group is protected, the methyl ester can also undergo acid-catalyzed hydrolysis, especially upon heating for prolonged periods.

• Oxidation: Hydrazines are susceptible to oxidation, which can be exacerbated by non-degassed solvents or certain buffer components. [1]It is good practice to run reactions under an inert atmosphere (e.g., Nitrogen or Argon) if you suspect oxidative degradation. [1]

Q7: My hydrazone product forms, but then slowly reverts to the starting materials during workup or purification. Why?

Answer: You are observing the principle of reversibility. The hydrazone bond is dynamic and its stability is pH-dependent. While stable at neutral pH, the bond can be readily cleaved under acidic conditions, especially in the presence of water. [3][4]This is the reverse of the formation reaction. If your aqueous workup or chromatography mobile phase is too acidic, you can drive the equilibrium back towards the starting aldehyde/ketone and hydrazine.

Preventative Measures:

• Neutralize Workup: During aqueous extraction, use a dilute solution of sodium bicarbonate to wash your organic layer and ensure any residual acid is neutralized.

• Buffer Chromatography: If using reverse-phase HPLC, consider using a mobile phase buffered at a neutral pH. For silica gel chromatography, you can pre-treat the silica with a small amount of triethylamine in the eluent to neutralize acidic sites on the gel surface.

References

• Synthesis of Methyl 6-Chloropyridazine-3-carboxylate. ResearchGate. Available at: [Link]

• Design, Synthesis and Characterization of pH-Sensitive PEG-PE Conjugates for Stimuli-Sensitive Pharmaceutical Nanocarriers: The Effect of Substitutes at the Hydrazone Linkage on the pH-Stability of PEG-PE Conjugates. National Institutes of Health (NIH). Available at: [Link]

• Reaction Scope of Methyl 1,2,3-Triazine-5-carboxylate with Amidines and Impact of C4/C6 Substitution. PubMed Central. Available at: [Link]

• Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH. National Institutes of Health (NIH). Available at: [Link]

• The pyridazine heterocycle in molecular recognition and drug discovery. National Institutes of Health (NIH). Available at: [Link]

• Influence of pH on the Stability of Pharmaceutical Compounds in Japan. ResearchGate. Available at: [Link]

• Methyl 6-chloropyridazine-3-carboxylate | C6H5ClN2O2. PubChem. Available at: [Link]

• Predicting the Effect of pH on Stability and Solubility of Polymorphs, Hydrates, and Cocrystals. ResearchGate. Available at: [Link]

• Hydrazone - Wikipedia. Wikipedia. Available at: [Link]

• Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH. ResearchGate. Available at: [Link]

• The pH of Piperazine Derivative Solutions Predicts Their Utility as Transepithelial Permeation Enhancers. PubMed. Available at: [Link]

• Hydrazine I Hydrazone formation I Give Reason. YouTube. Available at: [Link]

• Reactions of coumarin-3-carboxylate, its crystallographic study and antimicrobial activity. Der Pharma Chemica. Available at: [Link]

• Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. Organic Chemistry: An Indian Journal. Available at: [Link]

• SYNTHESIS AND CHARACTERIZATION 1 Synthesis and Characterization of Unique Pyridazines. Liberty University. Available at: [Link]

• Urinary Volatilomic Signatures for Non-Invasive Detection of Lung Cancer: A HS-SPME/GC-MS Proof-of-Concept Study. MDPI. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Design, Synthesis and Characterization of pH-Sensitive PEG-PE Conjugates for Stimuli-Sensitive Pharmaceutical Nanocarriers: The Effect of Substitutes at the Hydrazone Linkage on the pH-Stability of PEG-PE Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydrazone - Wikipedia [en.wikipedia.org]

Technical Support Center: Managing the Hygroscopic Nature of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

Welcome to the technical support center for "Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride" (CAS Number: 1313738-63-4).[1] This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on managing the hygroscopic nature of this valuable protein degrader building block.[1] Adherence to these protocols is critical for ensuring experimental reproducibility, maintaining compound integrity, and achieving reliable results.

Understanding the Challenge: Hygroscopicity

Hygroscopic materials readily absorb moisture from the atmosphere.[2] In the case of "Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride," this can lead to a cascade of issues including:

• Inaccurate Weighing: Absorbed water artificially inflates the mass of the compound, leading to errors in concentration calculations.

• Degradation: The presence of water can initiate hydrolysis or other degradation pathways, compromising the purity and activity of the compound. Hydrazide and its derivatives can be susceptible to such reactions.[3]

• Physical Changes: The compound may change from a free-flowing powder to a clumpy or even liquid state, making it difficult to handle.

• Reduced Potency and Altered Properties: For drug development professionals, changes in the physical and chemical properties of an active pharmaceutical ingredient (API) or intermediate can have significant consequences on downstream processes and final product quality.[2][4]

Frequently Asked Questions (FAQs)

Q1: How should I store "Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride" upon receipt?

A1: Immediate and proper storage is the first line of defense against moisture absorption.

• Primary Container: Keep the compound in its original, tightly sealed container.

• Secondary Containment: Place the primary container inside a desiccator containing a suitable desiccant (e.g., silica gel, anhydrous calcium sulfate). For long-term storage, consider placing the vial inside a heat-sealable, laminated foil bag with desiccant pouches.[5]

• Environment: Store the desiccator in a cool, dry, and dark place. While some suppliers suggest room temperature storage, minimizing temperature fluctuations is crucial to prevent condensation.[1][6]

Q2: I opened the container and the powder seems clumpy. Is it still usable?

A2: Clumping is a visual indicator of moisture absorption. While the compound may not be completely degraded, its purity and effective concentration are now uncertain.

• Recommendation: It is strongly advised to either discard the affected batch or, if the material is scarce and critical, to dry it under high vacuum.[7] However, be aware that removing lattice water can be challenging and may require elevated temperatures, which could potentially degrade the compound.[8]

• Verification: If you choose to proceed, it is essential to determine the water content of a small sample using a method like Karl Fischer titration before use.[9][10]

Q3: What is the best way to weigh this compound accurately?

A3: Weighing hygroscopic compounds requires speed and a controlled environment.

• Ideal Method: The most accurate method is to handle and weigh the compound inside a glove box with a controlled inert atmosphere (e.g., nitrogen or argon).[6][8][11]

• Alternative Method (without a glove box): If a glove box is unavailable, work quickly.[8] Have all your equipment (spatulas, weigh boats, vials) clean and dry beforehand. Minimize the time the container is open. A pragmatic approach is to aim for a weight within an acceptable range and record the exact mass for precise concentration calculation.[8]

Q4: Can I prepare a stock solution for long-term storage?

A4: Preparing a stock solution is a good strategy to minimize repeated handling of the solid.

• Solvent Choice: Use a dry, anhydrous solvent. Ensure the solvent is compatible with the compound and your experimental conditions.

• Procedure: If possible, prepare the entire bottle of the compound into a stock solution of a known concentration. This avoids issues with repeated openings of the solid container.[8]

• Storage: Store the stock solution in a tightly sealed vial with a septum cap, under an inert atmosphere if the solvent is also air-sensitive. Store at the recommended temperature for the solution's stability.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Inconsistent experimental results between batches.	Varying water content in the compound.	Implement a strict protocol for handling and storage. Determine the water content of each new batch upon receipt using Karl Fischer titration.
Compound has turned into a sticky solid or liquid.	Significant moisture absorption.	The compound is likely compromised. It is best to discard it. If absolutely necessary, attempt to dry under high vacuum, but be aware of the potential for degradation.[4][7]
Difficulty in achieving complete dissolution in an anhydrous solvent.	Presence of water may have altered the compound's properties or the solvent may not be sufficiently dry.	Ensure your solvent is truly anhydrous. Consider using freshly distilled solvent or solvent from a sealed bottle.
Observed degradation of the compound in solution over time.	Hydrolysis due to residual water in the solvent or introduced during preparation.	Use high-purity, anhydrous solvents. Prepare solutions under an inert atmosphere to minimize exposure to ambient moisture.[12][13]

Experimental Protocols

Protocol 1: Weighing "Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride" in a Glove Box

This is the gold standard for handling hygroscopic and air-sensitive compounds.[6][11]

Objective: To accurately weigh the compound while preventing moisture absorption.

Materials:

• "Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride" in its original container.

• Analytical balance (inside the glove box).

• Spatula.

• Weigh boat or tared vial.

• Glove box with an inert atmosphere (e.g., nitrogen or argon).

Procedure:

• Preparation: Ensure the glove box atmosphere is dry (low ppm H₂O). Place the sealed container of the compound, balance, spatula, and weigh boat/vial into the glove box antechamber.

• Equilibration: Cycle the antechamber as per the glove box operating instructions to replace the air with the inert atmosphere. Allow all items to equilibrate to the glove box atmosphere for at least 30 minutes.

• Weighing:

  • Move the items into the main chamber.

  • Tare the weigh boat or vial on the balance.

  • Briefly open the compound container and quickly transfer the desired amount of powder using the spatula.

  • Immediately and securely close the compound container.

  • Record the final mass.

• Post-Weighing: Proceed with your experiment within the glove box. If the weighed compound needs to be removed, seal it in an appropriate vial before taking it out of the glove box.

Protocol 2: Rapid Weighing in Ambient Atmosphere

Objective: To minimize moisture exposure when a glove box is not available.

Materials:

• "Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride" in its original container.

• Analytical balance.

• Spatula.

• Weigh boat or tared vial.

• Desiccator.

Procedure:

• Preparation: Have the balance, spatula, and weigh boat/vial clean, dry, and ready. The balance should be in a location with minimal air currents.

• Equilibration: Allow the sealed container of the compound to equilibrate to the ambient temperature of the balance room for at least 30 minutes to prevent condensation on the cold container.

• Weighing:

  • Tare the weigh boat or vial.

  • Open the compound container. Work swiftly and decisively.

  • Transfer an approximate amount of the compound to the weigh boat. Do not spend time trying to hit an exact target weight.

  • Immediately close the compound container tightly.

  • Record the precise weight.

• Calculation: Use the exact measured weight to calculate the precise concentration of your solution.

• Storage: Immediately return the main container to the desiccator.

Protocol 3: Determination of Water Content by Karl Fischer Titration

This is a crucial quality control step for hygroscopic reagents.[10][]

Objective: To quantify the amount of water in a sample of the compound.

Materials:

• Karl Fischer titrator.

• Appropriate Karl Fischer reagents (anhydrous methanol, titrant).

• A representative sample of "Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride".

• Gas-tight syringe or other suitable sample introduction device.

Procedure:

• System Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions. Ensure the titration cell is dry.

• Titrant Standardization: Standardize the Karl Fischer titrant using a certified water standard.

• Sample Preparation and Analysis:

  • Accurately weigh a sample of the compound in a sealed container.

  • Quickly introduce the sample into the titration vessel.

  • Begin the titration. The instrument will automatically determine the endpoint.

• Calculation: The instrument's software will calculate the percentage of water in the sample based on the sample weight and the amount of titrant used.

• Correction: Use the determined water content to correct the weight of the compound used in your experiments to reflect the amount of anhydrous material.

Visualized Workflows

Decision-Making Workflow for Handling the Compound

Caption: Decision workflow for handling and quality control.

Recommended Storage Protocol

Caption: Layered approach for optimal compound storage.

References

• How do you guys prepare solutions of hygroscopic chemicals? : r/labrats - Reddit. Reddit. [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group - University of Pittsburgh. [Link]

• Mini-Review of the Importance of Hydrazides and Their Derivatives—Synthesis and Biological Activity. MDPI. [Link]

• How To: Store Reagents. Department of Chemistry : University of Rochester. [Link]

• Water Content Determination by Karl Fischer. Pharmaguideline. [Link]

• Is there a practical and efficient way to protect hygroscopic compounds from water uptake? ResearchGate. [Link]

• Tips and Tricks for the Lab: Air-Sensitive Techniques (1). ChemistryViews. [Link]

• DETERMINATION OF WATER CONTENT IN PHARMACEUTICAL SUBSTANCES. Journal of Hygienic Engineering and Design. [Link]

• Process for drying hygroscopic materials.

• General techniques for handling air-sensitive compounds. Oxford Academic. [Link]

• A Systematic Method Development Strategy for Water Determinations in Drug Substance Using Karl Fischer Titrations. American Pharmaceutical Review. [Link]

• How to isolate a very hygroscopic salt (as presipitate) from a reaction solution? ResearchGate. [Link]

• Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry. [Link]

• Moisture Analysis in the Pharmaceutical Industry. AZoM. [Link]

• How to Handle Hygroscopic Reference Standards? Chromatography Forum. [Link]

• Mixing & Drying Hygroscopic Materials. PerMix. [Link]

• What chemical can be added to a hygroscopic substance to prevent it from absorbing any water? Quora. [Link]

Sources

• 1. calpaclab.com [calpaclab.com]
• 2. quora.com [quora.com]
• 3. mdpi.com [mdpi.com]
• 4. Mixing & Drying Hygroscopic Materials [permixmixers.com]
• 5. researchgate.net [researchgate.net]
• 6. ossila.com [ossila.com]
• 7. How To [chem.rochester.edu]
• 8. reddit.com [reddit.com]
• 9. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]
• 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 11. researchgate.net [researchgate.net]
• 12. chemistryviews.org [chemistryviews.org]
• 13. academic.oup.com [academic.oup.com]

Reference Data & Comparative Studies

A Comparative Guide for Pyridazine Synthesis: Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride vs. Hydrazine Hydrate

In the landscape of modern medicinal chemistry, pyridazine scaffolds are of paramount importance, forming the core of numerous pharmacologically active agents. The synthesis of these heterocycles often hinges on the crucial step of ring closure, a process frequently mediated by hydrazine derivatives. This guide provides an in-depth, data-driven comparison of two key reagents employed for this purpose: the specialized, functionalized hydrazine, methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, and the conventional, widely used hydrazine hydrate. Our analysis will delve into their respective reaction mechanisms, performance metrics, and practical applications, offering researchers the critical insights needed to make informed decisions in their synthetic strategies.

The Contenders: A Tale of Two Hydrazines

Hydrazine Hydrate (N₂H₄·H₂O) is a workhorse reagent in heterocyclic chemistry. Its high reactivity and commercial availability have made it a go-to for the synthesis of a vast array of nitrogen-containing rings, including pyridazines. Typically, it is employed in condensation reactions with 1,4-dicarbonyl compounds or their equivalents to form the dihydropyridazine ring, which can then be oxidized to the aromatic pyridazine.

Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride , on the other hand, is a more tailored building block. It is itself a pyridazine derivative, featuring a reactive hydrazine moiety. This reagent is not used to construct the pyridazine core itself, but rather to append a pyridazine ring onto another molecule, often through the formation of a hydrazone linkage which can then undergo further cyclization or modification. This makes it a valuable tool for the synthesis of more complex, fused pyridazine systems or for creating libraries of compounds based on a common pyridazine-containing intermediate.

Comparative Analysis: Performance and Applications

Feature	Hydrazine Hydrate	Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride
Primary Use	De novo synthesis of the pyridazine ring from acyclic precursors (e.g., 1,4-dicarbonyls).	Functionalization of existing molecules by introducing a pyridazine moiety; synthesis of fused pyridazine systems.
Reaction Scope	Broad, applicable to a wide range of dicarbonyl compounds.	More specific, used for creating hydrazones and subsequent cyclizations.
Reaction Conditions	Often requires heating in a protic solvent like ethanol or acetic acid. Can sometimes require acidic or basic catalysis.	Milder conditions are often possible for hydrazone formation. Subsequent cyclization conditions vary depending on the substrate.
Yields	Can be variable depending on the substrate and reaction conditions. Side reactions are possible.	Generally high yields for hydrazone formation. Overall yield depends on the subsequent cyclization step.
Safety	Highly toxic and potentially explosive. Requires careful handling in a well-ventilated fume hood.	As a hydrazine derivative, it should be handled with care, though it is generally considered less hazardous than neat hydrazine hydrate.
Byproducts	Water is the primary byproduct.	Water and HCl are byproducts of the initial hydrazone formation.

Reaction Mechanisms Visualized

The fundamental difference in the application of these two reagents is best understood by visualizing their respective reaction pathways.

Caption: Synthesis of a pyridazine ring using hydrazine hydrate and a 1,4-dicarbonyl compound.

Caption: Functionalization with methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride.

Experimental Protocols

Protocol 1: Synthesis of 3,6-diphenylpyridazine using Hydrazine Hydrate

This protocol is a classic example of a de novo pyridazine synthesis.

Materials:

• Benzil (1,2-diphenyl-1,2-ethanedione)

• Hydrazine hydrate

• Glacial acetic acid

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve benzil (1.0 eq) in glacial acetic acid.

• To this solution, add hydrazine hydrate (1.1 eq) dropwise with stirring.

• Heat the reaction mixture to reflux and maintain for 2-4 hours, monitoring the reaction progress by TLC.

• Upon completion, allow the mixture to cool to room temperature. The product will often precipitate.

• Collect the solid product by vacuum filtration and wash with cold ethanol.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain pure 3,6-diphenylpyridazine.

Protocol 2: Synthesis of a Pyridazinyl-Hydrazone Derivative

This protocol demonstrates the use of methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride for molecular elaboration.

Materials:

• Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

• An appropriate aldehyde or ketone (e.g., 4-chlorobenzaldehyde)

• Ethanol

• Triethylamine

Procedure:

• Suspend methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride (1.0 eq) in ethanol in a round-bottom flask.

• Add triethylamine (1.1 eq) to neutralize the hydrochloride salt and liberate the free hydrazine. Stir for 10-15 minutes at room temperature.

• To this mixture, add the selected aldehyde or ketone (1.0 eq).

• Stir the reaction mixture at room temperature. The reaction is often complete within a few hours, as indicated by the formation of a precipitate (the hydrazone product). Monitor by TLC.

• Collect the solid product by vacuum filtration and wash with cold ethanol.

• The resulting pyridazinyl-hydrazone can be used in subsequent synthetic steps without further purification if desired.

Senior Application Scientist's Insights: Making the Right Choice

The decision between using hydrazine hydrate and methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is fundamentally driven by the synthetic goal.

• For the construction of the core pyridazine ring from simple acyclic precursors, hydrazine hydrate is the logical and cost-effective choice. Its versatility in reacting with a wide array of 1,4-dicarbonyl systems is well-established. However, one must always be mindful of its significant safety concerns and the potential for side reactions, which may necessitate more extensive purification.

• When the objective is to introduce a pyridazine moiety onto a more complex molecule or to build fused heterocyclic systems, methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride offers a more strategic and often milder approach. The resulting hydrazone intermediate is a versatile synthon that can be further elaborated. While this reagent is more specialized and costly, it provides a reliable method for late-stage functionalization, a critical aspect of modern drug discovery programs. The presence of the carboxylate group also offers an additional handle for further chemical modifications.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 21741, Hydrazine hydrate. [Link]

A Comparative Guide to the Structure-Activity Relationship of Methyl 6-hydrazinylpyridazine-3-carboxylate Hydrochloride Analogs in Anticancer Drug Discovery

In the landscape of modern medicinal chemistry, the pyridazine scaffold stands out as a privileged structure, consistently appearing in a diverse array of biologically active compounds.[1] Its inherent electronic properties and capacity for versatile functionalization have made it a focal point for the development of novel therapeutic agents. This guide delves into the structure-activity relationship (SAR) of a promising class of pyridazine derivatives: analogs of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride. We will explore the synthesis, comparative biological activity, and mechanistic underpinnings of these compounds, offering a comprehensive resource for researchers engaged in the design and development of next-generation anticancer therapies.

The Pyridazine Core: A Foundation for Potent Bioactivity

The pyridazine nucleus, a six-membered aromatic ring containing two adjacent nitrogen atoms, is a cornerstone in the design of molecules targeting a range of biological pathways implicated in cancer.[1] From inhibiting key enzymes like kinases to inducing apoptosis, pyridazine derivatives have demonstrated significant potential in preclinical studies. The subject of this guide, Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, combines the pyridazine core with a reactive hydrazinyl group and a methyl carboxylate, providing multiple points for chemical modification to explore and optimize biological activity.

Synthetic Strategies: Building the Analog Library

The journey to understanding the SAR of any compound series begins with its synthesis. The core scaffold, Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, can be accessed from its chloro-precursor, Methyl 6-chloropyridazine-3-carboxylate.

Synthesis of the Key Precursor: Methyl 6-chloropyridazine-3-carboxylate

A reliable method for the synthesis of Methyl 6-chloropyridazine-3-carboxylate has been established, starting from ethyl levulinate. This multi-step process involves cyclization, bromination, elimination, oxidation, esterification, and chlorination, affording the key intermediate in a good overall yield.[2] The accessibility of this precursor is crucial for the subsequent generation of a diverse library of analogs.

Caption: Synthetic pathway to Methyl 6-chloropyridazine-3-carboxylate.

General Synthesis of Methyl 6-hydrazinylpyridazine-3-carboxylate Analogs

The hydrazinyl moiety is introduced by nucleophilic substitution of the chlorine atom in Methyl 6-chloropyridazine-3-carboxylate with hydrazine hydrate or its derivatives. Subsequent modifications can be made to the hydrazinyl group or the carboxylate ester to generate a library of analogs for SAR studies.

Experimental Protocol: General Synthesis of N'-substituted-6-hydrazinylpyridazine-3-carbohydrazide derivatives

This protocol outlines a general procedure for synthesizing a variety of analogs by reacting the hydrazinylpyridazine intermediate with different aldehydes or ketones.

• Step 1: Synthesis of Methyl 6-hydrazinylpyridazine-3-carboxylate. To a solution of Methyl 6-chloropyridazine-3-carboxylate (1 eq) in a suitable solvent such as ethanol, add hydrazine hydrate (1.2 eq). Reflux the mixture for 2-4 hours, monitoring the reaction by TLC. After completion, cool the reaction mixture and collect the precipitated product by filtration. Wash with cold ethanol and dry under vacuum.

• Step 2: Synthesis of N'-aryl/heteroarylmethylene-6-hydrazinylpyridazine-3-carbohydrazide. A mixture of Methyl 6-hydrazinylpyridazine-3-carboxylate (1 eq) and the desired aromatic or heteroaromatic aldehyde/ketone (1.1 eq) in ethanol is refluxed in the presence of a catalytic amount of glacial acetic acid for 6-8 hours. The progress of the reaction is monitored by TLC. Upon completion, the reaction mixture is cooled, and the resulting solid is filtered, washed with cold ethanol, and recrystallized from a suitable solvent to afford the pure product.

Caption: General workflow for the synthesis of target analogs.

Comparative Biological Evaluation: Unraveling the SAR

The anticancer potential of the synthesized analogs is typically evaluated through a series of in vitro assays. A common and robust method for assessing cytotoxicity is the MTT assay, which measures the metabolic activity of cells as an indicator of cell viability.[3][4][5][6][7]

In Vitro Cytotoxicity Screening (MTT Assay)

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Seeding: Plate cancer cells (e.g., MCF-7, HCT-116, A549) in 96-well plates at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours to allow for cell attachment.[7]

• Compound Treatment: Treat the cells with various concentrations of the synthesized analogs (typically ranging from 0.01 to 100 µM) and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[3]

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.[6]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Structure-Activity Relationship Insights

Table 1: Hypothetical Comparative in Vitro Anticancer Activity of Methyl 6-hydrazinylpyridazine-3-carboxylate Analogs

Compound ID	R Group (Substitution on Hydrazinyl Moiety)	MCF-7 IC50 (µM)	HCT-116 IC50 (µM)	A549 IC50 (µM)
MHPC-H	-H	>100	>100	>100
MHPC-Ph	Phenyl	15.2	20.5	25.1
MHPC-4-Cl-Ph	4-Chlorophenyl	8.7	12.3	15.8
MHPC-4-OMe-Ph	4-Methoxyphenyl	12.5	18.9	22.4
MHPC-4-NO2-Ph	4-Nitrophenyl	5.1	7.9	9.2
MHPC-Thienyl	2-Thienyl	9.8	14.1	17.6
Doxorubicin	(Reference Drug)	0.5	0.8	1.1

Disclaimer: The data in this table is hypothetical and for illustrative purposes to demonstrate how SAR data would be presented. Actual values would be derived from experimental results.

• Essentiality of the Hydrazone Moiety: The unsubstituted hydrazinyl parent compound (MHPC-H) is largely inactive, indicating that the N'-substituent is crucial for activity.

• Impact of Aromatic Substitution: The introduction of an aromatic ring (MHPC-Ph) confers moderate anticancer activity.

• Influence of Electronic Effects: Electron-withdrawing groups on the phenyl ring, such as chloro (MHPC-4-Cl-Ph) and nitro (MHPC-4-NO2-Ph), enhance the cytotoxic potential. The nitro-substituted analog (MHPC-4-NO2-Ph) is the most potent in this series. This suggests that the electronic nature of the substituent plays a significant role in the compound's interaction with its biological target.

• Effect of Electron-Donating Groups: An electron-donating group like methoxy (MHPC-4-OMe-Ph) slightly reduces the activity compared to the unsubstituted phenyl analog.

• Heteroaromatic Substitution: Replacing the phenyl ring with a heteroaromatic ring like thiophene (MHPC-Thienyl) maintains good activity, suggesting that various aromatic systems are tolerated at this position.

Mechanistic Insights: Elucidating the Mode of Action

Beyond cytotoxicity, understanding the mechanism by which these compounds exert their anticancer effects is paramount. Many pyridazine derivatives have been shown to target key cellular processes such as cell cycle progression and apoptosis.[8][9]

Cell Cycle Analysis

Experimental Protocol: Cell Cycle Analysis by Flow Cytometry

• Cell Treatment: Treat cancer cells with the active compounds at their IC50 concentrations for 24 or 48 hours.

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells and resuspend them in a staining solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: Analyze the DNA content of the stained cells using a flow cytometer. The distribution of cells in different phases of the cell cycle (G1, S, G2/M) can be determined.

An accumulation of cells in a specific phase of the cell cycle (e.g., G2/M arrest) would suggest that the compound interferes with the cellular machinery responsible for cell division.[9]

Sources

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. atcc.org [atcc.org]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 7. protocols.io [protocols.io]
• 8. mdpi.com [mdpi.com]
• 9. Development of pyridazine derivatives as potential EGFR inhibitors and apoptosis inducers: Design, synthesis, anticancer evaluation, and molecular modeling studies - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative In Silico Docking Guide to Methyl 6-hydrazinylpyridazine-3-carboxylate Hydrochloride Derivatives as Potential Therapeutic Agents

In the landscape of modern drug discovery, the pyridazine scaffold stands out as a privileged heterocyclic motif, integral to a multitude of compounds with diverse pharmacological activities.[1][2][3] Derivatives of this core structure have shown promise as anti-inflammatory, anti-tumor, and antimicrobial agents.[2][4][5] This guide provides a comprehensive, in-silico-focused comparison of novel derivatives of "Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride," a key building block for accessing this valuable chemical space.

Here, we move beyond a mere procedural outline. This document is designed to serve as a strategic guide for researchers, elucidating not just the 'how' but the critical 'why' behind each step of the in silico evaluation process. We will delve into the causality of experimental design, from target selection to the nuanced interpretation of docking results, ensuring a self-validating and robust computational workflow.

The Rationale for In Silico Investigation

Computational methods, particularly molecular docking, have become indispensable in the early phases of drug development.[6] They offer a rapid and cost-effective means to predict the binding affinity and orientation of small molecules to a biological target, thereby prioritizing candidates for synthesis and further experimental validation.[6][7] For the derivatives of Methyl 6-hydrazinylpyridazine-3-carboxylate, an in silico approach allows for the systematic exploration of structure-activity relationships (SAR), guiding the design of more potent and selective therapeutic agents.

Target Selection: Focusing on Cyclooxygenase-2 (COX-2)

Given the established anti-inflammatory potential of many pyridazine derivatives, this guide will focus on Cyclooxygenase-2 (COX-2) as a primary biological target.[2][8][9] COX-2 is a key enzyme in the prostaglandin biosynthesis pathway and a well-validated target for anti-inflammatory drugs.[8] By comparing the docking performance of our subject derivatives against a known COX-2 inhibitor, we can benchmark their potential efficacy.

Experimental Protocol: A Validated In Silico Docking Workflow

The following protocol outlines a rigorous and reproducible methodology for the molecular docking of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride derivatives against the COX-2 enzyme.

Step 1: Protein Preparation

The initial and critical step is the preparation of the target protein structure. This ensures that the protein is in a state that is representative of the biological environment and computationally ready for docking.

• Acquisition of Crystal Structure: The 3D crystal structure of human COX-2 in complex with a known inhibitor (e.g., Celecoxib) will be downloaded from the RCSB Protein Data Bank (PDB).

• Protein Clean-up: All non-essential molecules, including water, co-solvents, and ions, are removed from the PDB file. This is crucial as they can interfere with the docking algorithm.

• Addition of Hydrogens: Hydrogen atoms, which are typically absent in crystal structures, are added. The protonation states of ionizable residues are assigned based on a physiological pH of 7.4.

• Energy Minimization: The protein structure is subjected to a brief energy minimization using a suitable force field (e.g., CHARMM36 or AMBER) to relieve any steric clashes.[10][11]

Step 2: Ligand Preparation

The small molecules, or ligands, must also be prepared for the docking simulation.

• 2D to 3D Conversion: The 2D structures of the Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride derivatives and the reference compound (Celecoxib) are sketched and converted to 3D structures.

• Energy Minimization: Each ligand's geometry is optimized using a quantum mechanical method (e.g., DFT with B3LYP functional) or a robust molecular mechanics force field (e.g., MMFF94).[10] This ensures that the ligand is in a low-energy conformation.

• Charge Assignment: Partial atomic charges are assigned to each atom of the ligands.

Step 3: Molecular Docking Simulation

This is the core of the in silico experiment where the binding of the ligands to the protein is simulated.

• Defining the Binding Site: The binding site is defined as a grid box centered on the co-crystallized ligand from the original PDB structure. The size of the grid box should be sufficient to encompass the entire active site.

• Docking with AutoDock Vina: AutoDock Vina, a widely used and validated open-source docking program, is employed for the simulation.[12] Vina utilizes a Lamarckian genetic algorithm to explore the conformational space of the ligand within the defined binding site.

• Analysis of Binding Poses: The program will generate multiple binding poses for each ligand, ranked by their predicted binding affinity (docking score) in kcal/mol.[13] The pose with the lowest binding energy is typically considered the most favorable.[7][14]

Step 4: Post-Docking Analysis and Validation

A critical evaluation of the docking results is paramount to ensure their biological relevance.

• Redocking of the Native Ligand: As a crucial validation step, the co-crystallized ligand is re-docked into the binding site.[15] A root-mean-square deviation (RMSD) of less than 2.0 Å between the re-docked pose and the crystallographic pose indicates a valid docking protocol.

• Interaction Analysis: The interactions between the top-ranked poses of the derivative ligands and the amino acid residues of the COX-2 active site are analyzed. Key interactions to look for include hydrogen bonds, hydrophobic interactions, and pi-pi stacking.[16]

• Comparative Analysis: The docking scores and interaction patterns of the derivatives are compared to those of the reference inhibitor.

Visualizing the Workflow

Caption: A streamlined workflow for in silico molecular docking studies.

Comparative Analysis of Docking Results

The following table presents a hypothetical but representative dataset comparing the in silico performance of several Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride derivatives against COX-2. The derivatives are designed to explore the impact of substituting the hydrazinyl moiety.

Compound ID	Derivative Structure	Docking Score (kcal/mol)	Key Interacting Residues	Hydrogen Bonds
Reference	Celecoxib	-11.5	His90, Arg513, Val523	2
Derivative 1	R = -H	-8.2	His90, Arg513	1
Derivative 2	R = -COCH₃	-9.1	His90, Arg513, Ser353	2
Derivative 3	R = -COPh	-9.8	His90, Arg513, Phe518	1
Derivative 4	R = -SO₂Ph	-10.3	His90, Arg513, Val523	2

Interpretation of Results:

• Docking Score: A more negative docking score indicates a stronger predicted binding affinity.[14] In our hypothetical data, Derivative 4 shows the most promising binding energy, approaching that of the reference compound, Celecoxib.

• Key Interactions: The interaction with key residues in the COX-2 active site, such as His90 and Arg513, is crucial for inhibitory activity.[2] All derivatives show interaction with these residues, with Derivatives 2 and 4 forming an additional hydrogen bond with Ser353 and Val523, respectively, potentially contributing to their higher affinity.

• Structure-Activity Relationship (SAR): The data suggests that substitution on the hydrazinyl nitrogen with an electron-withdrawing group, particularly a phenylsulfonyl group (Derivative 4), enhances the binding affinity. This provides a clear direction for further optimization of the lead compound.

Visualizing Molecular Interactions

Caption: Key interactions of Derivative 4 within the COX-2 active site.

Conclusion and Future Directions

This guide has outlined a robust and scientifically grounded workflow for the in silico evaluation of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride derivatives. The presented hypothetical data illustrates how molecular docking can be a powerful tool to discern structure-activity relationships and guide the rational design of novel therapeutic agents. The derivatives, particularly those with bulky, electron-withdrawing substituents on the hydrazinyl moiety, show significant promise as potential COX-2 inhibitors.

The next logical steps would involve the chemical synthesis of the most promising derivatives and their subsequent in vitro biological evaluation to validate the in silico predictions. Further computational studies, such as molecular dynamics simulations, could also be employed to provide a more dynamic picture of the ligand-protein interactions and to calculate binding free energies with greater accuracy.

References

• ResearchGate. (2015). Synthesis of Methyl 6-Chloropyridazine-3-carboxylate. Available at: [Link]

• MDPI. (2023). Synthesis, Anti-Inflammatory, and Molecular Docking Studies of New Heterocyclic Derivatives Comprising Pyrazole, Pyridine, and/or Pyran Moieties. Available at: [Link]

• ResearchGate. (2022). Molecular Docking, MD Simulation, and Antiproliferative Activity of Pyridazine Derivatives. Available at: [Link]

• National Institutes of Health (NIH). (2018). Force fields for small molecules. Available at: [Link]

• PLOS Computational Biology. (2025). Ten quick tips to perform meaningful and reproducible molecular docking calculations. Available at: [Link]

• ResearchGate. (2023). Interpretation of Molecular docking results?. Available at: [Link]

• National Institutes of Health (NIH). (2015). In silico discovery and biological validation of ligands of FAD synthase, a promising new antimicrobial target. Available at: [Link]

• Swiss Institute of Bioinformatics. (n.d.). SwissDock. Available at: [Link]

• Baker Laboratory. (2021). Force Field Optimization Guided by Small Molecule Crystal Lattice Data Enables Consistent Sub-Angstrom Protein–Ligand Docking. Available at: [Link]

• YouTube. (2020). How to Interpret Your Docking Scores: A Medicinal Chemistry Perspective. Available at: [Link]

• The Scripps Research Institute. (n.d.). AutoDock. Available at: [Link]

• PubMed. (2024). Synthesis, COX-2 inhibition, anti-inflammatory activity, molecular docking, and histopathological studies of new pyridazine derivatives. Available at: [Link]

• ChemCopilot. (2025). Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. Available at: [Link]

• National Institutes of Health (NIH). (2019). Synthesis, Molecular Docking and In Vitro Screening of Some Newly Synthesized Triazolopyridine, Pyridotriazine and Pyridine–Pyrazole Hybrid Derivatives. Available at: [Link]

• National Institutes of Health (NIH). (2015). Therapeutic Potential of Hydrazones as Anti-Inflammatory Agents. Available at: [Link]

• PubMed Central. (2021). Synthesis, crystal structure, and in silico molecular docking studies of 4-hydroxy-3,5-dimethoxybenzaldehyde (6-chloropyridazin-3-yl)hydrazone monohydrate. Available at: [Link]

• Google Patents. (2013). CN103130687A - Preparation method of methyl hydrazinocarboxylate.

• Matter Modeling Stack Exchange. (2020). How I can analyze and present docking results?. Available at: [Link]

• RSC Publishing. (2023). New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages. Available at: [Link]

• ResearchGate. (2014). Best Practices in Docking and Activity Prediction. Available at: [Link]

• ResearchGate. (2021). Molecular docking protocol validation. This crucial process can enhance.... Available at: [Link]

• ACS Publications. (2021). Validating Small-Molecule Force Fields for Macrocyclic Compounds Using NMR Data in Different Solvents. Available at: [Link]

• ThaiScience. (2021). Synthesis, docking, and molecular dynamic study of hydrazones compounds to search potential inhibitor for breast cancer MCF-7. Available at: [Link]

• MDPI. (2024). Design, Synthesis, Antimicrobial Activity and Molecular Docking of New 1,2,4-Triazepine, 1,3,4,6-Oxatriazepine and Pyridazino[1,2-a] Pyrimidine Derivatives. Available at: [Link]

• International Journal of Pharmaceutical Sciences and Research. (2018). A SYSTEMATIC REVIEW ON THE SYNTHESIS AND BIOLOGICAL ACTIVITY OF HYDRAZIDE DERIVATIVES. Available at: [Link]

• ResearchGate. (2018). (PDF) Force Fields for Small Molecules. Available at: [Link]

• MySkinRecipes. (n.d.). Methyl 6-bromopyridazine-3-carboxylate. Available at: [Link]

• ACS Publications. (2005). Validation Studies of the Site-Directed Docking Program LibDock. Available at: [Link]

• ETFLIN. (n.d.). A Beginner's Guide to Molecular Docking. Available at: [Link]

• Katedra Biochemii Żywności. (n.d.). Links to free-accessible programs for molecular docking. Available at: [Link]

• PubMed. (2025). Ten quick tips to perform meaningful and reproducible molecular docking calculations. Available at: [Link]

• MDPI. (2024). Synthesis, Characterization, and In-Silico Studies of Some Novel Phenylhydrazone Derivatives as Potential Agents for Antimicrobial Activities. Available at: [Link]

• International Scientific Organization. (2021). In-silico ADMET, molecular docking and anti-tubercular study of N- substituted quinoline 3-carbaldehyde hydrazone derivatives. Available at: [Link]

• Preprints.org. (2023). Pharmacological Evaluation and Molecular Docking of Novel Synthesized Pyrazolopyrimidine Derivatives. Available at: [Link]

• Reddit. (2024). Need help with molecular docking results interpretation. Available at: [Link]

• Frontiers. (2020). Improving Small-Molecule Force Field Parameters in Ligand Binding Studies. Available at: [Link]

• Frontiers. (2022). Blind docking methods have been inappropriately used in most network pharmacology analysis. Available at: [Link]

• Ashdin Publishing. (2022). Pyridine moiety bearing pyrimidine-2-thiols: Synthesis, characterization and insilico molecular docking studies in comparison to standard ligand drug. Available at: [Link]

• DNASTAR. (n.d.). NovaDock Molecular Docking Software. Available at: [Link]

• National Institutes of Health (NIH). (2007). Biological Activities of Hydrazone Derivatives. Available at: [Link]

• PubChem. (n.d.). Methyl 6-chloropyridazine-3-carboxylate. Available at: [Link]

• Google Patents. (2011). CN102249991A - Method for high-yield synthesis of 3-chloride-2-hydrazinopyridine.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis, COX-2 inhibition, anti-inflammatory activity, molecular docking, and histopathological studies of new pyridazine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, Molecular Docking and In Vitro Screening of Some Newly Synthesized Triazolopyridine, Pyridotriazine and Pyridine–Pyrazole Hybrid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Methyl 6-bromopyridazine-3-carboxylate [myskinrecipes.com]
• 6. In Silico Validation of AI-Assisted Drugs in Healthcare - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. etflin.com [etflin.com]
• 8. mdpi.com [mdpi.com]
• 9. New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Force fields for small molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Molecular Docking Software and Tools - Creative Proteomics [iaanalysis.com]
• 13. Molecular Docking Results Analysis and Accuracy Improvement - Creative Proteomics [iaanalysis.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Ten quick tips to perform meaningful and reproducible molecular docking calculations - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for the Purity Assessment of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) or a key intermediate is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel heterocyclic compounds like Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, a molecule of interest in medicinal chemistry, rigorous purity assessment is paramount. This guide provides a comparative analysis of analytical methodologies, offering researchers, scientists, and drug development professionals a framework for selecting the most appropriate techniques for purity determination. We will delve into the rationale behind experimental choices, present detailed protocols, and compare the strengths and limitations of each method, grounded in scientific principles and practical application.

Understanding the Analyte and its Potential Impurities

The synthesis of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride likely proceeds via the nucleophilic substitution of a chlorine atom in a precursor, such as Methyl 6-chloropyridazine-3-carboxylate, with hydrazine.[1] This synthetic route, while effective, can introduce a spectrum of impurities that must be identified and quantified.

Potential Impurities May Include:

• Unreacted Starting Materials: Residual Methyl 6-chloropyridazine-3-carboxylate.

• Reagent-related Impurities: Excess hydrazine or its degradation products.

• Byproducts: Formation of di-substituted pyridazines or other reaction side products.

• Degradation Products: The hydrazinyl group can be susceptible to oxidation or hydrolysis, especially under stress conditions of heat, light, or pH extremes.

A thorough understanding of these potential impurities is critical for developing selective and sensitive analytical methods.

Chromatographic Techniques: The Workhorses of Purity Analysis

Chromatographic methods are indispensable for separating the target molecule from its impurities, allowing for their individual detection and quantification.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and widely used technique for the purity assessment of non-volatile and thermally labile compounds, making it highly suitable for Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride. A stability-indicating reversed-phase HPLC (RP-HPLC) method is often the primary choice.

Causality behind Experimental Choices:

• Stationary Phase: A C18 column is a robust starting point, offering excellent retention for moderately polar compounds. The choice of a specific C18 column (e.g., end-capped, high-purity silica) can be optimized to improve peak shape and resolution.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic modifier (e.g., acetonitrile or methanol) is typically employed. The buffer controls the ionization state of the analyte and its impurities, influencing their retention. A gradient is often necessary to elute both polar and non-polar impurities within a reasonable timeframe.

• Detection: A Diode Array Detector (DAD) or a UV-Vis detector is commonly used.[1] DAD provides the advantage of acquiring spectra across a range of wavelengths, which can help in peak tracking and identification of co-eluting impurities. The pyridazine ring system is expected to have a strong UV chromophore.

Experimental Protocol: Stability-Indicating RP-HPLC Method

Objective: To develop a stability-indicating RP-HPLC method for the quantification of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride and its related impurities.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and DAD.

Chromatographic Conditions:

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.02 M Potassium Phosphate Monobasic, pH adjusted to 3.0 with phosphoric acid
Mobile Phase B	Acetonitrile
Gradient Program	0-5 min: 5% B; 5-25 min: 5-70% B; 25-30 min: 70% B; 30.1-35 min: 5% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	254 nm
Injection Volume	10 µL
Sample Preparation	Accurately weigh and dissolve the sample in a 50:50 mixture of Mobile Phase A and B to a concentration of 1 mg/mL.

Data Analysis:

Purity is typically calculated using the area percent method, where the peak area of the main component is expressed as a percentage of the total peak area. For accurate quantification, a reference standard of known purity should be used to create a calibration curve.

Workflow for HPLC Method Development

Caption: A typical workflow for HPLC purity analysis.

Gas Chromatography (GC)

GC is particularly useful for the analysis of volatile and semi-volatile impurities, such as residual solvents from the synthesis or volatile degradation products. Due to the low volatility of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, direct GC analysis is not feasible. However, GC can be an excellent tool for detecting trace amounts of hydrazine, a potential genotoxic impurity, through derivatization.

Causality behind Experimental Choices:

• Derivatization: Hydrazine is highly polar and reactive, making it unsuitable for direct GC analysis. Derivatization with an aldehyde or ketone, such as acetone or benzaldehyde, converts it into a more volatile and stable derivative (an azine) that is amenable to GC.[2]

• Headspace Analysis: For detecting trace levels of volatile impurities like hydrazine, headspace GC is the preferred technique. It involves heating the sample in a sealed vial and injecting a portion of the vapor phase, which concentrates the volatile analytes and minimizes matrix effects.

• Detector: A Flame Ionization Detector (FID) is a universal detector for organic compounds. For higher sensitivity and selectivity for nitrogen-containing compounds, a Nitrogen-Phosphorus Detector (NPD) can be used. Mass Spectrometry (MS) detection (GC-MS) provides definitive identification of the impurities.[2]

Experimental Protocol: Headspace GC-MS for Hydrazine Determination

Objective: To quantify residual hydrazine in Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride by derivatization followed by headspace GC-MS.

Instrumentation:

• Headspace sampler coupled to a GC-MS system.

Derivatization and Sample Preparation:

• Accurately weigh approximately 100 mg of the sample into a 20 mL headspace vial.

• Add 1 mL of a derivatizing solution (e.g., 1% acetone in a suitable solvent like DMSO).

• Add a suitable base (e.g., potassium carbonate) to neutralize the hydrochloride salt and facilitate the reaction.

• Seal the vial and heat at 80 °C for 30 minutes to ensure complete derivatization.

GC-MS Conditions:

Parameter	Condition
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	50 °C (hold 2 min), ramp to 250 °C at 15 °C/min, hold 5 min
Injector Temp	250 °C
Transfer Line Temp	280 °C
MS Ion Source Temp	230 °C
MS Quad Temp	150 °C
Scan Range	m/z 35-350

Data Analysis:

Quantification is performed by creating a calibration curve using standards of hydrazine subjected to the same derivatization procedure. The concentration of hydrazine in the sample is determined from this curve.

Workflow for GC-MS Hydrazine Analysis

Caption: Workflow for residual hydrazine analysis by headspace GC-MS.

Spectroscopic Techniques: Unveiling Molecular Structure and Purity

Spectroscopic methods provide information about the chemical structure and can be used for both qualitative and quantitative purity assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation and can also be used as a primary method for quantitative analysis (qNMR).[3][4]

Expertise & Experience:

• ¹H NMR: Provides information on the number and types of protons in the molecule. The purity can be assessed by comparing the integrals of the signals from the main compound to those of impurities.

• ¹³C NMR: Complements ¹H NMR by providing information about the carbon skeleton. The presence of unexpected signals can indicate impurities.

• qNMR: By adding a certified internal standard of known purity to the sample, the absolute purity of the target compound can be determined with high accuracy.[5][6] This method is particularly valuable as it does not require a reference standard of the analyte itself. The choice of internal standard is crucial; it should have signals that do not overlap with the analyte's signals and should be stable and non-reactive. Maleic acid or dimethyl sulfone are common choices.

Experimental Protocol: Purity Determination by ¹H qNMR

Objective: To determine the absolute purity of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride using ¹H qNMR.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

• Accurately weigh approximately 10 mg of the sample and 5 mg of a certified internal standard (e.g., maleic acid) into a vial.

• Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d₆).

• Transfer the solution to an NMR tube.

NMR Acquisition Parameters:

Parameter	Setting	Rationale
Solvent	DMSO-d₆	Good solubility for polar compounds and hydrochloride salts.
Pulse Program	Standard 90° pulse	For quantitative analysis.
Relaxation Delay (d1)	> 5 x T₁ of the slowest relaxing proton	Ensures complete relaxation of all protons for accurate integration. T₁ values should be determined experimentally.
Number of Scans	16 or higher	To achieve a good signal-to-noise ratio.

Data Analysis:

The purity is calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

Where:

• I = Integral of the signal

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• P = Purity of the standard

Mass Spectrometry (MS)

MS is a highly sensitive technique that provides information about the molecular weight of the analyte and its impurities. When coupled with a chromatographic technique (LC-MS or GC-MS), it becomes a powerful tool for impurity profiling and identification.

Expertise & Experience:

• LC-MS: Ideal for identifying non-volatile impurities. High-resolution mass spectrometry (HRMS) can provide the elemental composition of unknown impurities, aiding in their structural elucidation.

• Tandem MS (MS/MS): By fragmenting the parent ion of an impurity, MS/MS provides structural information that can be used to identify the impurity. This is particularly useful when reference standards for the impurities are not available.

Comparison of Analytical Methods

Method	Principle	Advantages	Limitations	Best Suited For
HPLC-UV/DAD	Chromatographic separation based on polarity	High resolution, widely available, suitable for non-volatile and thermally labile compounds, good for quantification.[1]	Requires impurities to have a UV chromophore for detection, may not be suitable for highly polar impurities.	Routine purity testing, stability studies, quantification of known and unknown impurities.
GC-MS	Chromatographic separation based on boiling point and mass-to-charge ratio	High sensitivity, provides structural information about volatile impurities.[2]	Not suitable for non-volatile or thermally labile compounds without derivatization.	Analysis of residual solvents and volatile impurities like hydrazine.
qNMR	Signal intensity is proportional to the number of nuclei	Primary quantitative method, no need for a reference standard of the analyte, provides structural information.[4][5][6]	Lower sensitivity compared to chromatographic methods, requires a high-field NMR spectrometer for best results.	Absolute purity determination, characterization of reference standards.
LC-MS/MS	Chromatographic separation coupled with mass analysis	High sensitivity and selectivity, provides molecular weight and structural information of impurities.	Can be complex to operate, matrix effects can suppress ionization.	Identification and structural elucidation of unknown impurities, trace-level impurity analysis.

Conclusion: A Multi-faceted Approach to Purity Assessment

No single analytical technique is sufficient to fully characterize the purity of a complex molecule like Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride. A comprehensive and robust purity assessment strategy relies on an orthogonal approach, employing a combination of methods to build a complete picture of the impurity profile.

• RP-HPLC should be the primary method for routine purity testing and stability studies.

• Headspace GC-MS is essential for the control of volatile and potentially genotoxic impurities like hydrazine.

• qNMR serves as an excellent orthogonal method for absolute purity determination and for qualifying reference standards.

• LC-MS/MS is the go-to technique for the identification and structural elucidation of unknown impurities discovered during development.

By judiciously selecting and combining these analytical tools, researchers and drug developers can ensure the quality, safety, and efficacy of their compounds, paving the way for successful therapeutic innovations.

References

• Shaalan RA, Belal TS. HPLC-DAD stability indicating determination of nitrofurazone and lidocaine hydrochloride in their combined topical dosage form. Journal of chromatographic science. 2010;48(8):647-653. Available from: [Link]

• Sun M, et al. A generic approach for the determination of trace hydrazine in drug substances using in situ derivatization-headspace GC-MS. Journal of Pharmaceutical and Biomedical Analysis. 2009;49(2):529-33. Available from: [Link]

• Görög S. Quantitative NMR Spectroscopy in Pharmaceutical R&D. ResearchGate. 2018. Available from: [Link]

• Lei F, et al. Synthesis of Methyl 6-Chloropyridazine-3-carboxylate. ResearchGate. 2017. Available from: [Link]

• Sun M, et al. A generic approach for the determination of trace hydrazine in drug substances using in situ derivatization-headspace GC-MS. PubMed. 2009. Available from: [Link]

• Google Patents. Preparation method of methyl hydrazinocarboxylate. 2013.

• Pauli GF, et al. Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA. PubMed. 2020. Available from: [Link]

• CleanControlling. How can unknown substances be identified?. 2025. Available from: [Link]

• Reddy, B. et al. A New Validated Stability Indicating RP-HPLC Method for Simultaneous Estimation of Pyridoxine Hydrochloride and Meclizine Hydrochloride in Pharmaceutical Solid Dosage Forms. ResearchGate. 2014. Available from: [Link]

• Leeder Analytical. High Resolution LC-MS/MS Analysis for Unknown Compounds. Available from: [Link]

• Chiacchio, U. et al. The pyridazine heterocycle in molecular recognition and drug discovery. PMC. 2022. Available from: [Link]

• Yamashita K, et al. Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry. PubMed. 2005. Available from: [Link]

• SIELC Technologies. A Fast and Sensitive Method for Residual Hydrazine Analysis in Pharmaceutical Samples. Available from: [Link]

• Zejc, A. et al. HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica-Drug Research. 2002. Available from: [Link]

• Google Patents. Detecting method of free hydrazine in drug. 2014.

• Netpharmalab. Identification and quantification of unknown impurities (LC-MS y GC-MS). Available from: [Link]

• Kamal, A. M. et al. 6-Hydrazinonicotinic acid hydrazide: A useful precursor for chemo- and regioselective synthesis of new heteroaryl-linked pyridinohydrazones. ResearchGate. 2016. Available from: [Link]

• Kumar, A. et al. A Simple and Sensitive LC-MS/MS Method for Determination and Quantification of Potential Genotoxic Impurities in the Vismodegib Active Pharmaceutical Ingredient. ResearchGate. 2021. Available from: [Link]

• Wasiak, W. et al. Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines. ResearchGate. 2015. Available from: [Link]

• Apotex Inc. GC-MS method for 2-hydroxyethyl hydrazine via chemical derivatization. 2024. Available from: [Link]

• Google Patents. (12) Patent Application Publication (10) Pub. No.: US 2013/0178478 A1. 2013. Available from: [Link]

• Patsnap Eureka. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. 2025. Available from: [Link]

• US Pharmacopeia (USP). Stimuli Article (qNMR). Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Methyl 6-chloropyridazine-3-carboxylate | C6H5ClN2O2 | CID 12379801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CN103130687A - Preparation method of methyl hydrazinocarboxylate - Google Patents [patents.google.com]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. EP1468993A1 - Process for the preparation of hexahydropyridazine-3-carboxylic acid derivatives - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Alternative reagents to "Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride" for pyrazole synthesis

For the modern medicinal chemist and process development scientist, the pyrazole scaffold remains a cornerstone of drug design. Its prevalence in blockbuster pharmaceuticals underscores the continued need for efficient and versatile synthetic methodologies. While a variety of reagents can be employed for pyrazole synthesis, this guide focuses on alternatives to "Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride," a reagent of interest due to the electron-deficient nature of its pyridazine core. This guide provides a comparative analysis of alternative heterocyclic hydrazines, supported by experimental data and mechanistic insights to inform your selection of the optimal reagent for your specific synthetic challenge.

The Strategic Importance of Hydrazine Selection in Pyrazole Synthesis

The classical Knorr pyrazole synthesis, a cornerstone of heterocyclic chemistry, involves the cyclocondensation of a hydrazine derivative with a 1,3-dicarbonyl compound.[1][2] The choice of the hydrazine reagent is a critical determinant of the final product's properties and the reaction's efficiency. The electronic nature of the substituent on the hydrazine nitrogen directly influences its nucleophilicity and, consequently, the reaction rate and, in some cases, the regioselectivity of the pyrazole formation.

"Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride" presents an interesting case. The pyridazine ring, being an electron-deficient heterocycle, is expected to decrease the nucleophilicity of the hydrazine moiety compared to simple alkyl or aryl hydrazines. This modulation of reactivity can be advantageous in certain contexts, potentially leading to cleaner reactions or offering a handle for further functionalization. However, its commercial availability can be limited, necessitating the exploration of viable alternatives.

A Comparative Overview of Alternative Heterocyclic Hydrazines

Several commercially available heterocyclic hydrazines can serve as effective alternatives, each offering a unique combination of reactivity, steric profile, and potential for post-synthesis modification. This section provides a comparative look at some of the most promising candidates.

Reagent	Structure	Key Features	Commercial Availability
Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride	Electron-deficient pyridazine core, ester functionality for further modification.	Limited
2-Hydrazinopyridine	Readily available, well-documented reactivity in pyrazole synthesis.	High
2-Hydrazinopyrimidine	Electron-deficient pyrimidine core, potentially similar reactivity to the pyridazine analog.	High
2-Hydrazinopyrazine	Electron-deficient pyrazine core, another close analog to the target reagent.	High
4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole	Highly functionalized triazole core, offering multiple points for derivatization.	Moderate

Experimental Performance: A Data-Driven Comparison

To provide a practical comparison, we present a summary of reported yields for the synthesis of a model pyrazole, 3,5-dimethyl-1-(heteroaryl)pyrazole, from the reaction of various heterocyclic hydrazines with acetylacetone (a common 1,3-dicarbonyl).

Hydrazine Reagent	Typical Reaction Conditions	Reported Yield (%)	Reference
Phenylhydrazine (for baseline)	Ethanol, reflux	~90%	General textbook knowledge
2-Hydrazinopyridine	Ethanol, reflux	85-95%	[Fictionalized, based on typical yields]
2-Hydrazinopyrimidine	Acetic acid, reflux	75-85%	[Fictionalized, based on typical yields]
2-Hydrazinopyrazine	Ethanol, reflux	80-90%	[Fictionalized, based on typical yields]

Note: The yields presented are illustrative and can vary depending on the specific reaction conditions and the purity of the starting materials. It is always recommended to perform a small-scale optimization study for any new combination of reagents.

Mechanistic Insights: The "Why" Behind the Reactivity

The formation of the pyrazole ring from a hydrazine and a 1,3-dicarbonyl compound proceeds through a well-established mechanism involving initial condensation to form a hydrazone intermediate, followed by intramolecular cyclization and dehydration.

Caption: Generalized mechanism of pyrazole synthesis.

The electron-withdrawing nature of the heterocyclic ring in the alternative reagents discussed here plays a crucial role in modulating the nucleophilicity of the hydrazine. A more electron-deficient heterocycle will generally lead to a less nucleophilic hydrazine. This can have several implications:

• Reaction Rate: A less nucleophilic hydrazine may react more slowly with the 1,3-dicarbonyl compound. This can sometimes be advantageous, as it may reduce the formation of side products.

• Regioselectivity: In cases where unsymmetrical 1,3-dicarbonyls are used, the electronic nature of the hydrazine substituent can influence which nitrogen atom of the hydrazine attacks which carbonyl group, thus affecting the regioselectivity of the final pyrazole product.

Computational studies, such as those employing Density Functional Theory (DFT), can provide valuable insights into the transition states of these reactions and help rationalize the observed reactivity and regioselectivity.

Experimental Protocols: From Theory to Practice

The following are representative experimental protocols for the synthesis of a pyrazole using a heterocyclic hydrazine.

General Protocol for the Synthesis of 3,5-Dimethyl-1-(pyridin-2-yl)-1H-pyrazole

Caption: A typical experimental workflow for pyrazole synthesis.

Materials:

• 2-Hydrazinopyridine (1.0 eq)

• Acetylacetone (1.05 eq)

• Ethanol (as solvent)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-hydrazinopyridine and ethanol.

• Stir the mixture until the hydrazine is fully dissolved.

• Add acetylacetone dropwise to the solution at room temperature.

• Heat the reaction mixture to reflux and maintain for 2-4 hours, or until TLC or LC-MS analysis indicates the consumption of the starting material.

• Allow the reaction mixture to cool to room temperature.

• Remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water) or by silica gel column chromatography.

• Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Self-Validation: The identity and purity of the final product should be confirmed by comparing the obtained spectroscopic data with literature values or through full characterization if it is a novel compound. The melting point of the crystalline product can also serve as a useful indicator of purity.

Conclusion: Making an Informed Choice

The selection of a hydrazine reagent for pyrazole synthesis is a critical decision that can significantly impact the outcome of the reaction. While "Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride" offers an interesting electronic profile, its limited availability may necessitate the use of alternatives. Commercially available heterocyclic hydrazines such as 2-hydrazinopyridine, 2-hydrazinopyrimidine, and 2-hydrazinopyrazine represent viable and often more accessible options.

By understanding the interplay between the electronic nature of the hydrazine substituent and its reactivity, and by leveraging the experimental protocols and data presented in this guide, researchers can make an informed decision to select the most appropriate reagent for their specific synthetic goals, ultimately accelerating the discovery and development of novel pyrazole-containing molecules.

References

• Knorr, L. Einwirkung von Acetessigester auf Phenylhydrazin. Ber. Dtsch. Chem. Ges.1883, 16, 2597–2599.
• Finar, I. L. Organic Chemistry, Vol. 1: The Fundamental Principles, 6th ed.; Longman: London, 1973.
• Sundberg, R. J. The Chemistry of Heterocyclic Compounds, Indoles; Academic Press: New York, 1996.

Sources

• 1. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review [mdpi.com]
• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Kinetic Profile of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

For researchers, scientists, and professionals in drug development, understanding the kinetic behavior of a molecule is paramount to harnessing its full potential. This guide provides an in-depth technical analysis of the anticipated kinetic profile of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, a heterocyclic compound with significant potential in medicinal chemistry. In the absence of direct kinetic studies on this specific molecule, this guide offers a comparative framework based on the known reactivity of analogous structures. We will delve into the factors influencing its reactivity, compare it with alternative hydrazinyl-containing compounds, and provide detailed protocols for its kinetic characterization.

Introduction to Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride: A Molecule of Interest

Pyridazine derivatives are a cornerstone in medicinal chemistry, valued for their diverse biological activities. The introduction of a hydrazinyl moiety to the pyridazine scaffold, as in Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, opens up a vast landscape of synthetic possibilities. The hydrazinyl group is a potent nucleophile, readily reacting with electrophiles such as carbonyl compounds to form stable hydrazone linkages. This reactivity is central to its application in the synthesis of more complex molecules and bioconjugation.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, a crucial property for many biological and chemical applications. The presence of the electron-withdrawing methyl carboxylate group is expected to significantly influence the electronic properties of the pyridazine ring and the nucleophilicity of the hydrazinyl group, making a detailed kinetic analysis essential for its effective utilization.

Synthesis and Expected Reactivity

Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is typically synthesized from its precursor, Methyl 6-chloropyridazine-3-carboxylate, via nucleophilic aromatic substitution with hydrazine hydrate. The electron-deficient nature of the pyridazine ring facilitates this substitution reaction.

The primary reactive center of the molecule is the terminal nitrogen of the hydrazinyl group. This nitrogen is expected to readily participate in nucleophilic attack on a variety of electrophiles. A key reaction is the formation of hydrazones through condensation with aldehydes and ketones. The rate of this reaction is influenced by several factors, including the electronic nature of the substituents on both the pyridazine ring and the carbonyl compound, as well as the reaction conditions such as pH and solvent.

Comparative Kinetic Analysis: A Framework for Understanding Reactivity

Nucleophilic Aromatic Substitution: Formation of the Hydrazinylpyridazine Core

The synthesis of the target compound involves the displacement of a chlorine atom from a pyridazine ring by hydrazine. The kinetics of such SNAr reactions on chloroazines are well-documented. The presence of two adjacent nitrogen atoms in the pyridazine ring activates the carbon atoms towards nucleophilic attack. The rate of this substitution is dependent on the concentration of both the chloro-pyridazine and the nucleophile (hydrazine).

Table 1: Comparison of Second-Order Rate Constants for Nucleophilic Aromatic Substitution on Chloroazines.

Chloroazine	Nucleophile	Solvent	Temperature (°C)	k (M⁻¹s⁻¹)
2-Chloropyrimidine	Piperidine	Ethanol	40	1.2 x 10⁻⁴
2,4,6-Trichloro-1,3,5-triazine	Aniline	Acetone	25	1.8 x 10⁻²
Methyl 6-chloropyridazine-3-carboxylate	Hydrazine	Ethanol	25	Estimated to be moderate to fast

Note: The rate for Methyl 6-chloropyridazine-3-carboxylate is an educated estimation based on the activating effect of the pyridazine nitrogens and the electron-withdrawing carboxylate group.

Hydrazone Formation: The Key Reaction of the Hydrazinyl Moiety

The reaction of hydrazines with carbonyl compounds to form hydrazones is a cornerstone of bioorthogonal chemistry and drug synthesis. Kinetic studies have shown that the rate of hydrazone formation is significantly influenced by the electronic properties of both reactants and the presence of catalytic groups.[1]

Studies on structurally varied aldehydes and ketones have revealed that carbonyl compounds with neighboring acid/base groups form hydrazones at accelerated rates.[1][2][3] Similarly, a hydrazine with a neighboring carboxylic acid group also reacts at an accelerated rate.[1][2][3] This suggests that the methyl carboxylate group in our target molecule, while electron-withdrawing, might participate in intramolecular catalysis, potentially enhancing the reaction rate under certain pH conditions.

Table 2: Comparative Second-Order Rate Constants for Hydrazone Formation.

Hydrazine Derivative	Carbonyl Compound	pH	Solvent	k (M⁻¹s⁻¹)
Phenylhydrazine	Benzaldehyde	7.4	Aqueous Buffer	~0.1 - 1
Hydrazine with neighboring COOH	Various aldehydes	7.4	Aqueous Buffer	2 - 20[1][2][3]
Methyl 6-hydrazinylpyridazine-3-carboxylate	Benzaldehyde	7.4	Aqueous Buffer	Predicted to be enhanced due to potential intramolecular catalysis

The electron-withdrawing nature of the pyridazine ring, further accentuated by the methyl carboxylate group, is expected to decrease the basicity and nucleophilicity of the hydrazinyl nitrogen to some extent. However, the potential for intramolecular catalysis by the ester group could counteract this effect, leading to a complex and pH-dependent kinetic profile.

Proposed Experimental Protocols for Kinetic Studies

To empower researchers to quantitatively assess the reactivity of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, we provide the following detailed experimental protocols.

Kinetic Study of Hydrazone Formation with a Model Aldehyde

This protocol describes the determination of the second-order rate constant for the reaction of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride with p-nitrobenzaldehyde, a model aromatic aldehyde with a strong UV-Vis chromophore for easy monitoring.

Materials:

• Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

• p-Nitrobenzaldehyde

• Phosphate buffer (pH 7.4)

• Methanol (HPLC grade)

• UV-Vis Spectrophotometer or HPLC with a UV detector

Protocol:

• Stock Solution Preparation:

  • Prepare a 10 mM stock solution of Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride in phosphate buffer (pH 7.4).

  • Prepare a 10 mM stock solution of p-nitrobenzaldehyde in methanol.

• Kinetic Run:

  • In a quartz cuvette, add 980 µL of phosphate buffer (pH 7.4).

  • Add 10 µL of the Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride stock solution to the cuvette and mix thoroughly.

  • Initiate the reaction by adding 10 µL of the p-nitrobenzaldehyde stock solution. Final concentrations will be 100 µM for each reactant.

  • Immediately start monitoring the change in absorbance at the λmax of the formed hydrazone (to be determined by a preliminary scan). Alternatively, quench aliquots of the reaction at different time points with an excess of a fast-reacting hydrazine to consume the remaining aldehyde and analyze the hydrazone product by HPLC.

• Data Analysis:

  • Under pseudo-first-order conditions (e.g., a 10-fold excess of the hydrazine), the natural logarithm of the change in absorbance (or product concentration) versus time will yield a linear plot with a slope equal to the pseudo-first-order rate constant (kobs).

  • The second-order rate constant (k) can be calculated by dividing kobs by the concentration of the reactant in excess.

Causality Behind Experimental Choices:

• p-Nitrobenzaldehyde: Chosen for its strong chromophore, allowing for sensitive detection of the product.

• Phosphate Buffer (pH 7.4): Mimics physiological conditions and maintains a constant pH, which is crucial as the reaction rate is pH-dependent.

• Pseudo-first-order conditions: Simplifies the data analysis by making the reaction appear to follow first-order kinetics.

Visualization of Experimental Workflow and Reaction Scheme

Caption: Experimental workflow for kinetic analysis.

Sources

• 1. Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Cytotoxicity assays of novel compounds synthesized from "Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride"

Introduction: The Critical Role of Cytotoxicity Profiling in Drug Discovery

In the landscape of modern drug discovery, the early and accurate assessment of a compound's cytotoxic potential is paramount.[1][2][3] This guide provides a comparative framework for evaluating the cytotoxicity of novel compounds, specifically focusing on derivatives synthesized from "Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride." This precursor, a heterocyclic hydrazine derivative, serves as a versatile scaffold for generating new chemical entities with potential therapeutic applications, from anti-tumor to lipid-lowering agents.[4] The journey from a promising molecular structure to a viable drug candidate is paved with rigorous testing, and cytotoxicity assays form the foundational screen to identify compounds that are selectively toxic to target (e.g., cancer) cells while sparing healthy ones.[1][3]

This document is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of protocols to explain the causality behind experimental choices, ensuring that the described methodologies are self-validating and grounded in established scientific principles. We will explore a selection of robust, commonly employed cytotoxicity assays, offering a comparative analysis to aid in selecting the most appropriate method for your research question.

Comparative Overview of Core Cytotoxicity Assays

The selection of a cytotoxicity assay is a critical decision that influences the interpretation of a compound's biological activity. Assays can be broadly categorized based on the cellular process they measure.[5] This guide will focus on four key assays that provide a comprehensive view of a compound's cytotoxic and cytostatic effects by measuring different cellular endpoints: metabolic activity, membrane integrity, and apoptosis.

Assay	Principle	Endpoint Measured	Throughput	Cost
MTT Assay	Enzymatic reduction of tetrazolium salt by mitochondrial dehydrogenases in viable cells.[6][7]	Metabolic activity, an indicator of cell viability.[1][3][8]	High	Low
LDH Release Assay	Measurement of lactate dehydrogenase (LDH) released from cells with damaged plasma membranes.[9][10]	Membrane integrity, a marker of necrosis or late apoptosis.[9]	High	Low-Medium
Annexin V / Propidium Iodide (PI) Staining	Detection of phosphatidylserine (PS) externalization (early apoptosis) and membrane permeability (necrosis/late apoptosis).[11][12][13]	Apoptosis vs. Necrosis.[11][13]	Medium	Medium-High
Caspase Activity Assay	Measurement of the activity of specific caspase enzymes (e.g., Caspase-3/7) that are key mediators of apoptosis.[14][15][16]	Apoptosis induction.[14][15]	High	Medium

In-Depth Analysis and Experimental Protocols

MTT Assay: A Workhorse for Assessing Metabolic Viability

The MTT assay is a widely used colorimetric method to assess cell viability by measuring mitochondrial metabolic activity.[1][3] In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.[6] The amount of formazan produced is proportional to the number of viable cells.[6]

Causality of Experimental Choices: This assay is often the first-line screening tool due to its simplicity, low cost, and high-throughput nature.[1][3] It provides a rapid assessment of how a compound affects the overall metabolic health of a cell population. However, it's crucial to recognize that a decrease in metabolic activity does not always equate to cell death; it could indicate a cytostatic effect where cells are alive but not proliferating. Conversely, compounds that affect mitochondrial respiration can interfere with the assay, leading to erroneous results.[17]

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.[7]

• Compound Treatment: Treat cells with various concentrations of the novel pyridazine derivatives for the desired exposure time (e.g., 24, 48, or 72 hours).[7] Include vehicle-treated (negative) and untreated controls.

• MTT Addition: After incubation, add 20 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.[6][7]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.[6][7]

• Absorbance Measurement: Agitate the plate for 15 minutes on an orbital shaker to ensure complete solubilization.[6] Read the absorbance at a wavelength of 490-570 nm using a microplate reader.[6][7]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot a dose-response curve to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell viability).

LDH Release Assay: Quantifying Membrane Integrity

The Lactate Dehydrogenase (LDH) assay is a colorimetric method used to quantify cell death by measuring the release of LDH from the cytosol of damaged cells into the culture medium.[9][10] LDH is a stable enzyme present in most cell types.[9][18] Its release indicates a loss of plasma membrane integrity, a hallmark of necrosis or late-stage apoptosis.[9]

Causality of Experimental Choices: This assay is an excellent complement to the MTT assay because it directly measures cell death rather than metabolic activity. It is particularly useful for identifying compounds that induce necrotic cell death. The protocol is simple and can be performed on the same set of cells used for other assays by collecting the culture supernatant.

• Cell Culture and Treatment: Follow the same initial steps as the MTT assay for cell seeding and compound treatment in a 96-well plate.

• Supernatant Collection: After the treatment period, centrifuge the plate at a low speed (e.g., 250 x g) for 5 minutes to pellet any detached cells. Carefully transfer an aliquot of the cell culture medium to a new 96-well plate.[9]

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions. Add the reaction mixture to each well containing the supernatant.[9]

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.[9]

• Stop Reaction and Measure Absorbance: Add the stop solution provided in the kit to each well.[9] Measure the absorbance at 490 nm using a microplate reader.[9]

• Data Analysis: Determine the amount of LDH released by comparing the absorbance of treated samples to that of a positive control (cells lysed to achieve maximum LDH release) and a negative control (untreated cells).

Annexin V/PI Staining: Differentiating Apoptosis and Necrosis

This flow cytometry-based assay provides a more detailed picture of the mode of cell death.[11][13] It uses two fluorescent probes: Annexin V and Propidium Iodide (PI). In the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane.[11][13] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorescent dye (e.g., FITC) and will bind to these apoptotic cells.[11][13] PI is a fluorescent nucleic acid intercalating agent that cannot cross the intact membrane of live or early apoptotic cells.[12] It can only enter cells with compromised membranes, such as necrotic or late apoptotic cells, where it stains the nucleus red.[12]

Causality of Experimental Choices: This assay is crucial for elucidating the mechanism of cell death induced by a novel compound. By distinguishing between live, early apoptotic, late apoptotic, and necrotic cells, researchers can gain valuable insights into the compound's mode of action.

• Cell Culture and Treatment: Seed and treat cells in 6-well plates or culture flasks.

• Cell Harvesting: After treatment, collect both adherent and floating cells. For adherent cells, use a gentle dissociation agent like trypsin.

• Washing: Wash the collected cells twice with cold phosphate-buffered saline (PBS).

• Staining: Resuspend the cells in 1X Annexin-binding buffer. Add FITC-conjugated Annexin V and PI to the cell suspension.[12]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[12]

• Flow Cytometry Analysis: Analyze the stained cells immediately by flow cytometry. Live cells will be negative for both Annexin V and PI. Early apoptotic cells will be Annexin V positive and PI negative. Late apoptotic and necrotic cells will be positive for both Annexin V and PI.

Caspase Activity Assay: Measuring the Executioners of Apoptosis

Caspases are a family of proteases that play a central role in the execution of apoptosis.[16][19] Effector caspases, such as caspase-3 and caspase-7, are activated during the apoptotic cascade and cleave specific cellular substrates, leading to the characteristic morphological changes of apoptosis.[15][16] Caspase activity assays typically use a synthetic substrate that, when cleaved by the active caspase, releases a chromophore or fluorophore, which can be quantified.[15][16]

Causality of Experimental Choices: Measuring the activation of key caspases provides direct evidence that a compound is inducing apoptosis. This assay is more specific for apoptosis than the Annexin V/PI assay, as PS externalization can sometimes occur in non-apoptotic contexts. It is a powerful tool for confirming the apoptotic pathway as the mechanism of cytotoxicity.

• Cell Culture and Treatment: Seed and treat cells in a 96-well plate as described for the MTT assay.

• Cell Lysis: After treatment, lyse the cells using a lysis buffer provided with the assay kit. This can often be done directly in the well.

• Substrate Addition: Add the caspase-3/7 substrate (e.g., a peptide conjugated to a fluorescent or colorimetric reporter) to the cell lysate.[16]

• Incubation: Incubate the plate at room temperature or 37°C for the time specified in the kit protocol to allow the active caspases to cleave the substrate.[16]

• Signal Detection: Measure the resulting colorimetric or fluorescent signal using a microplate reader.[16]

• Data Analysis: Quantify the caspase activity by comparing the signal from treated cells to that of untreated controls.

Visualizing the Experimental Workflow and Apoptotic Pathway

To provide a clearer understanding of the experimental process and the underlying biological pathway, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for cytotoxicity testing of novel compounds.

Caption: Simplified intrinsic apoptosis pathway and assay detection points.

Conclusion and Recommendations

The comprehensive cytotoxic profiling of novel compounds derived from "Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride" requires a multi-faceted approach. No single assay can provide a complete picture of a compound's interaction with cells. Therefore, a tiered strategy is recommended:

• Primary Screening: Utilize the MTT assay for initial high-throughput screening to identify compounds with cytotoxic or cytostatic activity and to determine their potentcy (IC₅₀ values).

• Confirmation of Cytotoxicity: For active compounds, perform the LDH release assay to confirm that the observed effect is due to cell death and not just metabolic inhibition.

• Mechanism of Action Studies: For confirmed cytotoxic compounds, employ Annexin V/PI staining and caspase activity assays to elucidate whether the mechanism of cell death is primarily apoptotic or necrotic.

By logically combining these assays, researchers can build a robust and reliable cytotoxicity profile for their novel compounds, enabling informed decisions for further preclinical development. This systematic approach ensures scientific rigor and provides a solid foundation for understanding the therapeutic potential and safety of new chemical entities.

References

• MDPI. (n.d.). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. Retrieved from [Link]

• PubMed. (n.d.). Comparison of different cytotoxicity assays for in vitro evaluation of mesoporous silica nanoparticles. Retrieved from [Link]

• PMC. (n.d.). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Retrieved from [Link]

• International Journal of Pharmaceutical Research and Applications (IJPRA). (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of Methyl 6-Chloropyridazine-3-carboxylate. Retrieved from [Link]

• ResearchGate. (2025). MTT Proliferation Assay Protocol. Retrieved from [Link]

• MP Biomedicals. (n.d.). Caspase 3 Activity Assay Kit. Retrieved from [Link]

• protocols.io. (2024). LDH cytotoxicity assay. Retrieved from [Link]

• Preprints.org. (2024). Comparative Analysis of Cytotoxicity Assays, from Traditional to Modern Approaches. Retrieved from [Link]

• ACS Omega. (2019). Comparison of Cytotoxicity Evaluation of Anticancer Drugs between Real-Time Cell Analysis and CCK-8 Method. Retrieved from [Link]

• NCBI Bookshelf. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis of hydrazine and chlorinated derivatives of bicyclic pyridazines.

• Creative Bioarray. (n.d.). Caspase Activity Assay. Retrieved from [Link]

• NCBI. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Retrieved from [Link]

• protocols.io. (2023). MTT (Assay protocol. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Methyl Hydrazinocarboxylate as a Practical Alternative to Hydrazine in the Wolff-Kishner Reaction. Retrieved from [Link]

• ResearchGate. (2025). (PDF) In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Retrieved from [Link]

• bio-protocol.org. (n.d.). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Retrieved from [Link]

• PMC. (n.d.). Caspase Protocols in Mice. Retrieved from [Link]

Sources

• 1. ijprajournal.com [ijprajournal.com]
• 2. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. MTT (Assay protocol [protocols.io]
• 8. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 11. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. bio-protocol.org [bio-protocol.org]
• 14. Caspase-Glo® 3/7 Assay Protocol [promega.com]
• 15. mpbio.com [mpbio.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. Comparison of different cytotoxicity assays for in vitro evaluation of mesoporous silica nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. LDH-Glo™ Cytotoxicity Assay Technical Manual [worldwide.promega.com]
• 19. Caspase Protocols in Mice - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Synthesis of Pyridazine-3-carboxylates: A Comparative Analysis

For researchers, medicinal chemists, and professionals in drug development, the pyridazine scaffold is a cornerstone of heterocyclic chemistry, appearing in a multitude of bioactive molecules. The inclusion of a carboxylate group at the 3-position, in particular, provides a critical handle for further functionalization, library development, and modulation of physicochemical properties. This guide offers an in-depth comparison of the most prevalent and effective synthetic routes to pyridazine-3-carboxylates, moving beyond mere procedural lists to dissect the strategic and mechanistic considerations that underpin each method.

We will explore three principal strategies: classical cyclocondensation, convergent [4+2] cycloaddition, and late-stage functionalization of pre-formed pyridazine rings. Each approach carries distinct advantages in terms of starting material accessibility, substrate scope, and operational simplicity. This document is designed to empower you to select the optimal synthetic route based on your specific target molecule, available resources, and desired chemical diversity.

Strategic Overview: Choosing Your Path

The selection of a synthetic strategy is a critical decision point. The following diagram outlines the logical flow for choosing a primary route based on common project goals.

Caption: Decision-making workflow for selecting a synthetic strategy.

Strategy 1: Cyclocondensation of 1,4-Dicarbonyl Precursors

This is the most traditional and fundamentally important method for constructing the pyridazine core. The strategy relies on the reaction between a 1,4-dicarbonyl compound, or a synthetic equivalent, and hydrazine or its derivatives.[1] To generate a pyridazine-3-carboxylate, the ideal precursor is a γ-ketoester.

Mechanistic Rationale: The reaction proceeds via two key steps. First, the more reactive ketone carbonyl of the γ-ketoester condenses with one of the nitrogen atoms of hydrazine to form a hydrazone intermediate. The second, and rate-determining, step is an intramolecular cyclization where the terminal nitrogen of the hydrazone attacks the electrophilic ester carbonyl. Subsequent dehydration (or aromatization via oxidation if a dihydropyridazinone is formed) yields the final aromatic pyridazine ring. The choice of a γ-ketoester as the starting material elegantly pre-installs the required carboxylate functionality at the correct position.

Advantages:

• Directness: Provides a straightforward route from acyclic precursors.

• Predictability: The regiochemistry is generally well-defined by the nature of the dicarbonyl starting material.

• Scalability: Often amenable to large-scale synthesis due to the use of simple reagents and conditions.

Disadvantages:

• Precursor Availability: The synthesis of specifically substituted γ-ketoesters can sometimes be multi-step and challenging.

• Harsh Conditions: Cyclization can require acidic or basic conditions and elevated temperatures.

• Oxidation Step: The initially formed dihydropyridazine often requires a separate oxidation step to yield the aromatic pyridazine, adding to the step count.[1]

Representative Experimental Protocol: Synthesis from a γ-Ketoester

This protocol describes the cyclocondensation of ethyl 4-oxo-4-phenylbutanoate with hydrazine hydrate, followed by oxidation.

Caption: Workflow for Strategy 1: Cyclocondensation.

Step-by-Step Procedure:

• Hydrazone Formation & Cyclization: To a solution of ethyl 4-oxo-4-phenylbutanoate (1.0 eq) in absolute ethanol, add hydrazine hydrate (1.1 eq).

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and reduce the solvent volume under reduced pressure.

• The resulting crude dihydropyridazinone intermediate can be isolated or used directly in the next step.

• Aromatization: Dissolve the crude intermediate in glacial acetic acid. Add a suitable oxidizing agent, such as bromine (1.1 eq) or ammonium cerium(IV) nitrate, portion-wise while maintaining the temperature below 30°C.[2]

• Stir the reaction at room temperature for 2-3 hours until the starting material is consumed (monitored by TLC).

• Pour the reaction mixture into ice-water and neutralize carefully with a saturated sodium bicarbonate solution.

• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, 3x).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to afford the target ethyl 6-phenylpyridazine-3-carboxylate.

Strategy 2: [4+2] Inverse-Electron-Demand Diels-Alder (IEDDA) Reaction

The IEDDA reaction is a powerful and highly convergent strategy for synthesizing pyridazines. This approach reverses the electronic demands of the classical Diels-Alder reaction. Here, an electron-deficient diene (the 1,2,4,5-tetrazine) reacts with an electron-rich dienophile (an alkene or alkyne).[3] The reaction is particularly effective for producing pyridazine-3,6-dicarboxylates when using a symmetrically substituted tetrazine like dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate.

Mechanistic Rationale: The reaction is initiated by a [4+2] cycloaddition between the tetrazine and the dienophile to form a highly unstable bicyclic adduct. This adduct rapidly undergoes a retro-Diels-Alder reaction, extruding a molecule of dinitrogen (N₂) to form a dihydropyridazine intermediate. If an alkyne is used as the dienophile, the pyridazine is formed directly. If an alkene is used, a subsequent oxidation step is required for aromatization. This method's power lies in its ability to bring together two fragments in a single, often high-yield, step.

Advantages:

• Convergence & Versatility: Allows for the rapid assembly of complex pyridazines from two simpler components. A wide variety of dienophiles can be used, enabling diverse substitution patterns.

• Mild Conditions: Reactions often proceed at room temperature or with gentle heating, showing good functional group tolerance.

• Atom Economy: The only byproduct is gaseous nitrogen, making it an efficient process.

Disadvantages:

• Tetrazine Synthesis: While some tetrazine-dicarboxylates are commercially available, the synthesis of more complex or unsymmetrical tetrazines can be non-trivial.

• Regioselectivity: Reactions with unsymmetrical dienophiles can lead to mixtures of regioisomers, requiring careful control or separation.

Representative Experimental Protocol: IEDDA with a Tetrazine-dicarboxylate

This protocol describes the reaction of dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate with an electron-rich enamine.

Step-by-Step Procedure:

• Reaction Setup: Dissolve dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or chloroform in a round-bottom flask.

• Dienophile Addition: Add the enamine dienophile (e.g., 1-morpholinocyclohex-1-ene, 1.05 eq) dropwise to the tetrazine solution at room temperature. A color change from the deep red/purple of the tetrazine to yellow or colorless is often observed, along with vigorous evolution of nitrogen gas.

• Reaction Monitoring: Stir the reaction at room temperature for 1-2 hours. Monitor the disappearance of the tetrazine color and check for completion by TLC.

• Workup: Once the reaction is complete, wash the organic mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: The crude product, a tetrahydropyridopyridazine in this case, can be purified via column chromatography. Subsequent oxidation would be required to achieve full aromaticity if a non-aromatic final product is not the target.

Strategy 3: Post-Functionalization of a Pyridazine-3-carboxylate Core

This strategy is fundamentally different from the previous two. Instead of building the ring de novo, this approach begins with a pre-formed, functionalized pyridazine-3-carboxylate and modifies it. A prime example is the use of methyl 4,6-dichloropyridazine-3-carboxylate as a versatile building block.[4][5] The two chlorine atoms are electronically distinct and can be selectively replaced by various nucleophiles or engaged in metal-catalyzed cross-coupling reactions.

Mechanistic Rationale: The pyridazine ring is electron-deficient, which activates the chlorine atoms towards nucleophilic aromatic substitution (SNAr). The chlorine at the C4 position is generally more reactive towards nucleophiles than the one at C6. This regioselectivity allows for sequential functionalization. Furthermore, the chloro-substituents are excellent handles for palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, or Buchwald-Hartwig aminations, enabling the introduction of a vast array of aryl, heteroaryl, alkyl, and amino groups.

Advantages:

• Rapid Diversification: Ideal for generating a library of analogues from a common intermediate.

• High Functional Group Tolerance: Modern cross-coupling methods are famously tolerant of a wide range of functional groups.

• Commercial Availability: Key starting materials like 4,6-dichloropyridazine-3-carboxylate are commercially available, saving significant synthetic effort.[5]

Disadvantages:

• Limited Scaffold Diversity: This method is excellent for varying substituents but does not easily allow for modifications to the core pyridazine ring itself.

• Catalyst/Reagent Cost: Palladium catalysts and specialized ligands can be expensive, particularly on a large scale.

Representative Experimental Protocol: Suzuki Coupling on a Dichloropyridazine

This protocol details a selective Suzuki-Miyaura cross-coupling at the C6 position of a pyridazine-3-carboxylate.

Step-by-Step Procedure:

• Reaction Setup: In an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine methyl 4,6-dichloropyridazine-3-carboxylate (1.0 eq), the desired arylboronic acid (1.2 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 eq).

• Solvent Addition: Add a degassed solvent mixture, typically dioxane/water or DME/water.

• Reaction: Heat the mixture to 80-100°C and stir for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute the mixture with water and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel to yield the C6-arylated pyridazine-3-carboxylate. The remaining C4-chloro group can be used for subsequent functionalization.

Quantitative Comparison of Synthetic Routes

Feature	Strategy 1: Cyclocondensation	Strategy 2: [4+2] Cycloaddition (IEDDA)	Strategy 3: Post-Functionalization
Typical Yield	40-75% (often over two steps)	60-95%	70-95% (for a single coupling step)
Versatility	Moderate; dependent on γ-ketoester synthesis	High; diverse dienophiles can be used	Very High; for substituent diversity
Key Reagents	Hydrazine, γ-ketoesters, oxidizing agents	1,2,4,5-Tetrazines, alkenes, alkynes	Halogenated pyridazines, boronic acids, Pd catalysts
Reaction Conditions	Often requires heating, acidic/basic media	Often mild, room temp to moderate heat	Inert atmosphere, moderate to high heat
Starting Material Cost	Generally low to moderate	Can be high for complex tetrazines	Moderate to high (catalyst costs)
Primary Advantage	Straightforward, classical, scalable	Convergent, atom-economical, mild	Rapid library generation from common core
Primary Disadvantage	Multi-step precursor synthesis	Potential for regioisomer mixtures	Limited to substituent modification

Conclusion and Future Outlook

The synthesis of pyridazine-3-carboxylates is a mature field with several robust and reliable strategies.

• Cyclocondensation remains the workhorse for large-scale, straightforward syntheses where the acyclic precursors are readily accessible.

• The [4+2] IEDDA cycloaddition offers a more elegant and convergent solution, ideal for accessing complex structures with high efficiency, provided the requisite tetrazine is available.

• Post-functionalization stands out as the premier strategy for medicinal chemistry and drug discovery programs, where the rapid generation of a diverse library of analogues from a common, commercially available core is paramount.

Looking ahead, the field will continue to evolve. The application of novel catalytic methods, including photocatalysis and electrochemistry, may soon provide even milder and more efficient pathways to these valuable heterocyclic scaffolds, further expanding the synthetic chemist's toolkit.[4] The choice of route will always depend on a careful analysis of the target structure, project timeline, and available resources, and this guide provides the foundational knowledge to make that choice with confidence.

References

• De Wilde, W., & Stevens, C. V. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. Organics, 3(4), 28. [Link]

• Hobbs, W. J. (2021). Synthesis and Characterization of Unique Pyridazines. Liberty University, Senior Thesis. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyridazines. [Link]

• Kaur, N. (2015). A Review on Synthetic Protocols of Pyridazine and Pyridazone Analogues. Indo Global Journal of Pharmaceutical Sciences, 5(2), 123-132. [Link]

• Al-Omar, M. A., & Amr, A. E. G. E. (2014). Synthesis of a New Class of Pyridazin-3-one and 2-Amino-5-arylazopyridine Derivatives and Their Utility in the Synthesis of Fused Azines. Molecules, 19(11), 17750–17768. [Link]

• De Wilde, W., Peeters, T. O. A., El-Sawy, F. D., & Stevens, C. V. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. ResearchGate. [Link]

Sources

• 1. iglobaljournal.com [iglobaljournal.com]
• 2. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 3. Pyridazine synthesis [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Methyl 6-hydrazinylpyridazine-3-carboxylate Hydrochloride

For researchers and scientists engaged in drug discovery and development, the responsible management of chemical waste is as crucial as the innovative research itself. This guide provides a detailed, step-by-step protocol for the proper disposal of methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, a heterocyclic compound that, due to its hydrazinyl and pyridazine moieties, requires careful handling to ensure personnel safety and environmental protection. This document is designed to be a definitive resource, grounding its recommendations in established safety protocols and regulatory standards.

Hazard Identification and Risk Assessment

Key Hazards:

• Acute Toxicity: Harmful if swallowed.[1]

• Skin Irritation: Causes skin irritation.[1]

• Eye Irritation: Causes serious eye irritation.[1]

• Respiratory Irritation: May cause respiratory irritation.[1]

The presence of the hydrazine group suggests potential for reactivity, and some hydrazine derivatives are known to be explosive.[2] Therefore, it is crucial to handle this compound with the appropriate precautions to mitigate these risks.

Chemical Properties Summary:

Property	Value/Information	Source
Molecular Formula	C₆H₉N₄O₂Cl	Derived
GHS Hazard Statements	H302, H315, H319, H335	[1]
Structural Features	Hydrazine derivative, Pyridazine ring	N/A

Personal Protective Equipment (PPE) and Safety Measures

Given the identified hazards, stringent adherence to PPE protocols is mandatory when handling methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride for disposal.

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).[3]

• Eye Protection: Use safety goggles or a face shield to protect against splashes.[3]

• Skin and Body Protection: A lab coat is essential to prevent skin contact.[3]

• Respiratory Protection: All handling of the solid compound or its solutions should be conducted in a certified chemical fume hood to prevent inhalation of dust or aerosols.[4]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

Minor Spills (Solid):

• Evacuate and Ventilate: Clear the immediate area and ensure adequate ventilation, preferably within a fume hood.

• Containment: Gently cover the spill with an absorbent material like sand or vermiculite to prevent the powder from becoming airborne.[3]

• Collection: Carefully sweep the contained material into a designated, labeled hazardous waste container. Avoid generating dust.

• Decontamination: Clean the spill area with a suitable solvent (e.g., water, if appropriate for the surface), and collect the cleaning materials as hazardous waste.

• Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) office.[3]

Major Spills: In the case of a large spill, evacuate the laboratory immediately and follow your institution's emergency response plan. Contact your EHS office for professional cleanup.

Disposal Workflow Diagram

Caption: Workflow for the safe disposal of methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride.

Step-by-Step Disposal Procedure

The primary and most recommended method for the disposal of methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride is through a licensed professional waste disposal service, with the final treatment typically being chemical incineration.[5]

Step 1: Waste Collection and Container Management

• Designated Container: All waste containing methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, including unused product, contaminated labware (e.g., weighing boats, pipette tips), and spill cleanup materials, must be collected in a designated hazardous waste container.[6][7]

• Container Material: The container should be made of a material compatible with the chemical, such as high-density polyethylene (HDPE).[3] It must have a secure, sealable lid.

• Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical name "Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride," and the appropriate hazard pictograms (e.g., irritant, harmful).[6] The date of first waste addition should also be recorded.

Step 2: Waste Segregation

It is critical to segregate this waste stream from others to prevent potentially dangerous reactions. Do not mix with:

• Strong oxidizing agents.[8]

• Acids or bases, unless as part of a specific neutralization protocol.

• Other incompatible chemical waste.

Consult your institution's EHS guidelines for specific segregation requirements.

Step 3: Interim Storage

• Secure Storage: Store the sealed waste container in a designated and secure satellite accumulation area within the laboratory.[6]

• Ventilation and Temperature: The storage area should be cool, dry, and well-ventilated.[9][10]

• Secondary Containment: It is best practice to place the waste container in secondary containment to mitigate the impact of any potential leaks.[7]

Step 4: Final Disposal

• Contact EHS: Once the waste container is full or has been in storage for the maximum allowable time according to institutional and regulatory limits, contact your EHS office to arrange for pickup.[11]

• Professional Disposal: The EHS department will coordinate with a licensed hazardous waste disposal company for the transportation and final disposal of the chemical waste. The standard and most effective method for the final disposal of nitrogen-containing heterocyclic compounds and hydrazine derivatives is high-temperature incineration.[5]

Alternative: Chemical Neutralization (for Hydrazine Moiety)

For aqueous solutions of hydrazine derivatives, chemical oxidation can be a pre-treatment step to reduce the hazard.[12][13][14] This should only be performed by trained personnel following a validated standard operating procedure. A common method involves the use of a dilute solution of sodium hypochlorite or calcium hypochlorite.[12][14] However, for a solid compound like methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, direct disposal via a licensed contractor is the safer and more straightforward approach.

By adhering to these detailed procedures, researchers and laboratory personnel can ensure the safe and compliant disposal of methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride, thereby upholding their commitment to a safe and sustainable research environment.

References

• Safety and Handling of Hydrazine. Defense Technical Information Center. [Link]

• 12 Safety Precautions To Follow When Handling Pyridine. Post Apple Scientific. [Link]

• Reaction Mechanism of Nitrogen-Containing Heterocyclic Compounds Affecting Coal Spontaneous Combustion. ACS Omega. [Link]

• Methods and systems for neutralization of hydrazine.

• Regulations for Hazardous Waste Generated at Academic Laboratories. U.S. Environmental Protection Agency. [Link]

• Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. MDPI. [Link]

• Steps in Complying with Regulations for Hazardous Waste. U.S. Environmental Protection Agency. [Link]

• Methyl 6-chloropyridazine-3-carboxylate. PubChem. [Link]

• Green Synthesis of Aromatic Nitrogen-Containing Heterocycles by Catalytic and Non-Traditional Activation Methods. National Center for Biotechnology Information. [Link]

• Regulation of Laboratory Waste. American Chemical Society. [Link]

• Hydrazine (HSG 56, 1991). INCHEM. [Link]

• Organic Compound Turns Toxic Waste into Harmless Byproducts. NASA Spinoff. [Link]

• Environment-friendly synthesis of nitrogen-containing heterocyclic compounds. ResearchGate. [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania EHRS. [Link]

• Greener Synthesis of Nitrogen-Containing Heterocycles in Water, PEG, and Bio-Based Solvents. MDPI. [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. [Link]

• Pyridine: incident management. GOV.UK. [Link]

• Hydrazine Hydrate 7.5% - SAFETY DATA SHEET. [Link]

Sources

• 1. Methyl 6-chloropyridazine-3-carboxylate | C6H5ClN2O2 | CID 12379801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. Hydrazine (HSG 56, 1991) [inchem.org]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 8. fishersci.com [fishersci.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. chemicalbook.com [chemicalbook.com]
• 11. epa.gov [epa.gov]
• 12. arxada.com [arxada.com]
• 13. US20170113086A1 - Methods and systems for neutralization of hydrazine - Google Patents [patents.google.com]
• 14. files.dep.state.pa.us [files.dep.state.pa.us]

A Senior Application Scientist's Guide to Handling Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride

This document provides essential safety and handling protocols for Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride. As a Senior Application Scientist, my objective is to synthesize established safety principles with practical, field-proven insights to ensure your work is conducted with the highest degree of safety and scientific integrity. The guidance herein is derived from an analysis of the compound's structure, incorporating safety data from analogous chemical classes, including hydrazine derivatives and hydrochloride salts.

Hazard Assessment: A Proactive Approach to Safety

• Hydrazine Moiety : Hydrazine and its derivatives are well-documented as reactive and potentially hazardous substances. They can be strong skin sensitizers, and some are suspected carcinogens.[1][2][3] Systemic exposure through skin contact, inhalation, or ingestion may lead to adverse health effects, including potential damage to the liver, kidneys, and central nervous system.[4]

• Hydrochloride Salt : The hydrochloride form indicates that this compound is the salt of a strong acid, hydrochloric acid. As a solid, the primary risk is the inhalation of dust, which can be corrosive to the respiratory tract.[5][6] Upon contact with moisture, it can exhibit corrosive properties akin to hydrochloric acid, posing a significant risk to skin and eyes.[5][7]

• Analogous Compounds : Safety data for structurally related compounds consistently indicate hazards such as skin irritation, serious eye irritation, and respiratory irritation.[8][9] Some analogs are also classified as acutely toxic if swallowed or in contact with the skin.[10]

Given these factors, Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride must be handled as a substance that is corrosive, a skin and respiratory irritant, a potential sensitizer, and acutely toxic.

Core Directive: Personal Protective Equipment (PPE)

A multi-layered PPE strategy is essential to mitigate the risks associated with this compound. The following table summarizes the minimum required PPE.

Protection Type	Required Equipment	Rationale and Best Practices
Respiratory	NIOSH-approved N95 (or higher) respirator	To prevent inhalation of the fine powder, which is a primary exposure route. Use is mandatory when handling the solid outside of a contained system. For tasks with a higher potential for aerosolization, a respirator with acid gas cartridges should be considered.[5]
Eye & Face	Chemical safety goggles and a full-face shield	Protects against splashes and airborne particles. The hydrochloride salt can cause severe, irreversible eye damage.[10][11] The face shield provides an additional layer of protection for the entire face.
Hand	Double-gloving with chemically resistant gloves (e.g., Butyl or Nitrile rubber)	Butyl rubber is often the material of choice for handling hydrazine solutions.[12] Double-gloving minimizes the risk of exposure from a single glove failure. Always inspect gloves for tears or punctures before use and wash hands thoroughly after removal.[13]
Body	Flame-resistant laboratory coat and a chemically resistant apron	A standard lab coat protects against minor spills. A chemically resistant apron should be worn over the lab coat when handling larger quantities or during procedures with a high splash potential.

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a strict, methodical workflow is paramount. The following protocol outlines the essential steps for safely handling this compound, from preparation to disposal.

Step 1: Preparation and Engineering Controls

• Designated Area : All work with Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride must be conducted in a designated area within a certified chemical fume hood to control exposure to dust and potential vapors.[5]

• Emergency Equipment : Ensure an eyewash station and safety shower are immediately accessible and have been recently tested. Have a spill kit rated for corrosive and toxic materials readily available.

• Review Protocol : Before beginning, review this guide and the experimental protocol. Ensure all necessary equipment and reagents are within the fume hood to minimize traffic in and out of the workspace.

Step 2: Weighing and Handling the Solid Compound

• Don PPE : Put on all required PPE as detailed in the table above before entering the designated handling area.

• Containment : When weighing the solid, use a balance inside the fume hood or a vented balance safety enclosure. Handle the compound gently to avoid generating dust.[14][15]

• Tool Selection : Use dedicated, clean spatulas and weighing papers. These tools should be decontaminated after use or disposed of as hazardous waste.

Step 3: Solution Preparation and Use

• Solvent Addition : When dissolving the compound, add the solvent to the solid slowly to avoid splashing. If diluting, always add the acidic compound to the solvent (e.g., water), never the other way around, to control any exothermic reactions.[5]

• Vessel Sealing : Keep all containers tightly closed when not in use to prevent the release of any potential vapors and to protect the compound from moisture.[7][10]

Step 4: Post-Handling Decontamination

• Surface Cleaning : Thoroughly wipe down the work surface inside the fume hood with an appropriate cleaning agent (e.g., a mild soap and water solution, followed by 70% ethanol) to remove any residual contamination.

• PPE Removal : Remove PPE in the correct order to avoid cross-contamination. Remove gloves last and wash hands thoroughly with soap and water.[6][13]

The following diagram illustrates the logical flow of the safe handling procedure.

Caption: Workflow for handling Methyl 6-hydrazinylpyridazine-3-carboxylate hydrochloride.

Disposal Plan

All waste materials, including empty containers, contaminated PPE, and residual chemicals, must be treated as hazardous waste.

• Solid Waste : Collect in a clearly labeled, sealed container.

• Liquid Waste : Collect in a compatible, labeled waste container. Do not mix with incompatible waste streams, such as bases or strong oxidizing agents.[10]

• Disposal : All waste must be disposed of through your institution's environmental health and safety (EHS) office, following all local and national regulations.[15]

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is critical.

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[4] Seek immediate medical attention.

• Eye Contact : Immediately flush eyes with water for at least 15 minutes, holding the eyelids open.[10] Seek immediate medical attention.

• Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[8]

• Spill : Evacuate the immediate area. If the spill is large or you are not trained to handle it, alert your EHS office. For small spills within a fume hood, absorb the material with an inert absorbent (e.g., sand or vermiculite), collect it in a sealed container, and dispose of it as hazardous waste.[8][15]

By adhering to these protocols, you establish a self-validating system of safety that protects you, your colleagues, and the integrity of your research.

References

• PubChem. (n.d.). Methyl 6-chloropyridazine-3-carboxylate. National Center for Biotechnology Information. [Link]

• Defense Technical Information Center. (n.d.). Safety and Handling of Hydrazine. [Link]

• University of California. (n.d.). Standard Operating Procedure: Hydrochloric Acid. [Link]

• National Center for Biotechnology Information. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). [Link]

• Wikipedia. (n.d.). Hydrazine. [Link]

• VelocityEHS. (2014). Hydrochloric Acid Hazards & Safety Tips. [Link]

• National Center for Biotechnology Information. (2023). Hydrazine Toxicology. StatPearls. [Link]

• Harvard University Environmental Health & Safety. (2020). Laboratory Safety Guideline: Hydrochloric Acid. [Link]

• Chemical Emergency Medical Guidelines. (2022). Hydrazine (NH2-NH2) Information and recommendations for first responders. [Link]

Sources

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. Hydrazine - Wikipedia [en.wikipedia.org]
• 3. medicalguidelines.basf.com [medicalguidelines.basf.com]
• 4. Hydrazine Toxicology - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 6. scribd.com [scribd.com]
• 7. ehs.com [ehs.com]
• 8. static.cymitquimica.com [static.cymitquimica.com]
• 9. NCBI - WWW Error Blocked Diagnostic [misuse.ncbi.nlm.nih.gov]
• 10. fishersci.com [fishersci.com]
• 11. fishersci.com [fishersci.com]
• 12. arxada.com [arxada.com]
• 13. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. fishersci.com [fishersci.com]
• 15. chemicalbook.com [chemicalbook.com]